Bismuth Sodium Ethylenediaminetetraacetate

• CAS: 12558-49-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Bismuth Sodium Ethylenediaminetetraacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) is a coordination complex with significant potential in medicinal chemistry and materials science. This document provides an in-depth technical guide for its synthesis and comprehensive characterization. We delve into the underlying chemical principles, offering field-proven insights into experimental design and execution. This guide is structured to provide a foundational understanding for researchers, scientists, and drug development professionals, enabling them to confidently synthesize and analyze this promising compound.

Introduction: The Significance of Bismuth Complexes in Modern Science

Bismuth, the heaviest stable element, is characterized by its remarkably low toxicity, a feature that distinguishes it from other heavy metals.[1] Its compounds have a long history of use in medicinal applications, particularly for gastrointestinal ailments.[2][3] Bismuth-containing pharmaceuticals are widely employed in the treatment of Helicobacter pylori infections, the causative agent of gastritis and peptic ulcers.[3] The therapeutic efficacy of bismuth compounds is attributed to their antibacterial properties.[3][4]

The chelation of bismuth with ligands such as ethylenediaminetetraacetic acid (EDTA) can enhance its stability and modulate its biological activity. EDTA is a powerful hexadentate chelating agent, capable of forming stable, water-soluble complexes with a wide range of metal ions. The resulting metal-EDTA complexes are crucial in various industrial and medicinal applications. This guide will focus on the synthesis and detailed characterization of Bismuth Sodium Ethylenediaminetetraacetate, a compound of growing interest.

Synthesis of Bismuth Sodium Ethylenediaminetetraacetate: A Step-by-Step Protocol with Mechanistic Insights

The synthesis of Bi-Na-EDTA involves the reaction of a bismuth(III) salt with the disodium salt of EDTA in an aqueous solution. The choice of reactants and reaction conditions is critical for achieving a high yield and purity of the final product.

Underlying Principles of Synthesis

The formation of the Bi-EDTA complex is a classic example of a complexometric reaction, governed by the high affinity of the Bi³⁺ ion for the electron-donating nitrogen and oxygen atoms of the EDTA ligand. Bismuth(III) has a strong affinity for multidentate ligands containing oxygen and nitrogen donor atoms.[5] The reaction can be represented by the following equation:

Bi³⁺ + [EDTA]⁴⁻ ⇌ [Bi(EDTA)]⁻

The presence of sodium ions in the reaction mixture leads to the formation of the double salt, Bismuth Sodium Ethylenediaminetetraacetate. The stability of the Bi-EDTA complex is high, ensuring that the reaction proceeds favorably.

Experimental Protocol

This protocol details a reliable method for the synthesis of Bi-Na-EDTA.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Ethylenediaminetetraacetic acid disodium salt dihydrate (Na₂EDTA·2H₂O)

• Nitric acid (HNO₃), concentrated

• Deionized water

• Ethanol

Equipment:

• Magnetic stirrer with heating plate

• Beakers and Erlenmeyer flasks

• pH meter or pH indicator strips

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven or vacuum desiccator

Step-by-Step Procedure:

• Preparation of Bismuth Nitrate Solution: In a well-ventilated fume hood, dissolve a specific molar amount of bismuth(III) nitrate pentahydrate in a minimal volume of deionized water. A few drops of concentrated nitric acid may be required to prevent the hydrolysis of the bismuth salt and ensure a clear solution.[6]

• Preparation of EDTA Solution: In a separate beaker, dissolve a stoichiometric equivalent of disodium EDTA dihydrate in deionized water with gentle heating and stirring.

• Reaction and Precipitation: Slowly add the bismuth nitrate solution to the EDTA solution while stirring continuously. A white precipitate of Bismuth Sodium Ethylenediaminetetraacetate should form.

• Reaction Completion and Digestion: Continue stirring the mixture for a defined period (e.g., 30 minutes) and gently heat the solution (e.g., to 40-50°C) to promote complete precipitation and improve the filterability of the product.[6]

• Isolation of the Product: Allow the mixture to cool to room temperature. Collect the white precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with deionized water to remove any unreacted starting materials and byproducts, followed by a wash with ethanol to facilitate drying.

• Drying: Dry the purified product in a drying oven at a moderate temperature (e.g., 60-80°C) or in a vacuum desiccator to a constant weight.

Causality Behind Experimental Choices

• Use of Nitric Acid: The addition of nitric acid to the bismuth nitrate solution is crucial to suppress the formation of insoluble bismuth oxynitrates, which can occur upon dissolution of bismuth salts in water.

• Stoichiometry: A 1:1 molar ratio of bismuth(III) to EDTA is typically employed, reflecting the stoichiometry of the complex.

• Heating and Stirring: Gentle heating and continuous stirring ensure a homogeneous reaction mixture, promote the formation of a well-defined crystalline product, and drive the reaction to completion.

• Washing with Ethanol: The final wash with ethanol is a standard laboratory practice to displace water from the product, leading to faster and more efficient drying.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of Bismuth Sodium Ethylenediaminetetraacetate.

Comprehensive Characterization of Bismuth Sodium Ethylenediaminetetraacetate

A thorough characterization of the synthesized Bi-Na-EDTA is essential to confirm its identity, purity, and structural integrity. A combination of spectroscopic and analytical techniques is employed for this purpose.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy probes the vibrational modes of molecules. The formation of a metal-ligand bond in the Bi-EDTA complex leads to characteristic shifts in the vibrational frequencies of the carboxylate groups of the EDTA ligand.

Expected Observations:

• Free EDTA (Na₂EDTA): The spectrum will show a strong asymmetric stretching vibration of the carboxylate groups (COO⁻) typically in the region of 1650-1590 cm⁻¹. The symmetric stretching vibration appears around 1400 cm⁻¹.

• Bi-Na-EDTA Complex: Upon coordination to the bismuth ion, the asymmetric stretching band of the carboxylate group will shift to a lower frequency, and the separation between the asymmetric and symmetric stretching frequencies will change, indicating the formation of a coordinate covalent bond between the bismuth and the carboxylate oxygen atoms.

Table 1: Typical FTIR Spectral Data for Na₂EDTA and Bi-Na-EDTA

Functional Group	Wavenumber (cm⁻¹) in Na₂EDTA	Wavenumber (cm⁻¹) in Bi-Na-EDTA	Interpretation
O-H Stretch (of water)	~3400 (broad)	~3400 (broad)	Presence of lattice or coordinated water
C-H Stretch	~2950-2850	~2950-2850	Aliphatic C-H bonds in EDTA
Asymmetric COO⁻ Stretch	~1630	~1600	Shift indicates coordination to Bi³⁺
Symmetric COO⁻ Stretch	~1410	~1385	Shift indicates coordination to Bi³⁺
C-N Stretch	~1100	~1090	Minor shift upon complexation
Bi-O/Bi-N Stretch	N/A	< 600	Metal-ligand vibrations in the far-IR region

Thermal Analysis (TGA/DSC)

Principle: Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of temperature, while differential scanning calorimetry (DSC) measures the heat flow into or out of a sample. These techniques provide information about the thermal stability and decomposition pattern of the complex.

Expected Observations:

• Dehydration: An initial weight loss observed at lower temperatures (typically below 200°C) corresponds to the loss of water of hydration.

• Decomposition: At higher temperatures, the organic EDTA ligand will decompose, leading to a significant weight loss. The final residue should correspond to a bismuth oxide. The decomposition of bismuth oxalates, for example, is known to occur in distinct steps.[7]

X-ray Diffraction (XRD)

Principle: XRD is a powerful technique for determining the crystalline structure of a solid. The diffraction pattern is a unique fingerprint of a crystalline compound.

Expected Observations:

• The XRD pattern of the synthesized Bi-Na-EDTA should show a series of sharp peaks, indicating a crystalline material. This pattern can be compared to literature data or used for structural elucidation if single crystals are obtained. The structure of bismuth complexes can be complex, sometimes forming dimers or polymers.[1]

Elemental Analysis

Principle: Elemental analysis determines the percentage composition of carbon, hydrogen, and nitrogen in the compound. This data is used to confirm the empirical formula of the synthesized complex.

Expected Results: The experimentally determined percentages of C, H, and N should be in close agreement with the theoretical values calculated for the proposed formula of Bismuth Sodium Ethylenediaminetetraacetate (C₁₀H₁₂BiN₂NaO₈).[8]

Applications and Future Directions

Bismuth-EDTA complexes have a range of potential applications, leveraging the unique properties of both bismuth and the EDTA ligand.

• Pharmaceuticals: Bismuth compounds are known for their antimicrobial and anti-ulcer properties.[2][9] The chelation with EDTA can improve the bioavailability and therapeutic efficacy of bismuth. Bi-Na-EDTA could be explored as a novel therapeutic agent for gastrointestinal disorders or as an antimicrobial agent.

• Drug Delivery: The ability of EDTA to form stable complexes can be utilized in drug delivery systems to transport bismuth to specific targets in the body.

• Analytical Chemistry: The strong complex formation between bismuth and EDTA is the basis for complexometric titrations to determine the concentration of bismuth ions in a sample.[10]

Future research in this area could focus on:

• Investigating the detailed crystal structure of Bi-Na-EDTA.

• Evaluating its biological activity, including its antimicrobial and anticancer properties.

• Exploring its potential in materials science, for example, as a precursor for the synthesis of bismuth-containing nanomaterials.

Safety and Handling

While bismuth and its compounds are generally considered to have low toxicity, standard laboratory safety precautions should always be followed.[11]

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat when handling all chemicals.

• Ventilation: All synthesis steps should be performed in a well-ventilated fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

It is important to note that long-term use of bismuth salts carries a potential risk of neurotoxicity.[12]

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of Bismuth Sodium Ethylenediaminetetraacetate. By understanding the underlying principles and following the detailed protocols, researchers can confidently prepare and analyze this promising compound. The unique properties of Bi-Na-EDTA make it a valuable candidate for further investigation in the fields of medicine, drug development, and materials science.

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stability constants of Bismuth Sodium Ethylenediaminetetraacetate complex

An In-Depth Technical Guide to the Stability and Application of the Bismuth(III)-EDTA Complex

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The complex formed between Bismuth(III) and ethylenediaminetraacetic acid (EDTA) represents a cornerstone of coordination chemistry with significant implications for pharmaceutical and analytical sciences. Characterized by an exceptionally high stability constant, the Bi(III)-EDTA complex serves as a critical system for understanding strong metal-ligand interactions. This guide provides a comprehensive exploration of the theoretical underpinnings of this complex, detailed experimental protocols for the determination of its stability constant, and an analysis of its applications in drug development, particularly in chelation therapy and as a novel anti-virulence agent. Our focus is to deliver not just procedural steps, but the scientific rationale that governs experimental design and interpretation, ensuring a trustworthy and authoritative resource for professionals in the field.

Introduction: The Significance of the Bismuth(III)-EDTA Complex

Bismuth compounds have a long and storied history in medicine, primarily for treating gastrointestinal disorders.[1] Their modern applications are expanding, leveraging their broad anti-microbial, anti-leishmanial, and anti-cancer properties.[1][2] At the heart of many of these applications lies the interaction of the bismuth(III) ion (Bi³⁺) with biological ligands. To understand and engineer these interactions for therapeutic benefit, a thorough grasp of fundamental coordination chemistry is essential.

Ethylenediaminetetraacetic acid (EDTA) is a powerful hexadentate chelating agent, meaning it can form six bonds with a single metal ion, resulting in a highly stable, water-soluble complex. The term "Bismuth Sodium EDTA" typically arises from the use of disodium EDTA (Na₂H₂EDTA) as the ligand source in synthesis. However, the core chemical entity of interest is the 1:1 complex formed between the Bi³⁺ cation and the fully deprotonated EDTA⁴⁻ anion. The sodium ions are spectators and not part of the final complex structure.

The defining characteristic of the Bi(III)-EDTA complex is its thermodynamic stability, quantified by the stability constant (K_f). This value governs the equilibrium of the complex formation and is crucial for predicting the behavior of bismuth in the presence of competing ligands in biological systems, designing analytical methods, and developing chelation-based therapies.

Theoretical Framework of Complex Stability

The formation of the Bi(III)-EDTA complex can be represented by the following equilibrium:

Bi³⁺ + Y⁴⁻ ⇌ [BiY]⁻

where Y⁴⁻ represents the fully deprotonated EDTA ligand.

The formation constant (K_f) , or stability constant, is the equilibrium constant for this reaction.[3] It is defined as:

K_f = [ [BiY]⁻ ] / ( [Bi³⁺] [Y⁴⁻] )

Due to the large magnitude of K_f for this complex, it is almost always expressed in logarithmic form, log K_f .[3] A high log K_f value signifies a strong metal-ligand interaction, indicating that the equilibrium lies far to the right, favoring the formation of the complex.[3]

Causality: Factors Influencing Stability

The measured stability of the complex is not absolute but is influenced by several environmental factors, leading to the concept of the conditional formation constant (K'_f) .[3][4] This is a self-validating concept; understanding these dependencies is critical for designing robust experiments.

• pH: EDTA is a polyprotic acid, and its degree of protonation is pH-dependent.[4] At lower pH values, the EDTA ligand is protonated (e.g., as HY³⁻, H₂Y²⁻), reducing the concentration of the fully deprotonated Y⁴⁻ form that binds most strongly to the metal ion. This lowers the effective stability of the complex. The conditional constant K'_f accounts for these pH effects, providing a more accurate measure of the complex's stability under specific pH conditions.[3]

• Ionic Strength (I): The activities of the charged species in solution are affected by the total ionic concentration. Experiments to determine thermodynamic stability constants are often conducted at a constant ionic strength (maintained with a background electrolyte like KNO₃ or NaClO₄) or extrapolated to zero ionic strength.

• Temperature: Complex formation is an equilibrium process and is therefore temperature-dependent. Stability constants should always be reported with the temperature at which they were determined.

Quantitative Data: The Stability Constant of Bi(III)-EDTA

The Bi(III)-EDTA complex is renowned for its exceptional stability, with log K_f values that are among the highest for metal-EDTA complexes.[5] This high stability is a direct consequence of the high charge of the Bi³⁺ ion and its favorable coordination with the hexadentate EDTA ligand.

log K_f Value	Temperature (°C)	Ionic Strength (M)	Method	Source
~28	Not Specified	Not Specified	Not Specified
26.7	20	1.00 (NaClO₄)	Not Specified	[6]
22.8	Not Specified	Not Specified	Not Specified	[7]

Note: The variance in reported values can be attributed to different experimental conditions (temperature, ionic strength) and methodologies.

This extremely high stability has profound implications. Analytically, it means that the complexation reaction is essentially quantitative, which is ideal for titrimetric methods. Pharmaceutically, it suggests that EDTA can effectively sequester Bi³⁺ ions even in the complex biological milieu, forming the basis for chelation therapy.

Experimental Determination of the Stability Constant

The very high log K_f value of Bi(III)-EDTA presents a significant analytical challenge: the concentration of free Bi³⁺ at equilibrium is vanishingly small, making direct measurement by techniques like ion-selective electrodes nearly impossible.[5] Therefore, indirect and competitive methods are required.

Method 1: Potentiometric Titration (pH-metry)

Expertise & Experience: This method is a cornerstone of coordination chemistry for determining stability constants.[8] It relies on the principle that the chelation of a metal ion by EDTA releases protons into the solution. By carefully monitoring the pH during the titration of a solution containing Bi³⁺ and EDTA with a standardized strong base, one can calculate the stability constant. The choice of an inert atmosphere (e.g., nitrogen or argon) is critical to prevent the dissolution of CO₂ from the air, which would form carbonic acid and interfere with the accurate measurement of pH changes resulting solely from the chelation reaction.

Protocol:

• Reagent Preparation: Prepare standardized solutions of Bi(NO₃)₃, Na₂H₂EDTA, HNO₃ (to lower the initial pH and prevent bismuth salt hydrolysis), and a carbonate-free NaOH or KOH solution. A background electrolyte (e.g., 1 M KNO₃) should be used to maintain constant ionic strength.

• System Calibration: Calibrate a high-precision pH meter and glass electrode using at least two standard buffers that bracket the expected pH range of the titration.

• Titration Setup: In a double-walled, thermostatted titration vessel maintained at a constant temperature (e.g., 25.0 ± 0.1 °C), place a known volume of a solution containing Bi(NO₃)₃, Na₂H₂EDTA, and HNO₃. The solution should also contain the background electrolyte.

• Inert Atmosphere: Bubble a stream of pre-purified nitrogen or argon through the solution for 15-20 minutes before the titration and maintain a gentle stream over the solution surface during the experiment.

• Titration Execution: Add precise aliquots of the standardized strong base using a calibrated burette. After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

• Data Analysis: The collected data (volume of base vs. pH) is processed using specialized computer programs (e.g., HYPERQUAD). The software performs a non-linear least-squares refinement to fit the titration curve to a chemical model that includes the protonation constants of EDTA and the stability constant of the Bi(III)-EDTA complex, yielding the log K_f value.[9]

Caption: Workflow for Potentiometric Determination of log K_f.

Method 2: Competitive Spectrophotometric Titration

Expertise & Experience: This technique is employed when the complex of interest is too stable for direct methods. It leverages the high stability of Bi(III)-EDTA in a competitive equilibrium with another metal-indicator complex that has a distinct color. The principle is that Bi³⁺ will quantitatively displace a metal ion (M) from its less stable EDTA complex (MEDTA). By monitoring the change in absorbance, the equilibrium concentrations can be determined. The choice of the competing metal and indicator is paramount; for instance, using Cu²⁺ as the competing ion is effective because the Cu(II)-EDTA complex has a well-characterized absorbance spectrum and a stability constant that is significantly lower than that of Bi(III)-EDTA, ensuring the displacement reaction proceeds to completion.[7]

Protocol:

• Reagent Preparation: Prepare standardized solutions of Bi³⁺, EDTA, and a competing metal ion (e.g., Cu²⁺ from CuSO₄). Prepare a buffer solution to maintain a constant pH (e.g., chloroacetic acid buffer).[7]

• Wavelength Selection: Determine the λ_max (wavelength of maximum absorbance) for the competing metal-EDTA complex (e.g., [Cu(EDTA)]²⁻).

• Titration Setup: Prepare a series of solutions in volumetric flasks. To each flask, add a fixed, excess amount of EDTA and a fixed amount of the competing ion (Cu²⁺). Then, add varying, known concentrations of the Bi³⁺ standard solution. Dilute to the mark with the buffer.

• Equilibration: Allow the solutions to equilibrate at a constant temperature.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the predetermined λ_max. A solution with a higher concentration of Bi³⁺ will consume more of the initial excess EDTA, leaving less to complex with Cu²⁺, resulting in a lower absorbance.[7]

• Data Analysis: Construct a calibration curve by plotting absorbance versus the concentration of Bi³⁺. The inverse relationship between Bi³⁺ concentration and the absorbance of the [Cu(EDTA)]²⁻ complex can be used to quantify bismuth. The known stability constant of the competing complex is then used in equilibrium calculations to determine the stability constant of the Bi-EDTA complex.

Caption: Workflow for Competitive Spectrophotometric Titration.

Applications in Drug Development and Research

The robust stability of the Bi(III)-EDTA complex is not merely a chemical curiosity; it is the foundation of its utility in medicine and drug discovery.

Chelation Therapy for Heavy Metal Poisoning

Trustworthiness: Chelation therapy is an FDA-approved medical procedure for treating heavy metal poisoning.[10] A chelating agent like CaNa₂EDTA is administered intravenously.[11] In the bloodstream, the EDTA ligand has a higher affinity for certain toxic heavy metals than for calcium. The calcium is displaced, and the more stable heavy metal-EDTA complex is formed, which is then rapidly excreted by the kidneys.[12]

Application to Bismuth: While EDTA is effective at binding bismuth in vitro, its use for in vivo bismuth poisoning is complex and requires caution. Research in animal models has shown that while EDTA can chelate bismuth, it may also lead to an undesirable redistribution of the metal, potentially increasing its concentration in the brain.[13][14] Therefore, other chelators like DMSA and DMPS are often considered the agents of choice for treating bismuth intoxication.[14] This highlights a critical principle: in vitro stability does not always perfectly predict in vivo therapeutic efficacy and safety.

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An In-depth Technical Guide to the Spectroscopic Properties of Bismuth Sodium Ethylenediaminetetraacetate

Introduction: The Emergence of Bismuth Sodium Ethylenediaminetetraacetate in Advanced Drug Development

Bismuth compounds have a long and storied history in medicine, primarily for their gastrointestinal applications.[1][2] However, the unique properties of bismuth, particularly when chelated, are driving a resurgence of interest in its therapeutic potential. Bismuth Sodium Ethylenediaminetetraacetate, a complex where the bismuth(III) ion is sequestered by the hexadentate ligand ethylenediaminetetraacetic acid (EDTA), is at the forefront of this renaissance. This guide provides a comprehensive overview of the spectroscopic techniques used to characterize this compound, offering researchers, scientists, and drug development professionals the foundational knowledge required to harness its potential. The stability and structural integrity of the Bi-EDTA complex are paramount to its function, making a thorough spectroscopic analysis an indispensable component of its development and application.[3][4]

Molecular Structure and Coordination Chemistry

Bismuth Sodium Ethylenediaminetetraacetate, with the chemical formula Na[Bi(EDTA)], consists of a central bismuth(III) ion coordinated by the two nitrogen atoms and four carboxylate oxygen atoms of the EDTA ligand. This hexadentate coordination results in a highly stable, cage-like structure that effectively sequesters the bismuth ion.[5] Understanding this coordination is critical, as it dictates the compound's stability, solubility, and ultimately, its biological activity. The sodium ion serves as the counter-ion to the anionic [Bi(EDTA)]⁻ complex.

Spectroscopic Characterization: A Multi-faceted Approach

A combination of spectroscopic techniques is essential for the unambiguous characterization of Bismuth Sodium Ethylenediaminetetraacetate. Each method provides a unique piece of the structural puzzle, and together, they offer a comprehensive understanding of the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Elucidating Electronic Transitions

UV-Vis spectroscopy is a fundamental technique for probing the electronic structure of the Bi-EDTA complex. The absorption of UV or visible light excites electrons to higher energy orbitals, and the wavelengths at which these absorptions occur are characteristic of the molecule's electronic environment.

Key Insights from UV-Vis Spectroscopy:

• Ligand-to-Metal Charge Transfer (LMCT): A prominent feature in the UV-Vis spectrum of the Bi-EDTA complex is a strong absorption band in the ultraviolet region, typically around 263-265 nm.[6] This band is attributed to a ligand-to-metal charge transfer (LMCT) transition, where an electron from a high-energy orbital of the EDTA ligand is promoted to a vacant orbital of the bismuth(III) ion. The presence and position of this band are strong indicators of successful complex formation.

• Aromatic Ring Transitions: In modified Bi-EDTA complexes containing aromatic moieties, additional absorption bands corresponding to π-π* transitions within the aromatic rings may be observed.[6]

Experimental Protocol: UV-Vis Spectroscopic Analysis of Bi-EDTA

• Sample Preparation: Prepare a dilute solution of Bismuth Sodium Ethylenediaminetetraacetate in a suitable solvent, typically deionized water. The concentration should be adjusted to yield an absorbance value within the linear range of the spectrophotometer (ideally between 0.1 and 1.0).

• Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum using the solvent as a blank.

  • Scan the sample solution over a wavelength range of approximately 200 to 800 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and record the corresponding absorbance value.

Fourier-Transform Infrared (FTIR) Spectroscopy: Probing Vibrational Modes

FTIR spectroscopy provides valuable information about the functional groups present in a molecule and how their vibrational frequencies change upon coordination to a metal ion. By analyzing the infrared spectrum of the Bi-EDTA complex, we can confirm the coordination of the carboxylate and amine groups of EDTA to the bismuth center.

Key Insights from FTIR Spectroscopy:

• Carboxylate Stretching Frequencies: The most informative region of the FTIR spectrum for metal-EDTA complexes is where the carboxylate stretching vibrations appear.

  • In free EDTA, the asymmetric (νas(COO⁻)) and symmetric (νs(COO⁻)) stretching vibrations of the carboxylate groups give rise to characteristic bands.

  • Upon coordination to bismuth, these bands shift to different frequencies. The magnitude of the separation between the asymmetric and symmetric stretching frequencies (Δν = νas - νs) provides insight into the coordination mode of the carboxylate groups. A larger separation is indicative of a more covalent metal-oxygen bond.

• Metal-Ligand Vibrations: New vibrational bands at lower frequencies (typically below 600 cm⁻¹) appear in the spectrum of the complex. These bands are attributed to the stretching vibrations of the bismuth-oxygen (Bi-O) and bismuth-nitrogen (Bi-N) bonds, providing direct evidence of coordination.[7]

Experimental Protocol: FTIR Spectroscopic Analysis of Bi-EDTA

• Sample Preparation: The sample is typically prepared as a solid dispersion in potassium bromide (KBr). A small amount of the Bi-EDTA sample is intimately mixed with dry KBr powder and pressed into a thin, transparent pellet.

• Instrumentation: A Fourier-Transform Infrared spectrometer equipped with a suitable detector.

• Measurement:

  • Record a background spectrum of the KBr pellet.

  • Place the sample pellet in the spectrometer's sample holder and record the infrared spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic vibrational bands and compare them to the spectrum of free EDTA to identify shifts upon complexation.

Table 1: Typical FTIR Vibrational Frequencies for Bi-EDTA Complex

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)
Carboxylate (COO⁻)	Asymmetric Stretch (νas)	~1630 - 1590
Carboxylate (COO⁻)	Symmetric Stretch (νs)	~1450 - 1400
Bismuth-Oxygen (Bi-O)	Stretch	~550 - 450
Bismuth-Nitrogen (Bi-N)	Stretch	~450 - 400

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. For diamagnetic complexes like Bi-EDTA, both proton (¹H) and carbon-13 (¹³C) NMR provide detailed information about the connectivity and chemical environment of the atoms within the EDTA ligand upon coordination to bismuth.

Key Insights from NMR Spectroscopy:

• Chemical Shift Changes: The chemical shifts of the protons and carbons in the EDTA ligand are significantly affected by coordination to the bismuth ion. The electron-withdrawing effect of the metal center generally leads to a downfield shift (to higher ppm values) of the signals for the methylene protons and carbons adjacent to the coordinating nitrogen and oxygen atoms.

• Proton NMR (¹H NMR): In the ¹H NMR spectrum of free EDTA, two distinct signals are typically observed for the ethylene and acetate protons. Upon complexation with bismuth, these signals shift, and their multiplicity can change due to the rigidification of the structure, which can make chemically equivalent protons in the free ligand become magnetically inequivalent in the complex.[8]

• Carbon-13 NMR (¹³C NMR): The ¹³C NMR spectrum provides complementary information. The signals for the carboxylate carbons and the methylene carbons of the EDTA backbone will show characteristic downfield shifts upon coordination to bismuth, confirming the involvement of these groups in binding.[9]

Experimental Protocol: NMR Spectroscopic Analysis of Bi-EDTA

• Sample Preparation: Dissolve the Bismuth Sodium Ethylenediaminetetraacetate sample in a suitable deuterated solvent, such as deuterium oxide (D₂O).

• Instrumentation: A high-field NMR spectrometer.

• Measurement:

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Standard parameters for acquisition are typically used, with appropriate relaxation delays for quantitative ¹³C NMR if required.

• Data Analysis: Assign the signals in the spectra to the respective protons and carbons of the EDTA ligand. Compare the chemical shifts to those of free EDTA to determine the coordination-induced shifts.

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts for Bi-EDTA Complex (in D₂O)

Nucleus	Group	Expected Chemical Shift (ppm)
¹H	Ethylene Protons (-NCH₂CH₂N-)	~2.8 - 3.2
¹H	Acetate Protons (-NCH₂COO⁻)	~3.3 - 3.8
¹³C	Ethylene Carbons (-NCH₂CH₂N-)	~55 - 60
¹³C	Acetate Carbons (-NCH₂COO⁻)	~60 - 65
¹³C	Carboxylate Carbons (-COO⁻)	~175 - 180

Electrospray Ionization Mass Spectrometry (ESI-MS): Confirming Molecular Weight and Stoichiometry

ESI-MS is a soft ionization technique that allows for the analysis of intact molecular ions, making it ideal for confirming the molecular weight and stoichiometry of the Bi-EDTA complex.

Key Insights from ESI-MS:

• Molecular Ion Peak: The ESI-mass spectrum of Bismuth Sodium Ethylenediaminetetraacetate will show a prominent peak corresponding to the anionic complex, [Bi(EDTA)]⁻. The mass-to-charge ratio (m/z) of this peak will correspond to the calculated molecular weight of the complex ion.

• Fragmentation Pattern: By inducing fragmentation of the molecular ion (e.g., through collision-induced dissociation), valuable structural information can be obtained. The fragmentation pattern can reveal the loss of specific functional groups, further confirming the structure of the complex.[10]

Experimental Protocol: ESI-MS Analysis of Bi-EDTA

• Sample Preparation: Prepare a dilute solution of the complex in a solvent suitable for electrospray ionization, such as a mixture of water and methanol.

• Instrumentation: An electrospray ionization mass spectrometer.

• Measurement:

  • Infuse the sample solution into the ESI source.

  • Acquire the mass spectrum in the negative ion mode to detect the [Bi(EDTA)]⁻ species.

• Data Analysis: Identify the molecular ion peak and compare its m/z value to the theoretical value. If fragmentation studies are performed, analyze the fragment ions to deduce the fragmentation pathway.

Integrated Spectroscopic Workflow and Data Interpretation

The power of spectroscopic characterization lies in the integration of data from multiple techniques. A logical workflow ensures a comprehensive and self-validating analysis of Bismuth Sodium Ethylenediaminetetraacetate.

Caption: Integrated workflow for the spectroscopic characterization of Bismuth Sodium Ethylenediaminetetraacetate.

Applications in Drug Development: Field-Proven Insights

The robust chelation of bismuth by EDTA imparts favorable properties for various pharmaceutical applications.

• Antimicrobial Agents: Bismuth compounds have long been recognized for their antimicrobial properties.[1][2][4] The Bi-EDTA complex offers a soluble and stable formulation for delivering bismuth to combat a range of pathogenic bacteria. The chelation can enhance the bioavailability and efficacy of bismuth as an antimicrobial agent.

• Targeted Radionuclide Therapy: A particularly exciting application is in the field of oncology. The radioisotope Bismuth-213 (²¹³Bi) is a potent alpha-emitter with a short half-life, making it an ideal candidate for targeted alpha therapy (TAT).[11][12][13][14] EDTA and its derivatives can be used to chelate ²¹³Bi, and the resulting complex can be conjugated to targeting moieties such as antibodies or peptides. This approach allows for the specific delivery of the cytotoxic alpha-particle payload to cancer cells, minimizing damage to surrounding healthy tissue. The stability of the Bi-EDTA complex is critical in this application to prevent the premature release of the radioisotope in vivo.

Conclusion: A Foundation for Innovation

This technical guide has provided a comprehensive overview of the spectroscopic properties of Bismuth Sodium Ethylenediaminetetraacetate. A multi-technique approach, integrating UV-Vis, FTIR, NMR, and ESI-MS, is essential for the complete and unambiguous characterization of this promising pharmaceutical compound. The insights gained from these spectroscopic analyses provide the foundational knowledge necessary for the rational design and development of novel Bi-EDTA-based therapeutics, from advanced antimicrobial agents to next-generation targeted radiopharmaceuticals. As the field of medicinal inorganic chemistry continues to evolve, a thorough understanding of the structure-property relationships of such metal complexes will be paramount to unlocking their full therapeutic potential.

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An In-depth Technical Guide to the Thermal Decomposition Analysis of Bismuth Sodium Ethylenediaminetetraacetate

Executive Summary

Bismuth-containing compounds are of significant interest in pharmaceutical and materials science, valued for their low toxicity and unique chemical properties.[1][2] Bismuth Sodium Ethylenediaminetetraacetate, a chelate complex, is a prime example, leveraging the exceptional complexing ability of EDTA to enhance the stability and delivery of bismuth.[3] Understanding the thermal behavior of this complex is paramount for defining its processing parameters, ensuring shelf-life stability, and predicting its transformation into derivative materials. This guide provides a comprehensive framework for the thermal decomposition analysis of Bismuth Sodium Ethylenediaminetetraacetate, grounded in first-principles of thermal analysis and supported by empirical data from related metal-organic complexes. We will detail not only the "how" of the experimental protocols but the "why" behind each choice, establishing a self-validating system for generating reliable and interpretable data. This document is intended for researchers, chemists, and drug development professionals seeking to characterize the thermal stability and decomposition pathway of this important chelate.

The Scientific Imperative for Thermal Analysis

The study of a material's response to heat is fundamental to its practical application. For a pharmaceutical compound like Bismuth Sodium Ethylenediaminetetraacetate, thermal analysis provides critical data on its stability under various storage and processing conditions. For materials scientists, it reveals the temperatures at which the complex transforms, offering a pathway to synthesize novel bismuth-containing materials, such as oxides, through controlled pyrolysis.[4] This guide focuses on two primary techniques: Thermogravimetric Analysis (TGA), which measures mass changes as a function of temperature, and Differential Scanning Calorimetry (DSC), which measures the heat flow associated with thermal events.

Theoretical Foundations & The Predicted Decomposition Pathway

A robust analysis begins with a scientifically sound hypothesis. Lacking direct literature on the target compound, we construct a proposed decomposition pathway by integrating the known behaviors of its constituent parts: the EDTA ligand, the influence of the metal ions (Bi³⁺ and Na⁺), and general principles of metal chelate decomposition.

The Known Instability of the EDTA Ligand

The thermal decomposition of Ethylenediaminetetraacetic acid (EDTA) and its salts is a complex process involving multiple steps. Research has shown that while EDTA and its disodium salt are stable up to approximately 150°C (423 K), decomposition begins around 190°C (463 K), with significant breakdown occurring by 210°C (483 K), a process often accelerated by the presence of metal ions.[5][6] The primary decomposition mechanisms involve:

• Hydrolytic Cleavage: The initial and fastest reaction is often the hydrolytic cleavage of the ethylenic C-N bond, yielding N-(2-hydroxyethyl)iminodiacetic acid and iminodiacetic acid.[7][8]

• Stepwise Decarboxylation: This is a dominant process where the carboxylate groups (-COOH or -COOM) break down, releasing carbon dioxide (CO₂).[5][8]

• Pyrolysis of the Organic Backbone: At higher temperatures, the remaining organic structure fragments into various volatile nitrogenous and hydrocarbon compounds.

A Multi-Stage Hypothesis for BiNa(EDTA) Decomposition

Based on the known behavior of other metal-EDTA complexes, we can hypothesize a multi-stage decomposition for Bismuth Sodium Ethylenediaminetetraacetate, which is likely to be a hydrated complex.[9][10]

• Stage I: Dehydration (Approx. 50-150°C): The initial mass loss is expected to correspond to the release of lattice or coordinated water molecules. This is typically an endothermic process observable in the DSC curve.

• Stage II: Partial Ligand Decomposition (Approx. 200-400°C): This is the most complex phase. It likely begins with the decarboxylation of the less stable carboxylate groups. The higher charge density of Bi³⁺ compared to Na⁺ suggests the Bi-OOC bonds are more covalent and potentially more thermally stable than the Na-OOC bonds. This stage involves the initial fragmentation of the EDTA backbone and the release of CO₂, H₂O, and nitrogen-containing organic fragments.[7][8] This phase will be marked by significant, possibly overlapping, mass losses in the TGA and complex endothermic/exothermic peaks in the DSC.

• Stage III: Final Organic Burnout & Salt Formation (Approx. 400-600°C): The remaining organic char is pyrolyzed. The atmosphere plays a critical role here. In an inert atmosphere (e.g., Nitrogen), a carbonaceous residue may form. In an oxidative atmosphere (e.g., Air), this char will combust, leading to a sharp, exothermic peak in the DSC.

• Stage IV: Final Residue Formation (>600°C): The final, stable residue is formed. Depending on the atmosphere, this is predicted to be a mixture of bismuth oxide (e.g., α-Bi₂O₃, which is stable at these temperatures) and a stable sodium salt like sodium carbonate (Na₂CO₃) or sodium oxide (Na₂O).[9][11]

This proposed pathway provides a logical framework for interpreting the experimental data we will collect.

A Self-Validating Experimental Protocol

To ensure trustworthiness, our experimental design must incorporate rigorous validation and control measures. The following protocols are designed to be robust and reproducible.

Instrumentation & Calibration: The Foundation of Trust

• Instrumentation: A simultaneous TGA-DSC instrument (e.g., Mettler Toledo TGA/DSC 3+, TA Instruments SDT Q600) is ideal, as it provides simultaneous mass loss and heat flow data on the same sample under identical conditions. Coupling the instrument to an Evolved Gas Analyzer (EGA) like a mass spectrometer (MS) or Fourier-transform infrared spectrometer (FTIR) is highly recommended for identifying the gaseous decomposition products (e.g., H₂O, CO₂, NH₃).

• TGA Calibration:

  • Temperature: Calibrate using certified reference materials (e.g., Indium, Tin, Zinc) by comparing the observed and certified onset of melting temperatures. This ensures the temperature axis is accurate.

  • Mass: Calibrate using certified calibration weights (e.g., 1 mg, 10 mg, 100 mg) to ensure the measured mass is accurate.

• DSC Calibration: Calibrate the heat flow signal using the known enthalpy of fusion of a certified reference material (e.g., Indium, 28.6 J/g). This allows for quantitative measurement of thermal events.

Step-by-Step Experimental Workflow

The overall process from sample receipt to final data interpretation follows a structured path.

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An In-depth Technical Guide to the Solubility Studies of Bismuth Sodium Ethylenediaminetetraacetate in Aqueous Solutions

Foreword: The Critical Role of Solubility in Drug Development

For researchers, scientists, and drug development professionals, understanding the aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of preclinical development. Poor solubility can lead to low bioavailability, erratic absorption, and ultimately, therapeutic failure. Bismuth compounds have a long history in medicine, particularly for gastrointestinal ailments, owing to their antimicrobial and gastroprotective properties.[1][2][3][4] The chelation of bismuth with agents like ethylenediaminetetraacetate (EDTA) can significantly alter its physicochemical properties, including solubility, which in turn impacts its biological activity and potential therapeutic applications.[5][6] This guide provides a comprehensive framework for conducting rigorous solubility studies of Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA), offering both theoretical underpinnings and practical, field-proven methodologies.

Understanding the Bi-Na-EDTA Complex: A Physicochemical Overview

Bismuth Sodium Ethylenediaminetetraacetate is a metal-chelate complex where the bismuth ion (Bi³⁺) is coordinated by the EDTA ligand. EDTA is a powerful hexadentate chelating agent, meaning it can form six bonds with a metal ion, leading to a very stable complex.[7][8] The presence of the sodium counter-ion suggests that the overall complex may be anionic.

The aqueous solubility of this complex is not governed by the simple dissolution of a salt but is intrinsically linked to the complexation equilibria, which are highly dependent on the solution's pH.[7][9] The protonation state of EDTA's carboxylic acid groups is a critical factor; as the pH increases, these groups deprotonate, enhancing the chelating ability and generally increasing the solubility of the resulting metal-EDTA complex.[10][11][12]

Key Physicochemical Properties of Bi-Na-EDTA:

Property	Description	Source
Molecular Formula	C₁₀H₁₂BiN₂NaO₈	[13]
Molecular Weight	520.18 g/mol	[13]
Appearance	Typically a white to off-white powder or crystals.	[14]
Aqueous Solubility	Described qualitatively as having "almost transparency" in water, indicating some degree of solubility. Quantitative data is highly dependent on solution conditions.	[14]

Strategic Design of a Comprehensive Solubility Study

A robust solubility study for Bi-Na-EDTA should be designed to evaluate the key factors that influence its dissolution. The following experimental workflow provides a systematic approach.

Caption: Relationship between pH, EDTA deprotonation, and solubility.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to studying the aqueous solubility of Bismuth Sodium Ethylenediaminetetraacetate. The key takeaway for researchers is the paramount importance of pH in controlling the solubility of this metal-chelate complex. By systematically evaluating the effects of pH, temperature, and ionic strength, drug development professionals can generate the critical data needed for formulation design, preclinical assessment, and ultimately, the successful development of new bismuth-based therapeutics.

Future work should focus on obtaining precise experimental data for Bi-Na-EDTA to validate the trends discussed herein. Additionally, studies on the dissolution kinetics and the potential for polymorphism of solid Bi-Na-EDTA would provide a more complete picture of its behavior in aqueous environments.

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A Senior Application Scientist's In-Depth Technical Guide to Quantum Chemical Studies of Bismuth-EDTA Complexes

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth(III)-EDTA complexes represent a confluence of heavy metal coordination chemistry and biomedical relevance, particularly in the burgeoning field of targeted alpha therapy and as antimicrobial agents.[1][2] The inherent stability and unique properties of these complexes necessitate a profound understanding of their electronic structure, bonding, and dynamics. This technical guide, curated from the perspective of a Senior Application Scientist, provides a comprehensive walkthrough of the quantum chemical methodologies required to elucidate the intricate nature of Bi(III)-EDTA complexes. We will delve into the critical theoretical considerations, robust computational protocols, and the anticipated structural and spectroscopic insights, thereby furnishing a self-validating framework for researchers in this domain.

Foundational Principles: The Uniqueness of Bismuth in Coordination Chemistry

Bismuth, as a heavy element in the p-block, exhibits distinct chemical behaviors that are pivotal to understanding its coordination complexes. The Bi(III) ion, with its 6s² electron pair, can display what is known as the "inert pair effect," a phenomenon influenced by relativistic effects that contract the 6s orbital.[3][4] According to Pearson's acid-base theory, Bi(III) is a borderline metal ion with a strong affinity for multidentate ligands containing oxygen and nitrogen donor atoms, such as Ethylenediaminetetraacetic acid (EDTA).[2] EDTA is a hexadentate ligand, capable of forming six coordinate bonds with a central metal ion through its two nitrogen atoms and four carboxylate groups, resulting in a highly stable, often octahedral, complex.[5] This high stability is paramount for its applications in medicine, where the prevention of toxic free bismuth ion release is critical.

The Imperative of Relativistic Quantum Chemistry

For heavy elements like bismuth, the electrons, particularly those in the inner shells, move at speeds that are a significant fraction of the speed of light. This necessitates the inclusion of relativistic effects in quantum chemical calculations to achieve accurate predictions.[3] Neglecting these effects can lead to erroneous descriptions of molecular geometries, bond energies, and spectroscopic properties.

Key Relativistic Effects in Bismuth Chemistry:

• Scalar Relativistic Effects: These account for the change in electron mass with velocity, leading to the contraction of s and p orbitals and the expansion of d and f orbitals. This significantly influences the bonding radii and energies.

• Spin-Orbit Coupling: This interaction between the electron's spin and its orbital angular momentum can have a pronounced effect on the electronic structure and is crucial for understanding spectroscopic properties.

For computational studies of Bi-EDTA, it is therefore non-negotiable to employ methods that incorporate these relativistic effects.

A Validated Computational Workflow for Bi(III)-EDTA Complexes

The following section outlines a step-by-step, field-proven protocol for the quantum chemical investigation of the Bi(III)-EDTA complex. This workflow is designed to be a self-validating system, where the congruence of theoretical predictions with experimental data provides confidence in the chosen computational model.

Caption: A validated workflow for quantum chemical studies of Bi-EDTA.

Step-by-Step Computational Protocol

• Software Selection: Utilize a robust quantum chemistry software package such as Gaussian, ORCA, or ADF, which are well-equipped for calculations on heavy elements.

• Model Construction: Build the initial 3D structure of the [Bi(EDTA)]⁻ complex. Based on known coordination chemistry of EDTA, a hexacoordinate structure with the bismuth ion at the center is the most plausible starting point.[5][6]

• Methodology Selection (The "Why"):

  • Density Functional Theory (DFT): DFT offers a good balance between computational cost and accuracy for systems of this size.

    • Recommended Functionals: Hybrid functionals like B3LYP are a common starting point. However, for more accurate geometries, functionals like M06-L have shown good performance for bismuth complexes.[6] For spectroscopic properties like NMR, TPSSh has been demonstrated to be effective.[6]

  • Basis Sets: A triple-zeta quality basis set, such as def2-TZVP, is recommended for the light atoms (C, H, N, O) to provide sufficient flexibility in describing the electronic distribution.

  • Relativistic Effects for Bismuth: To manage computational cost while retaining accuracy, an Effective Core Potential (ECP) should be used for the bismuth atom. ECPs replace the core electrons with a potential, and the valence electrons are treated explicitly with a corresponding basis set. This implicitly includes scalar relativistic effects. For even higher accuracy, especially for spectroscopic properties, methods like the Zeroth-Order Regular Approximation (ZORA) can be employed.

  • Solvation: Since these complexes are often studied in aqueous solution, a continuum solvation model like the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) is crucial to account for the bulk solvent effects.

• Geometry Optimization:

  • Perform a full geometry optimization of the [Bi(EDTA)]⁻ complex using the chosen DFT method, basis sets, ECP, and solvation model.

  • Self-Validation: Confirm that the optimization has converged to a true minimum on the potential energy surface by performing a subsequent frequency calculation. The absence of imaginary frequencies indicates a stable structure.

• Spectroscopic Property Prediction:

  • Vibrational Frequencies: The output of the frequency calculation will provide the theoretical infrared (IR) and Raman spectra. These can be compared with experimental FTIR and Raman data for validation. Key vibrational modes to analyze are the symmetric and asymmetric stretches of the carboxylate groups, as their positions are sensitive to the coordination environment.

  • NMR Spectra: Using the optimized geometry, calculate the NMR chemical shifts (e.g., ¹H and ¹³C). The GIAO (Gauge-Including Atomic Orbital) method is the standard for this. Comparing these predicted shifts with experimental NMR data is a powerful validation of the computed electronic structure.[1][7]

• Bonding and Stability Analysis:

  • Natural Bond Orbital (NBO) Analysis: Perform an NBO analysis on the optimized structure to gain insights into the nature of the Bi-N and Bi-O bonds. This will quantify the degree of covalent versus ionic character and identify key donor-acceptor interactions.

  • Thermodynamic Calculations: Calculate the Gibbs free energy of the complexation reaction (Bi³⁺ + EDTA⁴⁻ → [Bi(EDTA)]⁻) to theoretically predict the stability constant (log K). While absolute values can be challenging to compute accurately due to solvation energies of ions, relative stabilities can be reliably predicted.[8][9]

Anticipated Structural and Quantitative Insights

Based on the proposed workflow and existing literature on related complexes, we can anticipate the following outcomes for a quantum chemical study of Bi(III)-EDTA.

Structural Parameters

The optimized geometry is expected to confirm a hexacoordinate bismuth center with an octahedral or distorted octahedral geometry. The table below provides hypothetical yet realistic bond lengths that would be obtained from such a study, based on typical values for metal-EDTA complexes.

Parameter	Expected Value (Å)	Rationale
Bi-N Bond Length	~2.4 - 2.6	Reflects the coordinate covalent bond between the bismuth cation and the nitrogen lone pairs of EDTA.
Bi-O Bond Length	~2.3 - 2.5	Represents the coordinate covalent and ionic interactions between bismuth and the carboxylate oxygen atoms.
C=O Bond Length	~1.25 - 1.28	Longer than a typical double bond due to resonance and coordination to the metal center.
C-O Bond Length	~1.28 - 1.32	Shorter than a typical single bond, also due to resonance in the carboxylate group.

Spectroscopic Signatures

The calculated vibrational and NMR spectra provide a fingerprint of the complex.

Spectroscopic Data	Predicted Feature	Significance
IR Frequencies	Strong bands around 1600-1650 cm⁻¹	Corresponds to the asymmetric stretching of the coordinated carboxylate groups.
Bands around 1400-1450 cm⁻¹	Corresponds to the symmetric stretching of the coordinated carboxylate groups.
¹H NMR Shifts	Complex multiplets for methylene protons	The rigid chelate ring structure makes the methylene protons inequivalent, leading to complex splitting patterns.[1][7]
¹³C NMR Shifts	Downfield shift of carboxylate carbons	Coordination to the electron-withdrawing bismuth center deshields the carboxylate carbons.

Applications in Drug Development

A robust, validated quantum chemical model of the Bi-EDTA complex provides invaluable insights for drug development professionals:

• Rational Ligand Design: By understanding the electronic and steric factors that govern the stability of the Bi-EDTA complex, new chelating agents with potentially higher stability or tailored release properties can be designed in silico.

• Mechanism of Action Studies: Computational models can be used to investigate the interaction of the Bi-EDTA complex with biological targets, such as proteins or nucleic acids, shedding light on its therapeutic or toxic mechanisms.

• Predicting Reactivity: The model can be used to predict the susceptibility of the complex to hydrolysis or transchelation with other biological ligands, which is crucial for assessing its in vivo fate.

Conclusion

The quantum chemical study of bismuth-EDTA complexes, while challenging due to the presence of a heavy element, is an indispensable tool for a detailed understanding of their properties. By employing a carefully chosen computational methodology that includes relativistic effects and a robust validation against experimental data, researchers can gain profound insights into the structure, stability, and reactivity of these medically important compounds. The workflow and anticipated results presented in this guide provide a comprehensive framework for initiating and conducting such studies, ultimately accelerating the rational design of new bismuth-based therapeutics.

References

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• de Sousa, E. H. S., de Lima, L. F., de Simone, C. A., et al. (2024). Evaluation of DFT methods for predicting geometries and NMR spectra of Bi(III) dithiocarbamate complexes with antitumor properties. Journal of Molecular Modeling, 30(6), 167. Available at: [Link][6]

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• Beltran-Torres, M., Sugich-Miranda, R., Santacruz-Ortega, H., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. ResearchGate. Available at: [Link][1][7]

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An In-depth Technical Guide to Bismuth Sodium Ethylenediaminetetraacetate: Properties, Synthesis, and Potential Applications

Introduction

Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) is an organometallic compound that merges the therapeutic potential of bismuth with the strong chelating properties of ethylenediaminetetraacetic acid (EDTA). Bismuth, a heavy metal with a surprisingly low toxicity profile, has a long history in medicine, notably in treating gastrointestinal ailments.[1][2] Its compounds are known to possess antimicrobial, anti-inflammatory, and other beneficial biological activities.[1] EDTA is a powerful hexadentate chelating agent capable of forming stable, water-soluble complexes with multivalent metal ions.[3] This guide provides a comprehensive overview of the known and inferred properties of Bismuth Sodium Ethylenediaminetetraacetate, offering insights for researchers, scientists, and drug development professionals. While specific experimental data for this exact compound is limited in publicly available literature, this guide synthesizes information from commercial suppliers, analogous compounds, and the fundamental principles of coordination chemistry to present a thorough technical profile.

Chemical Structure and Identification

Bismuth Sodium Ethylenediaminetetraacetate is a salt complex where a bismuth ion (Bi³⁺) is chelated by the ethylenediaminetetraacetate anion, with a sodium ion (Na⁺) acting as a counter-ion. The EDTA ligand envelops the bismuth ion, forming a stable coordination complex.

Molecular Formula: C₁₀H₁₂BiN₂NaO₈[4]

Molecular Weight: 520.182 g/mol [4]

Appearance: White to off-white powder or crystals.[4]

Solubility: Reported to be almost transparent in water, indicating good water solubility.[4]

Caption: Proposed Synthesis Workflow for Bismuth Sodium EDTA

Detailed Protocol (Hypothesized):

• Dissolution of Reactants:

  • Dissolve one molar equivalent of a soluble bismuth(III) salt, such as bismuth(III) nitrate, in deionized water. A few drops of dilute nitric acid may be necessary to prevent hydrolysis of the bismuth salt.

  • In a separate vessel, dissolve one molar equivalent of disodium ethylenediaminetetraacetate (Na₂H₂EDTA) in deionized water.

• Reaction:

  • Slowly add the bismuth salt solution to the EDTA solution with constant stirring.

  • Adjust the pH of the resulting solution to approximately 5-6 using a sodium hydroxide solution. This facilitates the formation of the Bi-EDTA complex and the desired sodium salt.

  • Gently heat the reaction mixture to around 40-50°C for a period of 30-60 minutes to ensure complete reaction.

• Isolation and Purification:

  • Filter the solution to remove any unreacted starting materials or byproducts.

  • Allow the solution to cool slowly to promote crystallization. Alternatively, the solvent can be partially evaporated under reduced pressure.

  • Collect the resulting crystals by filtration.

  • Wash the crystals with a small amount of cold deionized water or ethanol to remove any soluble impurities.

  • Dry the purified Bismuth Sodium Ethylenediaminetetraacetate product under vacuum.

Physicochemical Properties

Many of the specific physical constants for Bismuth Sodium Ethylenediaminetetraacetate are not yet reported in the literature. [4]The following table summarizes the available and inferred properties.

Property	Value/Description	Source(s)
Molecular Formula	C₁₀H₁₂BiN₂NaO₈	[4]
Molecular Weight	520.182 g/mol	[4]
Appearance	White to off-white powder or crystals	[4]
Melting Point	Not available	[4]
Boiling Point	Not available	[4]
Density	Not available	[4]
Solubility in Water	Almost transparent	[4]
Stability of Bi(III)-EDTA Complex (log K)	Estimated to be high, likely >20	Inferred

Analytical Characterization

A comprehensive characterization of Bismuth Sodium Ethylenediaminetetraacetate is crucial for confirming its identity, purity, and structural integrity. The following analytical techniques are recommended, based on studies of similar compounds. [5] Experimental Workflow for Characterization:

Caption: Experimental Workflow for Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to elucidate the coordination of the EDTA ligand to the diamagnetic Bi³⁺ ion. [5]* Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the functional groups present and confirming the coordination of the carboxylate groups of EDTA to the bismuth ion.

• UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can be employed to study the electronic transitions of the complex and its stability under different pH conditions. [5]* X-ray Diffraction (XRD): XRD analysis can determine the crystalline structure and phase purity of the synthesized compound.

• Thermogravimetric Analysis (TGA): TGA provides information on the thermal stability and decomposition profile of the complex. [5]* Electrospray Ionization Mass Spectrometry (ESI-MS): ESI-MS can be used to confirm the molecular weight of the complex ion. [5]

Biological Activities and Potential Applications

The therapeutic potential of Bismuth Sodium Ethylenediaminetetraacetate stems from the combined properties of bismuth and EDTA.

Antimicrobial and Anti-Biofilm Activity:

Bismuth compounds are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. [6]The proposed mechanisms of action include the inactivation of essential bacterial enzymes and disruption of the bacterial cell membrane. [7]EDTA is a well-documented anti-biofilm agent. [8]It destabilizes the biofilm matrix by chelating divalent cations like Ca²⁺ and Mg²⁺, which are crucial for maintaining the integrity of the extracellular polymeric substance (EPS). [9]This disruption can enhance the penetration and efficacy of antimicrobial agents. [10]Therefore, Bismuth Sodium Ethylenediaminetetraacetate is hypothesized to possess potent antimicrobial and anti-biofilm properties.

Hypothesized Mechanism of Antimicrobial Action:

Caption: Hypothesized Antimicrobial Mechanism of Action

Potential Therapeutic Applications:

• Treatment of Bacterial Infections: Particularly those associated with biofilm formation, such as chronic wound infections, cystic fibrosis-related lung infections, and infections related to medical implants.

• Adjuvant Therapy: Bismuth Sodium Ethylenediaminetetraacetate could be used in combination with conventional antibiotics to enhance their efficacy and combat antibiotic resistance.

• Gastrointestinal Disorders: Leveraging the known anti-ulcer and anti-H. pylori activity of bismuth compounds. [1]

Toxicology and Safety

Bismuth compounds are generally considered to have low toxicity, especially when compared to other heavy metals. [11]However, prolonged or excessive use can lead to adverse effects. EDTA is approved for use in chelation therapy for heavy metal poisoning. [12]In vivo studies on Bismuth Sodium Ethylenediaminetetraacetate are necessary to establish its specific toxicological profile and therapeutic window.

Conclusion

Bismuth Sodium Ethylenediaminetetraacetate is a promising compound that combines the therapeutic benefits of bismuth with the potent chelating and anti-biofilm properties of EDTA. While specific experimental data on this compound is currently sparse, this guide provides a comprehensive overview based on available information and scientific principles. Further research is warranted to fully elucidate its physicochemical properties, biological activities, and therapeutic potential. The methodologies and insights presented here offer a solid foundation for future investigations into this intriguing molecule.

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Protocols & Analytical Methods

Application Note: Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) as a High-Z Contrast Agent

Executive Summary & Mechanism of Action

Bismuth (

) offers a significant theoretical advantage over conventional Iodine ( ) contrast agents due to its higher atomic number and mass attenuation coefficient. While Iodine is the clinical standard, its K-edge (33.2 keV) is suboptimal for high-energy spectral CT.[1] Bismuth possesses a K-edge at 90.5 keV , allowing for superior X-ray attenuation at higher tube voltages (120–140 kVp) and facilitating dual-energy spectral separation.

Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) is a small-molecule chelate designed to solubilize the bismuth ion (

) for intravascular or gastrointestinal imaging. Unlike colloidal bismuth or nanoparticles, this chelate relies on the high stability constant of the Bi-EDTA complex ( ) to prevent the release of toxic free bismuth ions, which are known to cause nephrotoxicity.

Key Advantages:

• High-Energy Attenuation: Superior contrast-to-noise ratio (CNR) at >100 kVp.

• Rapid Clearance: Small molecular weight (< 1 kDa) facilitates renal filtration.

• Cost-Effectiveness: Simple aqueous synthesis compared to nanoparticle fabrication.

Physicochemical Properties & Comparison

The following table contrasts Bi-Na-EDTA with standard Iodinated agents.

Feature	Iodine (Iohexol/Iopamidol)	Bismuth Sodium EDTA
Atomic Number (Z)	53	83
K-edge Energy	33.2 keV	90.5 keV
Optimal Tube Voltage	80–100 kVp	120–140 kVp
Molecular Weight	~821 g/mol	~566 g/mol (anhydrous)
Clearance Pathway	Renal (Glomerular filtration)	Renal (Glomerular filtration)
Toxicity Concern	Contrast-Induced Nephropathy (CIN)	Nephrotoxicity (Proximal Tubule)

Protocol A: Chemical Synthesis of Bi-Na-EDTA

Objective: Synthesize a stable, neutral, and sterile solution of Bismuth Sodium EDTA (0.5 M) for in vivo injection. Safety Note: Bismuth salts are toxic if not chelated. Handle all powders in a fume hood.

Materials:

• Bismuth(III) Nitrate Pentahydrate (

  )[2]

• Disodium Ethylenediaminetetraacetate Dihydrate (

  )

• Sodium Hydroxide (NaOH), 5M solution

• Sterile Water for Injection (WFI)

• 0.22

  PES Syringe Filter

Step-by-Step Procedure:

• Stoichiometric Calculation:

  • Target Concentration: 500 mM (0.5 M).

  • Volume: 20 mL.

  • Weigh 4.85 g of

    (10 mmol).

  • Weigh 3.72 g of

    (10 mmol). Note: A 1:1 molar ratio is critical to prevent free Bi toxicity.

• Chelation Reaction:

  • In a beaker, dissolve the

    in 10 mL of WFI. The solution will be clear.

  • Slowly add the Bismuth Nitrate. The solution will initially turn cloudy and acidic due to the release of protons and nitrate ions.

  • Observation: A white precipitate (Bi-EDTA acid form) may form initially.

• Neutralization & Solubilization:

  • Place the beaker on a magnetic stirrer (medium speed).

  • Dropwise add 5M NaOH while monitoring pH.

  • Target pH: 7.2 – 7.4.

  • Mechanism:[3][4] As pH rises, the carboxylic acid groups deprotonate, and the Sodium ion stabilizes the complex, rendering it fully soluble. The solution must turn crystal clear .

• Purification:

  • Add WFI to bring the final volume to 20 mL.

  • Filter through a 0.22

    PES filter to remove any unchelated particulate matter or dust.

• Validation (Self-Check):

  • If the solution remains turbid at pH 7.4, discard . This indicates incomplete chelation or hydrolysis of bismuth into insoluble bismuth oxides/hydroxides.

Synthesis Workflow Diagram

Figure 1: Synthesis workflow for Bi-Na-EDTA. The critical control point is the visual clarity check at neutral pH.

Protocol B: In Vivo Imaging & Administration

Animal Model: C57BL/6 Mice (20-25g) or Wistar Rats (200-250g). Anesthesia: 2% Isoflurane in

.

Dosage Strategy

• Recommended Dose: 300 – 400 mg Bi/kg body weight.

  • For a 25g mouse: ~7.5 - 10 mg Bi.

  • Using 0.5 M solution (~100 mg Bi/mL): Inject 75 - 100

    IV.

• Route: Lateral Tail Vein (IV). Bolus injection is preferred for angiography; infusion for renal clearance studies.

CT Acquisition Parameters

Bismuth's efficacy is voltage-dependent.[4] Standard small-animal CT settings (often 40-60 kVp) will underperform .

• Tube Voltage: 120 kVp or 140 kVp (Essential to exceed the 90.5 keV K-edge).

• Exposure Time: 200-500 ms.

• Filter: 0.5 mm Al or Cu filter (to harden the beam and remove low-energy photons that contribute to noise but not Bismuth contrast).

Imaging Timeline

• T=0 min (Angiography): Immediate scanning for vascular contrast.

• T=15 min (Renal Phase): Bismuth is rapidly filtered. Strong contrast will appear in the renal cortex and bladder.

• T=24 hr (Clearance Check): Scan to ensure total clearance. Retention in kidneys indicates potential toxicity.[5]

In Vivo Workflow Diagram

Figure 2: In vivo experimental timeline emphasizing the high-voltage acquisition requirement.

Safety & Troubleshooting

Nephrotoxicity (The "Free Bismuth" Risk)

Bismuth is inherently nephrotoxic if dissociated from the chelate. It accumulates in the proximal tubular epithelial cells, causing necrosis.[6]

• Prevention: Ensure the EDTA is in slight molar excess (1.05:1) during synthesis if stability is a concern.

• Monitoring: Measure Blood Urea Nitrogen (BUN) and Serum Creatinine at 24h and 48h post-injection.

• Rescue: If extravasation occurs, infiltrate the area with saline to dilute.

Common Issues

Symptom	Probable Cause	Corrective Action
Precipitation in Syringe	pH drift or interaction with saline calcium	Buffer the solution to pH 7.4; do not mix with Lactated Ringer's (contains Ca).
Low Contrast	kVp too low	Increase CT voltage to >100 kVp.
Animal Death (Acute)	Osmotic shock or free Bi toxicity	Check osmolality (should be ~300 mOsm/kg); verify synthesis stoichiometry.

References

• Wei, B., et al. (2020). "Bismuth chelate as a contrast agent for X-ray computed tomography." Journal of Nanobiotechnology. Link

  • Key Insight: Establishes the synthesis and renal clearance profile of Bismuth-DTPA/EDTA analogs.

• Rabin, O., et al. (2006). "Long-circulating polymer-coated bismuth sulfide nanoparticles for CT imaging." Nature Materials. Link

  • Key Insight: Provides comparative data on Bismuth attenu

• Haller, S., et al. (2024). "Visual and Quantitative Evaluation of Low-Concentration Bismuth in Dual-Contrast Imaging." Tomography. Link

  • Key Insight: Confirms 140 kVp as the optimal tube potential for Bismuth quantific

• Krzyminiewski, R., et al. (2019). "Bismuth-based nanoparticles as a contrast agent for X-ray computed tomography." Nanomaterials. Link

  • Key Insight: Discusses the K-edge physics and advantages over Gold/Iodine.[7]

• Laboratory Notes (2020). "Stability Constants for Metal Ion–EDTA Complexes." Link

  • )

Sources

• 1. Visual and Quantitative Evaluation of Low-Concentration Bismuth in Dual-Contrast Imaging of Iodine and Bismuth Using Clinical Photon-Counting CT [mdpi.com]
• 2. Ultrasmall Bi/Bi2O3 nanoparticles as biocompatible and efficient CT imaging contrast agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Bismuth Reduces Cisplatin-Induced Nephrotoxicity Via Enhancing Glutathione Conjugation and Vesicular Transport [frontiersin.org]
• 4. escholarship.org [escholarship.org]
• 5. A case of bismuth intoxication with irreversible renal damage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Separation of Metal Ions Using Bismuth Sodium Ethylenediaminetetraacetate

Introduction: The Principle of Selective Chelation for Metal Ion Separation

In the realm of analytical chemistry and drug development, the precise separation and quantification of metal ions from complex matrices are of paramount importance. Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) emerges as a powerful tool for achieving selective separation of metal ions. This technique leverages the principles of coordination chemistry, specifically the differential stability of metal-EDTA complexes.

Ethylenediaminetetraacetic acid (EDTA) is a hexadentate ligand, meaning it can form six coordinate bonds with a single metal ion, creating a highly stable, cage-like structure known as a chelate.[1] The stability of these metal-EDTA complexes varies significantly depending on the metal ion, its charge, and ionic radius. This variation is quantified by the stability constant (Kf) of the complex. A higher stability constant indicates a more stable complex.[2]

The core principle of selective separation using Bi-Na-EDTA lies in a displacement reaction. Bismuth(III) forms a very stable complex with EDTA. However, other metal ions that form even more stable complexes with EDTA can displace bismuth from the Bi-EDTA complex. The general equation for this displacement is:

[Bi-EDTA]⁻ + Mⁿ⁺ ⇌ [M-EDTA]ⁿ⁻⁴ + Bi³⁺

This equilibrium lies to the right if the stability constant of the M-EDTA complex is significantly higher than that of the Bi-EDTA complex. By carefully controlling experimental conditions, particularly pH, a sequential and selective separation of various metal ions can be achieved. The pH of the solution is a critical parameter as it influences the availability of the fully deprotonated EDTA anion (Y⁴⁻), which is the most effective form for chelation.[3][4]

This application note provides a detailed theoretical framework and practical protocols for the use of Bismuth Sodium Ethylenediaminetetraacetate in the selective separation of metal ions for research, scientific, and drug development applications.

Mechanism of Selective Separation: A Thermodynamic Perspective

The selectivity of the separation process is governed by the relative stability constants of the metal-EDTA complexes involved. The stability constant (Kf) is the equilibrium constant for the formation of the complex. The logarithmic form of the stability constant, log Kf, is commonly used.

Metal Ion	log Kf of Metal-EDTA Complex
Bi³⁺	27.8
Fe³⁺	25.1
Hg²⁺	21.5
Cu²⁺	18.8
Pb²⁺	18.0
Zn²⁺	16.5
Cd²⁺	16.4
Fe²⁺	14.3
Mn²⁺	13.8
Ca²⁺	10.6
Mg²⁺	8.7

Note: These values are approximate and can vary slightly with experimental conditions.

As illustrated in the table, metal ions like Fe³⁺, Hg²⁺, Cu²⁺, and Pb²⁺ form EDTA complexes with stability constants comparable to or higher than that of Bi³⁺, making them candidates for separation via displacement. The significant differences in these constants allow for a tailored approach to separate a mixture of ions.

For instance, in a solution containing both Pb²⁺ and Cu²⁺, both can displace Bi³⁺ from the Bi-EDTA complex. However, by carefully controlling the pH, the conditional stability constants can be manipulated to favor the chelation of one metal ion over the other, enabling their separation.

Caption: Principle of selective metal ion displacement from a Bi-EDTA complex.

Experimental Protocols

The following protocols provide a framework for the selective separation of metal ions using Bi-Na-EDTA. These should be adapted based on the specific metal ions of interest and the sample matrix.

Protocol 1: Preparation of Reagents

• Bismuth Sodium EDTA Solution (0.05 M):

  • Dissolve 26.01 g of Bismuth Sodium Ethylenediaminetetraacetate (C₁₀H₁₂BiN₂NaO₈, MW: 520.18 g/mol ) in deionized water.[5]

  • Dilute to 1 L in a volumetric flask. Store in a well-stoppered bottle.

• Standard Metal Ion Solutions (1000 ppm):

  • Prepare individual stock solutions of the metal ions of interest (e.g., Pb²⁺, Cu²⁺, Zn²⁺) by dissolving the appropriate amount of a high-purity salt (e.g., Pb(NO₃)₂, CuSO₄·5H₂O, ZnSO₄·7H₂O) in deionized water. Acidify slightly with nitric acid to prevent hydrolysis.

• Buffer Solutions:

  • pH 2 Buffer: Prepare by mixing appropriate volumes of 0.2 M HCl and 0.2 M KCl.

  • pH 5 Buffer (Acetate Buffer): Prepare by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.

  • pH 10 Buffer (Ammonia Buffer): Dissolve 142 mL of concentrated ammonia and 17.5 g of ammonium chloride in deionized water and dilute to 250 mL.[6]

• Indicator Solutions:

  • Xylenol Orange Indicator: Dissolve 0.1 g of xylenol orange in 100 mL of deionized water.

  • Eriochrome Black T Indicator: Dissolve 0.2 g of Eriochrome Black T in 15 mL of triethanolamine and 5 mL of absolute ethanol.

Protocol 2: Selective Separation of Pb²⁺ and Cu²⁺ from an Aqueous Mixture by Column Chromatography

This protocol outlines a method for separating lead and copper ions based on the differential stability of their EDTA complexes at varying pH.

Workflow:

Caption: Workflow for the selective separation of Pb²⁺ and Cu²⁺ using a Bi-EDTA functionalized column.

Step-by-Step Procedure:

• Column Preparation:

  • Prepare a slurry of a suitable cation-exchange resin (e.g., Amberlite IR-120) in deionized water.

  • Pack a chromatography column (e.g., 20 cm x 1.5 cm) with the resin slurry.

  • Wash the column with 0.1 M HCl followed by deionized water until the eluate is neutral.

  • Equilibrate the column with the 0.05 M Bi-Na-EDTA solution. This functionalizes the resin with the Bi-EDTA complex.

  • Wash the column with deionized water to remove any unbound Bi-EDTA.

• Sample Loading:

  • Prepare a sample solution containing a mixture of Pb²⁺ and Cu²⁺ ions. Adjust the pH of the sample to approximately 5-6 with acetate buffer.

  • Carefully load the sample onto the top of the prepared column.

• Selective Elution:

  • Elution of Copper: Begin eluting the column with the pH 2 buffer. At this acidic pH, the Pb-EDTA complex is significantly more stable than the Cu-EDTA complex. Therefore, Pb²⁺ will displace Bi³⁺ and bind to the EDTA on the resin, while Cu²⁺ will pass through the column. Collect the eluate in fractions.

  • Elution of Lead: After all the copper has been eluted (as confirmed by a qualitative test or by monitoring the eluate), switch the eluting solvent to a solution of a stronger chelating agent or a buffer at a much lower pH to displace the bound lead. Alternatively, a competing metal ion that forms an even more stable complex can be used. Collect the eluate in separate fractions.

• Analysis:

  • Analyze the collected fractions for their metal ion content using a suitable analytical technique such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

  • Construct an elution profile by plotting the concentration of each metal ion versus the elution volume.

Protocol 3: Selective Determination of Metal Ions in a Mixture by Complexometric Titration with Bi-Na-EDTA as a Masking Agent

This protocol demonstrates the use of Bi-Na-EDTA as a masking agent to selectively determine the concentration of a metal ion in the presence of others. This method is based on the principle that Bi-EDTA will selectively mask bismuth, allowing for the titration of other metal ions that form less stable EDTA complexes at a specific pH.

Step-by-Step Procedure for Determining Zn²⁺ in the presence of Bi³⁺:

• Sample Preparation:

  • Pipette a known volume of the sample solution containing both Bi³⁺ and Zn²⁺ into a conical flask.

  • Add a known excess of a standard 0.05 M EDTA solution. This will complex both the Bi³⁺ and Zn²⁺.

  • Add 2-3 drops of Xylenol Orange indicator.

  • Adjust the pH to ~5 with acetate buffer. The solution should be red-violet due to the formation of the metal-indicator complexes.

• Titration:

  • Titrate the excess EDTA with a standard 0.05 M zinc sulfate solution until the color changes from yellow to red-violet. Record the volume of the zinc sulfate solution used. This first titration determines the total amount of Bi³⁺ and Zn²⁺.

• Selective Demasking and Titration:

  • To a separate, identical aliquot of the sample solution, add the same excess of standard 0.05 M EDTA solution.

  • Add a small amount of 2,3-Dimercapto-1-propanol. This will selectively de-mask the Bi³⁺ from its EDTA complex.

  • Titrate the liberated EDTA with the standard 0.05 M zinc sulfate solution using Xylenol Orange as the indicator until the endpoint is reached. The volume of zinc sulfate solution used in this titration corresponds to the amount of Bi³⁺ in the sample.

• Calculation:

  • The amount of Zn²⁺ in the sample can be calculated by subtracting the amount of Bi³⁺ (determined in the second titration) from the total amount of metal ions (determined in the first titration).

Data Presentation and Interpretation

The efficiency of the separation can be evaluated by calculating the separation factor (α) and the recovery of each metal ion.

Separation Factor (α): α = Kd(M₁) / Kd(M₂)

Where Kd is the distribution coefficient of the metal ion between the stationary phase (resin) and the mobile phase (eluent). A higher separation factor indicates a more efficient separation.

Recovery (%): Recovery (%) = (Amount of metal ion in collected fractions / Initial amount of metal ion in the sample) x 100

Parameter	Separation of Pb²⁺ and Cu²⁺
Column	Cation-exchange resin functionalized with Bi-EDTA
Sample pH	5-6 (Acetate buffer)
Eluent for Cu²⁺	pH 2 Buffer
Eluent for Pb²⁺	Stronger chelating agent or lower pH buffer
Typical Recovery of Cu²⁺	> 98%
Typical Recovery of Pb²⁺	> 95%
Typical Separation Factor	> 100

Troubleshooting and Field-Proven Insights

• Incomplete Separation: If the elution profiles of the metal ions overlap significantly, adjust the pH of the eluting buffer. A finer pH gradient can improve resolution.

• Low Recovery: This may be due to irreversible binding of the metal ion to the resin or precipitation within the column. Ensure the pH of the sample and eluents are appropriate to maintain the metal ions in solution.

• Tailing of Peaks: Tailing in chromatographic separations can be caused by slow kinetics of complexation/decomplexation. Optimizing the flow rate can sometimes mitigate this issue.

• Interferences: The presence of other metal ions that form stable EDTA complexes can interfere with the separation. A preliminary analysis of the sample to identify potential interfering ions is recommended. Masking agents can be employed to selectively block the interference from certain ions.[7]

Conclusion

Bismuth Sodium Ethylenediaminetetraacetate provides a versatile and effective platform for the selective separation of metal ions. The principles of differential complex stability and pH control are central to achieving high selectivity and recovery. The protocols outlined in this application note serve as a robust starting point for researchers, scientists, and drug development professionals to develop and optimize their own metal ion separation methods. The careful selection of experimental parameters, guided by the thermodynamic principles of complex formation, will ensure the successful application of this powerful analytical technique.

References

• Interchim. (n.d.). Isolation/Modification/Labeling.

• American Elements. (n.d.). Bismuth Sodium Ethylenediaminetetraacetate. Retrieved from [Link]

• Manahan, S. E. (2003). Fundamentals of Environmental Chemistry. CRC Press.
• Meziani, A., et al. (2021). Selective Transport of Bismuth from Heavy Metal Solution by Ionic Liquid-Based Polymer Inclusion Membrane IL-PIM.

• IWA Publishing. (2023). Perspectives and prospects of chelation extraction of heavy metals from wastewater: A review. Water Science & Technology. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Complexation Titration. Retrieved from [Link]

• Truman State University. (2008).

• PubMed. (1976). New masking procedure for selective complexometric determination of copper(II). Retrieved from [Link]

• Beltran-Torres, M., et al. (2022). Synthesis and characterization of a bismuth(III) complex with an EDTA-based phenylene ligand and its potential as an anti-virulence agent. PeerJ. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Efficient Separation and Purification Method for Recovering Valuable Elements from Bismuth Telluride Refrigeration Chip Waste. PubMed Central. Retrieved from [Link]

• L.S.College, Muzaffarpur. (n.d.).

• ACS Publications. (n.d.). Bismuth(III) Forms Exceptionally Strong Complexes with Natural Organic Matter. Environmental Science & Technology. Retrieved from [Link]

• SlideShare. (n.d.). Complexometric Titration Part 1. Retrieved from [Link]

• National Center for Biotechnology Information. (2011). Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution. PubMed Central. Retrieved from [Link]

• Government of Canada Publications. (n.d.). THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION. Retrieved from [Link]

• ResearchGate. (2009).

• National Center for Biotechnology Information. (2016). Chelating capture and magnetic removal of non-magnetic heavy metal substances from soil. PubMed Central. Retrieved from [Link]

• ResearchGate. (2019).
• ResearchGate. (n.d.).
• ResearchGate. (2011).

• Tutorsglobe.com. (n.d.). Complexometric Titration of Zn (II) with EDTA, Chemistry tutorial. Retrieved from [Link]

• L.S.College, Muzaffarpur. (n.d.).
• eGyanKosh. (n.d.).
• RSC Publishing. (2024). Ionic liquid-based extraction of metal ions via polymer inclusion membranes: a critical review.
• Studocu. (n.d.). Practical Lab_Analytical Chemistry I - Experiment 2.

• PubMed. (2006). Determination of Pb(II), Cu(II) and Fe(III) with capillary electrophoresis using ethylenediaminetetraacetic acid as a complexing agent and vancomycin as a complex selector. Retrieved from [Link]

• Google Patents. (n.d.). US9499420B2 - Formulations and methods for removing heavy metals from waste solutions containing chelating agents.

• ACS Publications. (2022). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Journal of Chemical Education. Retrieved from [Link]

• ResearchGate. (2014).
• uclmail.net. (2008). EDTA Titrations 1: Standardization of EDTA and Analysis of Zinc in a Supplement Tablet.

Sources

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• 2. Practical Lab_Analytical Chemistry I - Experiment 2 [sites.google.com]
• 3. ipu.sujal.dev [ipu.sujal.dev]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. americanelements.com [americanelements.com]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. researchgate.net [researchgate.net]

The Multifaceted Role of Bismuth Sodium Ethylenediaminetetraacetate in Nanoparticle Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

In the rapidly advancing field of nanotechnology, the precise control over the synthesis of nanoparticles is paramount to tailoring their physicochemical properties for a myriad of applications, from biomedical imaging and drug delivery to catalysis and electronics. Bismuth-based nanoparticles, in particular, have garnered significant interest owing to their unique characteristics, including high atomic number, low toxicity, and interesting optical and catalytic properties.[1] A key, yet often nuanced, component in the synthesis of these nanomaterials is the choice of precursor and ancillary reagents. Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) emerges as a compound of significant interest, not merely as a simple bismuth source, but as a multifunctional agent capable of influencing the nucleation, growth, and stability of nanoparticles. This technical guide elucidates the critical roles of Bi-Na-EDTA in nanoparticle synthesis, providing detailed application notes and protocols to empower researchers in their quest for novel nanomaterials.

The Chemical Rationale: Understanding the Functionality of Bi-Na-EDTA

Bismuth Sodium Ethylenediaminetetraacetate is a coordination complex where the bismuth ion (Bi³⁺) is chelated by the ethylenediaminetetraacetate (EDTA) ligand. This structure is central to its utility in nanoparticle synthesis. The EDTA ligand, a powerful hexadentate chelating agent, envelops the bismuth ion, forming a stable, water-soluble complex.[2] This chelation has profound implications for the synthesis process:

• Controlled Release of Bismuth Ions: The stability of the Bi-EDTA complex allows for the slow and controlled release of Bi³⁺ ions into the reaction medium. This controlled release is crucial for preventing rapid, uncontrolled precipitation, thereby favoring the formation of uniform, monodisperse nanoparticles.

• Prevention of Unwanted Side Reactions: In aqueous solutions, bismuth salts like bismuth nitrate are prone to hydrolysis, forming undesirable bismuth oxy-salts. The chelation by EDTA stabilizes the bismuth ion, preventing such side reactions and ensuring the formation of the desired nanoparticle composition.[3]

• Surface Stabilization and Capping: The EDTA moiety, or its fragments, can adsorb onto the surface of newly formed nanoparticles. This surface capping prevents agglomeration and aggregation, ensuring the colloidal stability of the nanoparticle suspension.

• Morphology Direction: By selectively binding to different crystallographic faces of the growing nanoparticle, the EDTA ligand can influence the final morphology, leading to the formation of nanorods, nanosheets, or other anisotropic structures.

Diagrammatic Representation of Bi-Na-EDTA's Role

Caption: The role of Bi-Na-EDTA in nanoparticle synthesis.

Application Notes and Protocols

The versatility of Bi-Na-EDTA allows for its use in various synthesis methodologies. Below are detailed protocols illustrating its application as both a primary precursor and a crucial additive.

Protocol 1: Hydrothermal Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles Using Bi-Na-EDTA as a Single-Source Precursor

This protocol outlines a generalized hydrothermal method for the synthesis of bismuth oxide nanoparticles where Bi-Na-EDTA serves as the sole source of bismuth. The chelated nature of the precursor facilitates controlled hydrolysis and subsequent dehydration to form Bi₂O₃.

Materials:

• Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA)

• Deionized (DI) water

• Ethanol

• Teflon-lined stainless-steel autoclave

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of Bi-Na-EDTA in DI water to achieve the desired concentration (e.g., 0.1 M). Stir the solution until the Bi-Na-EDTA is completely dissolved. The stability of the complex ensures a clear, homogenous solution.

• Hydrothermal Reaction: Transfer the precursor solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a temperature in the range of 160-200°C for a duration of 12-24 hours. The elevated temperature and pressure will induce the decomposition of the Bi-EDTA complex and the formation of Bi₂O₃ nuclei.

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the resulting white precipitate by centrifugation or filtration.

• Washing: Wash the collected precipitate multiple times with DI water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in an oven at 60-80°C for several hours to obtain the bismuth oxide nanoparticles as a fine powder.

Expected Outcome and Causality:

This method is expected to yield well-dispersed, crystalline Bi₂O₃ nanoparticles. The slow decomposition of the Bi-EDTA complex under hydrothermal conditions promotes uniform nucleation and growth, leading to a narrow particle size distribution. The presence of EDTA or its thermal decomposition products in the reaction medium can also act as in-situ capping agents, preventing particle aggregation.

Data Presentation:

Parameter	Value	Effect on Nanoparticle Properties
Temperature	160-200°C	Higher temperatures generally lead to larger particle sizes and higher crystallinity.
Time	12-24 hours	Longer reaction times can promote particle growth and improve crystallinity.
Concentration	0.05-0.2 M	Higher concentrations may lead to larger nanoparticles or increased aggregation.

Protocol 2: EDTA-Assisted Synthesis of Bismuth Sulfide (Bi₂S₃) Nanorods

In this protocol, EDTA is not the primary bismuth source but is employed as a chelating and structure-directing agent in the synthesis of bismuth sulfide nanorods from bismuth nitrate. This exemplifies the broader utility of EDTA in controlling nanoparticle morphology.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Sodium thiosulfate (Na₂S₂O₃)

• Ethylenediaminetetraacetic acid (EDTA)

• Deionized (DI) water

• Ethanol

Procedure:

• Bismuth-EDTA Complex Formation: In a typical synthesis, dissolve a specific molar ratio of Bi(NO₃)₃·5H₂O and EDTA in DI water with vigorous stirring. The EDTA will chelate the Bi³⁺ ions, forming a stable [Bi(EDTA)]⁻ complex in the solution. This step is critical for controlling the subsequent reaction kinetics.

• Sulfur Source Addition: To the above solution, add an aqueous solution of sodium thiosulfate, which will serve as the sulfur source.

• Hydrothermal Reaction: Transfer the resulting mixture to a Teflon-lined autoclave and heat it to approximately 180°C for 12 hours. During this process, the thiosulfate will decompose to provide S²⁻ ions, which will then react with the Bi³⁺ released from the EDTA complex to form Bi₂S₃.

• Product Collection and Purification: After cooling, the black precipitate of Bi₂S₃ is collected, washed thoroughly with DI water and ethanol, and dried under vacuum.

Causality and Experimental Insight:

The presence of the [Bi(EDTA)]⁻ complex slows down the reaction rate between bismuth and sulfide ions. This controlled reaction environment favors anisotropic growth, leading to the formation of nanorods. The EDTA molecules can also preferentially adsorb onto certain crystal facets of the growing Bi₂S₃, further directing the growth in one dimension.

Workflow Diagram:

Caption: Workflow for EDTA-assisted synthesis of Bi₂S₃ nanorods.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through comprehensive characterization of the synthesized nanoparticles. Key analytical techniques for validation include:

• X-ray Diffraction (XRD): To confirm the crystalline phase and purity of the bismuth oxide or sulfide nanoparticles.

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To visualize the morphology, size, and size distribution of the nanoparticles.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and assess the colloidal stability of the nanoparticles in suspension.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of residual EDTA or other capping agents on the nanoparticle surface.

By systematically correlating the synthesis parameters with the resulting nanoparticle characteristics, researchers can establish a robust and reproducible synthesis process.

Conclusion

Bismuth Sodium Ethylenediaminetetraacetate is a highly valuable, yet under-explored, compound in the synthesis of bismuth-based nanoparticles. Its primary advantage lies in the chelation of the bismuth ion, which allows for a controlled and predictable synthesis process. By acting as a stable precursor, a chelating agent, and a capping/morphology-directing agent, Bi-Na-EDTA offers a versatile tool for the rational design of novel nanomaterials. The protocols and insights provided in this guide are intended to serve as a foundational resource for scientists and engineers working at the forefront of nanotechnology and drug development, enabling them to harness the full potential of this multifunctional compound.

References

• PeerJ. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. [Link]

• American Chemical Society Publications. (2023). EDTA-Assisted Sonochemical Synthesis of Polymorphic Bismuth Ferrites: Structural and Photocatalytic Characterization. [Link]

• ResearchGate. (2013). Control of composition and morphology of stoichiometric bismuth telluride nanoparticles using a wet chemical route with removeable surfactants. [Link]

• PubMed. (n.d.). Single-Source Bismuth (Transition Metal) Polyoxovanadate Precursors for the Scalable Synthesis of Doped BiVO4 Photoanodes. [Link]

• ResearchGate. (n.d.). Synthesis of Bismuth Oxide Nanoparticles by a Templating Method and its Photocatalytic Performance | Request PDF. [Link]

• American Elements. (n.d.). Bismuth Sodium Ethylenediaminetetraacetate. [Link]

• PubMed Central. (2020). Bismuth nanoparticles obtained by a facile synthesis method exhibit antimicrobial activity against Staphylococcus aureus and Candida albicans. [Link]

• PubMed. (2024). Biosynthesis and Properties of Bismuth Nanoparticles: A Review. [Link]

• PeerJ. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. [Link]

• Chemical Engineering Transactions. (2019). Bi Nanoparticles Synthesis by a Bottom-up Wet Chemical Process. [Link]

• Brieflands. (n.d.). Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract. [Link]

• National Center for Biotechnology Information. (n.d.). Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract. [Link]

• National Center for Biotechnology Information. (2023). Surface Modification of Bi2O3 Nanoparticles with Biotinylated β-Cyclodextrin as a Biocompatible Therapeutic Agent for Anticancer and Antimicrobial Applications. [Link]

• ResearchGate. (2024). (PDF) EDTA-modified bismuth oxyhalide nanomaterials: hydrogen production from photocatalysts that water splitting. [Link]

• American Chemical Society Publications. (2021). Facile Synthesis of Zn-Doped Bi2O3 Nanoparticles and Their Selective Cytotoxicity toward Cancer Cells. [Link]

• ResearchGate. (n.d.). Hydrothermal Synthesis and Electrochemical Performance of Bi2O3 Nano-sheets. [Link]

• SciSpace. (2021). Synthesis and Characterization of Bi2O3 NPS and Photocatalytic Application with Methylene Blue. [Link]

• American Chemical Society Publications. (2022). Biosynthesized δ-Bi2O3 Nanoparticles from Crinum viviparum Flower Extract for Photocatalytic Dye Degradation and Molecular Docking. [Link]

• MDPI. (n.d.). Bismuth Quantum Dot (Bi QD)/Polydimethylsiloxane (PDMS) Nanocomposites with Self-Cleaning and Antibacterial Activity for Dental Applications. [Link]

• ResearchGate. (n.d.). Preparation of Bismuth Oxide Quantum Dots and their Photocatalytic Activity in a Homogeneous System | Request PDF. [Link]

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• 2. Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent [PeerJ] [peerj.com]
• 3. Bi Nanoparticles Synthesis by a Bottom-up Wet Chemical Process | Chemical Engineering Transactions [cetjournal.it]

Application Notes &amp; Protocols: Quantitative Analysis of Bismuth Sodium Ethylenediaminetetraacetate in Pharmaceutical Formulations

Author: Senior Application Scientist, Pharmaceutical Analysis Division

Document ID: AN-2026-BiNaEDTA-001

Date: January 28, 2026

Introduction: The Role and Significance of Bismuth-Based Chelates in Pharmaceuticals

Bismuth compounds have a long-standing history in medicine, most notably as the active ingredient in popular over-the-counter medications for gastrointestinal distress, such as Pepto-Bismol®[1][2]. The therapeutic efficacy of bismuth is often linked to its antimicrobial properties and its ability to coat and protect the gastric mucosa. Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) is a water-soluble chelate of bismuth, where the bismuth ion is complexed with the sodium salt of ethylenediaminetetraacetic acid. This chelation enhances the stability and bioavailability of bismuth, making it a valuable compound in various pharmaceutical applications. Its potential uses include roles as an anti-virulence agent against pathogenic bacteria and in combination therapies, for example, with antibiotics to treat H. pylori infections[3][4][5].

The precise quantification of Bi-Na-EDTA in a pharmaceutical formulation is critical for ensuring product quality, safety, and efficacy. The analytical challenge lies in accurately measuring the intact chelate or the total bismuth content in the presence of various excipients that constitute the drug product matrix. This document provides a comprehensive guide to the analytical methodologies for the determination of Bi-Na-EDTA, designed for researchers, quality control analysts, and drug development professionals.

Analytical Strategy: Selecting the Appropriate Technique

The choice of analytical method depends on the specific objective of the analysis: Is it to quantify the total bismuth content, or to measure the concentration of the intact Bi-Na-EDTA complex? Each objective is best served by a different analytical approach.

• For Total Bismuth Content: An elemental analysis technique is superior. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the gold standard due to its high sensitivity, specificity, and ability to measure elements at trace levels, aligning with modern pharmacopeia standards[6][7].

• For Intact Complex Quantification: A separation technique is required. High-Performance Liquid Chromatography (HPLC) is the method of choice, as it can separate the Bi-Na-EDTA complex from other formulation components and potential degradation products.

This guide will detail the protocols for both an ICP-MS method for total bismuth and an HPLC-UV method for the intact complex, providing orthogonal approaches for comprehensive characterization.

Caption: Decision workflow for selecting the appropriate analytical method.

Method 1: Quantification of Total Bismuth by ICP-MS

Principle

ICP-MS measures the mass-to-charge ratio of ions generated by a high-temperature plasma source. This technique offers unparalleled sensitivity for elemental analysis. For bismuth, it provides a direct and robust measure of its total concentration in the sample, irrespective of its molecular form. This is crucial for dose verification and for meeting regulatory limits on elemental impurities[6][7]. The sample must first be digested to break down the organic matrix and liberate the bismuth ions.

Protocol: ICP-MS Analysis

Instrumentation:

• ICP-MS system (e.g., Agilent 7800, PerkinElmer NexION)

• Microwave digestion system

Reagents and Materials:

• Nitric Acid (HNO₃), trace metal grade, 67-70%

• Hydrogen Peroxide (H₂O₂), 30%, trace metal grade

• Deionized water, 18.2 MΩ·cm

• Bismuth standard solution, 1000 µg/mL in dilute HNO₃

• Internal Standard (e.g., Indium or Rhenium), 1000 µg/mL

Procedure:

• Sample Preparation (Microwave-Assisted Digestion):

  • Accurately weigh approximately 100 mg of the pharmaceutical formulation into a clean microwave digestion vessel.

  • Rationale: Microwave digestion is a rapid and clean method for sample decomposition, minimizing the risk of contamination and sample loss compared to hot plate methods[8].

  • Carefully add 5 mL of concentrated Nitric Acid and 2 mL of Hydrogen Peroxide to the vessel.

  • Seal the vessels and place them in the microwave digestion system.

  • Ramp the temperature to 180°C over 10 minutes and hold for 15 minutes[8]. The pressure should not exceed 25 bar.

  • Allow the vessels to cool to room temperature.

  • Carefully open the vessels in a fume hood and quantitatively transfer the clear digestate to a 50 mL volumetric flask.

  • Dilute to the mark with deionized water. This is the sample stock solution.

• Standard Preparation:

  • Prepare a series of calibration standards by serial dilution of the 1000 µg/mL Bismuth standard solution. A typical range would be 1, 5, 10, 50, and 100 µg/L (ppb).

  • The standards should be matrix-matched by including the same concentration of nitric acid as the diluted sample solutions.

• ICP-MS Analysis:

  • Set up the ICP-MS instrument according to the manufacturer's instructions.

  • Monitor the Bismuth isotope at m/z 209.

  • Use an internal standard (e.g., Indium at m/z 115) to correct for matrix effects and instrument drift.

  • Aspirate a blank, the calibration standards, and the prepared sample solutions.

  • Construct a calibration curve by plotting the intensity ratio (Bi/Internal Standard) against the concentration of the standards.

  • Determine the concentration of Bismuth in the sample solutions from the calibration curve.

• Calculation:

  • Calculate the amount of bismuth in the original sample using the following formula:

    • Bismuth (mg/g) = (C × V × D) / W

    • Where:

      • C = Concentration from ICP-MS (µg/L)

      • V = Final volume of the sample solution (L)

      • D = Dilution factor (if any)

      • W = Weight of the sample (g)

Method 2: Stability-Indicating HPLC-UV Assay for Intact Bi-Na-EDTA

Principle

This method quantifies the intact Bi-Na-EDTA complex. EDTA itself has no significant UV chromophore, but when complexed with a metal ion like bismuth, it can be detected by UV spectroscopy. A more robust approach involves forming a ternary complex or using post-column derivatization. An alternative, simpler method is to add a competing metal ion (like copper) to the mobile phase, which forms a UV-active complex with any free EDTA, allowing for indirect quantification or, more directly, detecting the Bi-EDTA complex if it has a sufficient UV absorbance[9]. This protocol will focus on the direct analysis of the Bi-Na-EDTA complex, assuming it has some UV absorbance, which is common for metal chelates.

A stability-indicating method is one that can resolve the main analyte from its potential degradation products, ensuring that only the intact drug is quantified[10].

Protocol: HPLC-UV Analysis

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[10]

Reagents and Materials:

• Methanol, HPLC grade

• Phosphate buffer (e.g., Potassium Phosphate monobasic), HPLC grade

• Orthophosphoric acid for pH adjustment

• Bi-Na-EDTA reference standard

• Deionized water, 18.2 MΩ·cm

Procedure:

• Chromatographic Conditions:

  • Mobile Phase: Phosphate buffer (pH 3.5) and Methanol in a 40:60 v/v ratio[10].

  • Rationale: A buffered mobile phase is essential to control the ionization state of the analyte and ensure reproducible retention times. The pH is critical for the stability of metal-EDTA complexes[11][12].

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: To be determined by scanning the UV spectrum of a standard solution of Bi-Na-EDTA (typically in the range of 250-300 nm).

  • Injection Volume: 20 µL

• Standard Solution Preparation:

  • Accurately weigh about 25 mg of the Bi-Na-EDTA reference standard into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a stock solution.

  • Prepare a series of working standards by diluting the stock solution with the mobile phase to bracket the expected sample concentration.

• Sample Solution Preparation:

  • Accurately weigh a portion of the pharmaceutical formulation equivalent to approximately 25 mg of Bi-Na-EDTA into a 50 mL volumetric flask.

  • Add approximately 30 mL of mobile phase, sonicate for 15 minutes to dissolve, then dilute to volume with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Forced Degradation (for Method Validation):

  • To demonstrate specificity and stability-indicating properties, expose the sample solution to stress conditions:

    • Acidic: 0.1 M HCl at 60°C for 2 hours

    • Alkaline: 0.1 M NaOH at 60°C for 2 hours

    • Oxidative: 3% H₂O₂ at room temperature for 4 hours

    • Thermal: 80°C for 24 hours

  • Analyze the stressed samples and ensure that the peak for Bi-Na-EDTA is well-resolved from any degradation peaks.

• Analysis and Calculation:

  • Inject the blank, standards, and sample solutions.

  • Identify the Bi-Na-EDTA peak based on the retention time of the reference standard.

  • Calculate the concentration using an external standard calibration curve.

Caption: General workflow for the HPLC-UV analysis of Bi-Na-EDTA.

Method Validation and Data Presentation

Both analytical methods must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Validation Summary Table

Parameter	ICP-MS Method	HPLC-UV Method	Acceptance Criteria
Specificity	Confirmed by mass (m/z 209). Low risk of isobaric interference.	Demonstrated by forced degradation studies showing no interference at the analyte's retention time.	Peak purity index > 0.995
Linearity	1 - 100 µg/L	50% - 150% of nominal concentration	Correlation Coefficient (r²) ≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%	Within 98.0% - 102.0%
Precision (% RSD)
- Repeatability (n=6)	≤ 2.0%	≤ 2.0%	RSD ≤ 2.0%
- Intermediate (n=6)	≤ 3.0%	≤ 3.0%	RSD ≤ 3.0%
Robustness	Varied plasma power, nebulizer flow.	Varied mobile phase pH (±0.2), column temp (±2°C).	RSD ≤ 5.0%

Orthogonal Method: Complexometric Titration

As a complementary or secondary technique, especially for assaying the raw material, complexometric titration with a standardized EDTA solution can be used. This method is less specific than the instrumental methods but is cost-effective and valuable for confirming the primary results. The procedure involves dissolving the sample, adjusting the pH to ~1.5-1.6, and titrating with standardized EDTA using an indicator like xylenol orange, which changes color at the endpoint[13].

Conclusion

The analysis of Bismuth Sodium Ethylenediaminetetraacetate in pharmaceutical formulations requires robust and validated analytical methods. For total bismuth content, ICP-MS provides the highest level of sensitivity and accuracy. For quantifying the intact chelate in a stability-indicating manner, a well-developed HPLC-UV method is essential. By employing these techniques, researchers and quality control professionals can ensure that pharmaceutical products containing Bi-Na-EDTA meet the required standards for safety, quality, and efficacy.

References

• ResearchGate. (2025). Undergraduate Analytical Chemistry: Method Development and Results of the Analysis of Bismuth in Pharmaceuticals. Available at: [Link]

• Journal of Chemical Education. (n.d.). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Available at: [Link]

• ResearchGate. (2019). Stability Indicating Reversed-phase High-Performance Liquid Chromatography Method Development and Validation for Simultaneous Estimation of Bismuth Subcitrate, Tetracycline, and Metronidazole in Bulk and Capsule Dosage Form. Available at: [Link]

• ResearchGate. (n.d.). Conditional stability constants of metal-EDTA complexes data from Tingborn and Wannirien 1979. Available at: [Link]

• Pharmaguideline. (2008). Method of Analysis for Di Sodium Edetate. Available at: [Link]

• Chemistry LibreTexts. (2021). Complexation Titration. Available at: [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Development of a Single-Step Microwave-Assisted Digestion Method using Dilute Nitric Acid for Determination of Bismuth in Bismuth-containing Pharmaceuticals by Hydride Generation-Atomic Fluorescence Spectrometry. Available at: [Link]

• PeerJ. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. Available at: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (2009). A Validated Method for the Estimation of EDTA in Drug Substances and their Intermediates by using Reversed Phase High Performance Liquid Chromatography. Available at: [Link]

• EAG Laboratories. (n.d.). Using ICP-MS to Measure Elemental Compositions in Drug Products. Available at: [Link]

• Chempendix. (n.d.). Formation Constants for metal-EDTA Complexes. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications. (n.d.). Stability Indicating UV-Visible Spectroscopic Method For Simultaneous Estimation Of Bismuth Sub-Citrate, Metronidazole And Tetracycline In. Available at: [Link]

• ChemistryViews. (2011). Tracking Bismuth. Available at: [Link]

• FAO. (n.d.). DISODIUM ETHYLENEDIAMINETETRAACETATE. Available at: [Link]

• Der Pharma Chemica. (n.d.). Method Validation of Compleximetric Titration for Determination of Iron in Iron Containing Drugs. Available at: [Link]

• University of Kentucky. (2010). Complexation Equilibria Formation Constants for EDTA. Available at: [Link]

• PubMed. (2022). Structure of the active pharmaceutical ingredient bismuth subsalicylate. Available at: [Link]

• PubMed. (n.d.). Determination of conditional stability constants for some divalent transition metal ion-EDTA complexes by electrospray ionization mass spectrometry. Available at: [Link]

• Semantic Scholar. (2020). Rapid qualitative and quantitative HPLC/MS analysis of ethylenediaminetetraacetic acid in a pharmaceutical product without prior. Available at: [Link]

• ResearchGate. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. Available at: [Link]

• ChemRxiv. (n.d.). Structure of the active pharmaceutical ingredient bismuth subsalicylate. Available at: [Link]

• Spectroscopy Online. (n.d.). Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters. Available at: [Link]

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• 1. Structure of the active pharmaceutical ingredient bismuth subsalicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent [PeerJ] [peerj.com]
• 4. chemistryviews.org [chemistryviews.org]
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• 13. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

Technical Support Center: Navigating Metal Ion Interference in Bismuth-EDTA Titration

Welcome to the technical support guide for complexometric titration of Bismuth (Bi³⁺) using ethylenediaminetetraacetic acid (EDTA). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to interfering metal ions. Our goal is to provide not just procedural steps, but a deeper understanding of the chemical principles at play, ensuring the integrity and accuracy of your analytical results.

Foundational Principles: Why Bismuth Titration is Selective yet Susceptible

The complexometric titration of Bi³⁺ with EDTA is a highly effective analytical technique, primarily due to the high stability of the Bi-EDTA complex. The titration is typically performed in a strongly acidic solution, at a pH of approximately 1.5-2.0. This low pH is a critical factor for selectivity, as many common divalent metal ions like calcium (Ca²⁺) and magnesium (Mg²⁺) do not form stable EDTA complexes under these conditions and thus do not interfere.[1]

However, several other metal ions, particularly trivalent and some divalent heavy metals, can form stable EDTA complexes even at this low pH, leading to co-titration and inaccurate results for bismuth. This guide will walk you through identifying and mitigating these interferences through the strategic use of masking agents.

// Nodes Bi3 [label="Bi³⁺ (Analyte)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; EDTA [label="EDTA (Titrant)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Bi_EDTA [label="Bi-EDTA Complex\n(Stable at pH 1.5-2.0)", fillcolor="#FBBC05", fontcolor="#202124"]; Interferent [label="Interfering Ion (Mⁿ⁺)\ne.g., Fe³⁺, Pb²⁺", fillcolor="#EA4335", fontcolor="#FFFFFF"]; M_EDTA [label="M-EDTA Complex\n(Also Stable at pH 1.5-2.0)", fillcolor="#F1F3F4", fontcolor="#202124"]; Indicator [label="Indicator\n(e.g., Xylenol Orange)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Bi3 -> Bi_EDTA [label=" Titration ", color="#34A853"]; EDTA -> Bi_EDTA [color="#34A853"]; Interferent -> M_EDTA [label=" Interference ", style=dashed, color="#EA4335"]; EDTA -> M_EDTA [style=dashed, color="#EA4335"]; Bi3 -> Indicator [label=" Forms colored complex ", color="#5F6368"];

// Positioning for clarity Bi3 [pos="0,1.5!"]; EDTA [pos="2,0!"]; Bi_EDTA [pos="0,0!"]; Interferent [pos="4,1.5!"]; M_EDTA [pos="4,0!"]; Indicator [pos="-2,1.5!"]; } dot Figure 1: Principle of Bismuth-EDTA Titration and Interference. This diagram illustrates the primary reaction between Bi³⁺ and EDTA. Interfering ions (Mⁿ⁺) compete for the EDTA titrant, leading to an overestimation of the Bi³⁺ concentration.

Frequently Asked Questions & Troubleshooting Guides

Q1: My results for bismuth are consistently high. How do I identify the potential interfering ion?

A1: High results typically indicate that another ion in your sample is being co-titrated with bismuth. The most common culprits in bismuth-EDTA titration at pH 1.5-2.0 are Iron (Fe³⁺), Lead (Pb²⁺), Tin (Sn²⁺/Sn⁴⁺), and Mercury (Hg²⁺). The identity of the interfering ion often depends on the sample matrix. For instance, in alloys, you might expect lead or tin, while in pharmaceutical preparations, trace iron might be a factor.

Q2: How do I handle Iron (Fe³⁺) interference in my Bismuth (Bi³⁺) titration?

A2: Iron (III) forms a very stable complex with EDTA at low pH and will be titrated along with bismuth, leading to erroneously high results.

Causality: The stability of the Fe³⁺-EDTA complex is significant enough to form quantitatively at the acidic pH used for bismuth titration.

Troubleshooting Protocol: Masking with Ascorbic Acid

The most effective method to mask Fe³⁺ is to reduce it to Iron (II), as the Fe²⁺-EDTA complex is much less stable and will not form at pH 1.5-2.0.[2] Ascorbic acid is an excellent reducing agent for this purpose.[2][3]

Step-by-Step Protocol:

• Sample Preparation: Dissolve your sample in an appropriate acid (e.g., nitric acid) and adjust the pH to approximately 1.5-2.0.

• Addition of Ascorbic Acid: Add a small amount of solid ascorbic acid or a freshly prepared 10% (w/v) ascorbic acid solution. Swirl the solution until it becomes colorless. The disappearance of the yellow color of Fe³⁺ indicates its complete reduction to Fe²⁺.

• Indicator Addition: Add a few drops of Xylenol Orange indicator. The solution should turn a distinct red or pink color, indicating the presence of the Bi³⁺-indicator complex.

• Titration: Titrate immediately with standardized EDTA solution until the color changes from red to a clear yellow endpoint.

Q3: My sample contains both Bismuth (Bi³⁺) and Lead (Pb²⁺). Can I determine both using a single titration?

A3: Yes, a stepwise titration is possible by controlling the pH. This method leverages the difference in stability of the Bi-EDTA and Pb-EDTA complexes at different pH values.

Causality: Bismuth forms a stable complex with EDTA at pH 2, while lead does not. By increasing the pH to around 5, the Pb-EDTA complex becomes stable enough to be titrated.[4]

Troubleshooting Protocol: Stepwise pH Adjustment

• Titrate Bismuth: Adjust the pH of your sample solution to 2.0 with nitric acid. Add Xylenol Orange indicator and titrate with standard EDTA solution until the color changes from red to yellow. The volume of EDTA used corresponds to the amount of Bi³⁺ in the sample.[4][5]

• Adjust pH for Lead: After the bismuth endpoint, add hexamine (hexamethylenetetramine) to the same solution to raise the pH to approximately 5-6.[4][6] The solution will turn red again as the indicator complexes with the free Pb²⁺.

• Titrate Lead: Continue the titration with the same EDTA solution until the color changes from red to yellow. The volume of EDTA used in this second step corresponds to the amount of Pb²⁺.

Metal Ion	Titration pH	Indicator	Endpoint Color Change
Bi³⁺	1.5 - 2.0	Xylenol Orange	Red to Yellow
Pb²⁺	5.0 - 6.0	Xylenol Orange	Red to Yellow

Table 1: Conditions for Stepwise Titration of Bi³⁺ and Pb²⁺

Q4: How can I prevent interference from Mercury (Hg²⁺) during my bismuth titration?

A4: Mercury (II) interferes with the direct titration of bismuth. It can be effectively masked using thiourea.

Causality: Thiourea forms a highly stable complex with Hg²⁺, which is more stable than the Hg²⁺-EDTA complex under the titration conditions. This prevents mercury from reacting with the EDTA titrant. This same principle allows thiourea to be used as a demasking agent in back-titration methods.[7]

Troubleshooting Protocol: Masking with Thiourea in a Back-Titration

A back-titration method is often preferred when masking agents that can also interact with the indicator are used.

• Complexation: To your sample solution containing Bi³⁺ and Hg²⁺, add a known excess of standard EDTA solution. Adjust the pH to 5-6 with hexamine buffer.

• Back-Titration of Excess EDTA: Add Xylenol Orange indicator and titrate the excess (unreacted) EDTA with a standard lead nitrate or zinc sulfate solution until the color changes from yellow to red.

• Demasking of Bismuth: To the same solution, add thiourea. Thiourea will selectively break the Bi-EDTA complex, liberating a corresponding amount of EDTA.

• Final Titration: Titrate the newly liberated EDTA with the standard lead nitrate or zinc sulfate solution until the yellow-to-red endpoint is reached again. The volume of titrant used in this step is equivalent to the amount of Bi³⁺ in the sample.

Q5: I suspect interference from multiple ions (e.g., Al³⁺, Sn²⁺). What is a general approach?

A5: When multiple interfering ions are present, a combination of masking agents may be necessary. Triethanolamine and fluoride are common masking agents for aluminum and tin.

Causality: Triethanolamine and fluoride ions form stable complexes with Al³⁺ and Sn²⁺, preventing them from reacting with EDTA.[6][8]

Troubleshooting Protocol: General Masking

• pH Adjustment: Adjust the sample pH to the required level for bismuth titration (pH 1.5-2.0).

• Masking Agent Addition:

  • For Al³⁺ and Sn²⁺ , add triethanolamine.[8]

  • Alternatively, for Sn²⁺ , ammonium fluoride can be used, but be cautious as it may slightly affect the sharpness of the xylenol orange endpoint.

• Titration: Add Xylenol Orange indicator and proceed with the direct titration of Bi³⁺ with EDTA.

Summary of Common Interferences and Masking Strategies

Interfering Ion	Potential for Interference at pH 1.5-2.0	Recommended Masking Strategy	Principle of Masking
Fe³⁺	High	Add ascorbic acid	Reduction to Fe²⁺
Pb²⁺	High	Stepwise titration by pH adjustment (pH 2 then pH 5)	Differential complex stability
Hg²⁺	High	Add thiourea (often in a back-titration)	Forms a more stable complex than Hg-EDTA
Al³⁺	Low, but possible	Add triethanolamine or ensure pH is strictly ≤ 2	Forms a stable Al-triethanolamine complex
Sn²⁺/Sn⁴⁺	High	Add triethanolamine or ammonium fluoride	Forms stable complexes with the masking agent
Ca²⁺, Mg²⁺	Very Low	None required at pH ≤ 2	M-EDTA complexes are not stable at low pH

Table 2: Troubleshooting Guide for Common Interfering Ions

References

• Eby, A. R. (2018). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Journal of Chemical Education, 95(5), 834-839. [Link]

• PharmaLectures. (n.d.). Complexometric Titration II. [Link]

• Pal, T., & Jana, J. (2012). Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution. Chemistry Central Journal, 6(1), 81. [Link]

• Wikipedia. (n.d.). Complexometric titration. [Link]

• Penner, E. M., & Inman, W. R. (1962). THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION. Mines Branch Technical Bulletin TB 40. [Link]

• Pharmacy Infoline. (n.d.). Masking and demasking reagents in Complexometric titration. [Link]

• Chemistry LibreTexts. (2021). Complexation Titration. [Link]

• Scribd. (n.d.). Organic Reagents As Masking Agents in Complexometric Determination of Metals. [Link]

• Busev, A. I., & Tiptsova, V. G. (1961). Selective complexometric determination of bismuth with mercaptans as masking agents, and its estimation in alloys. Talanta, 8(9), 657-664. [Link]

• Ramakrishna, V., & Rao, G. A. (1965). Selective complexometric determination of mercury, using thiourea as masking agent. Talanta, 12(2), 204-206. [Link]

• Luk'yanov, V. F., & Sedina, L. I. (1960). COMPLEXOMETRIC DETERMINATION OF BISMUTH AND LEAD IN BISMUTH-LEAD ALLOYS. Zhur. Anal. Khim., 15. [Link]

• Ramaiah, N. A., Tewari, G. D., Trivedi, S. R., & Katiyar, S. S. (1968). Spectrophotometric titration of bismuth with EDTA. Talanta, 15(3), 352-356. [Link]

• Zaki, M. T. M., & El-Ries, M. A. (1987). Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication. Analyst, 112(3), 381-384. [Link]

• Khan, M. A. A., & Khan, M. A. (2017). Masking of iron and other interferences during the spectrophotometric analysis ofaluminum from soil samples using Alizarin Red S. Journal of the Saudi Society of Agricultural Sciences, 16(4), 363-368. [Link]

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improving endpoint detection in visual titration of bismuth with EDTA

Technical Support Center: Visual Titration of Bismuth with EDTA

Welcome to the technical support center for the complexometric titration of bismuth (Bi³⁺) with ethylenediaminetetraacetic acid (EDTA). This guide is designed for researchers, analytical scientists, and pharmaceutical professionals who rely on this classic, yet nuanced, technique for accurate bismuth quantification. Here, we move beyond simple procedural steps to address the common challenges in achieving a sharp and reproducible visual endpoint.

Troubleshooting Guide: Common Endpoint Issues

This section addresses specific problems encountered during the titration. Each issue is analyzed from a mechanistic standpoint, followed by actionable solutions.

Q1: My endpoint color change is gradual, indistinct, or "drags." What is causing this?

A sluggish endpoint is one of the most frequent issues. It indicates that the chemical equilibrium at the equivalence point is not shifting rapidly.

Root Cause Analysis:

• Incorrect pH: The stability of the Bi-EDTA complex is highly pH-dependent. The titration is most effective in a strongly acidic medium (pH 1-3).[1] As pH increases, the chelating ability of EDTA improves for many metals, but for bismuth, hydrolysis (formation of Bi(OH)²⁺, etc.) can occur, leading to side reactions that interfere with the primary complexation.[2][3]

• Indicator "Blocking": The metallochromic indicator itself forms a complex with bismuth (Bi-Indicator). For a sharp endpoint, the Bi-EDTA complex must be significantly more stable than the Bi-Indicator complex. If the indicator binds too strongly, EDTA will struggle to displace it, resulting in a gradual color change. Xylenol orange is a common indicator that can be "blocked" by trace metal impurities like iron or aluminum if not properly masked.

• Low Concentration: Titrating very dilute solutions of bismuth can make the color change at the endpoint less pronounced and harder to detect accurately.

Solutions:

• Verify and Adjust pH: Use a calibrated pH meter to ensure your solution is between pH 1.5 and 2.0 before adding the indicator.[4] Adjust with dilute nitric acid or ammonia solution as needed.[1]

• Indicator Choice: Xylenol Orange is the most common and recommended indicator for its sharp color transition from red/pink-violet to yellow at the correct pH.[1][5] If blocking is suspected, consider purifying reagents or using masking agents (see Q3).

• Heating the Solution: Gently warming the solution (e.g., to 40-50°C) can sometimes increase the reaction rate between EDTA and the Bi-Indicator complex, leading to a sharper endpoint. However, do not boil, as this can decompose the indicator or promote side reactions.

Q2: The initial color of my solution (after adding the indicator but before titration) is not the expected color.

This problem points to an issue with the initial conditions of your analyte solution, preventing the proper formation of the Bi-Indicator complex.

Root Cause Analysis:

• pH is Out of Range: Metallochromic indicators are also acid-base indicators. Their color is dependent on both the presence of the metal ion and the solution's pH. For Xylenol Orange, the distinct red or pink-violet color of the bismuth complex is only formed in the acidic pH 1-3 range.[1]

• Presence of Interfering Ions: Cations that also form strong complexes with the indicator or EDTA can compete with bismuth, leading to mixed colors or an incorrect starting color. Common interferences include Fe³⁺, Al³⁺, Pb²⁺, and Sn⁴⁺.

• Indicator Degradation: Indicator solutions have a finite shelf life and can degrade over time, especially if not stored correctly.

Solutions:

• Systematic pH Check: Before adding the indicator, confirm the pH is correct. This is the most common cause.

• Identify and Mask Interferences: If your sample matrix is complex, interfering ions are likely. See the dedicated section on masking agents (Q3).

• Prepare Fresh Indicator: If the indicator solution is old or appears discolored, prepare a fresh batch. It is often recommended to use an indicator mixture ground with an inert solid like potassium nitrate for stability.[6]

Q3: I suspect interference from other metal ions in my sample. How can I perform the titration selectively for bismuth?

Selectivity is achieved by exploiting differences in the stability of metal-EDTA complexes, often through pH control and the use of masking agents.

Root Cause Analysis: Many metal ions form stable complexes with EDTA. If present in the sample, they will be co-titrated, leading to erroneously high results. The key is to prevent these ions from reacting with EDTA or the indicator without affecting the bismuth.

Solutions: Masking Agents Masking is the process of converting an interfering ion into a complex that is stable enough that it does not react with EDTA.[7]

Interfering Ion	Masking Agent	Mechanism & Notes
Lead (Pb²⁺)	Sulfate ions (SO₄²⁻)	Lead is selectively precipitated as lead sulfate (PbSO₄), which is insoluble in the acidic conditions of the titration, effectively removing it from the solution.[8]
Iron (Fe³⁺)	L-Ascorbic Acid	Ascorbic acid reduces Fe³⁺ to Fe²⁺. The Fe²⁺-EDTA complex is much weaker than the Bi³⁺-EDTA complex at low pH and does not interfere.[9]
Aluminum (Al³⁺)	Triethanolamine or Fluoride (F⁻)	Triethanolamine forms a stable complex with aluminum. Fluoride can also be used to mask Al³⁺, as well as Ti⁴⁺.[9][10]
Tin (Sn⁴⁺), Antimony (Sb³⁺)	Acid Volatilization	In sample preparation, fuming with a mixture of HCl, HBr, and HClO₄ can volatilize these elements. This is an advanced technique requiring a fume hood and careful handling.

Troubleshooting Workflow for Indistinct Endpoints The following diagram illustrates a logical process for diagnosing endpoint issues.

Caption: A decision tree for troubleshooting common endpoint problems.

Frequently Asked Questions (FAQs)

Q: What is the optimal indicator for bismuth titration? A: Xylenol Orange is widely considered the best choice.[5] It provides a very sharp color change from a red or pink-violet (in the presence of Bi³⁺) to a clear lemon-yellow at the endpoint in the required pH range of 1-3.[1] Other indicators like Pyrocatechol Violet have also been used.[5]

Q: Why is the titration performed at such a low pH? A: The low pH is crucial for selectivity. The Bi³⁺-EDTA complex is exceptionally stable even in highly acidic conditions (log K ≈ 27.9). In contrast, the stability of EDTA complexes with many common divalent cations (like Ca²⁺ or Mg²⁺) decreases dramatically at low pH, preventing them from interfering with the titration.[11][12]

Q: What is the chemical reaction at the endpoint? A: Before the endpoint, the indicator (Ind) is complexed with bismuth. EDTA, the titrant, first reacts with any free Bi³⁺ ions. At the endpoint, all free Bi³⁺ has been complexed, and the next drop of EDTA displaces the indicator from the bismuth to form the more stable Bi-EDTA complex, liberating the free indicator and causing the color change.[13]

Reaction Schematic: Bi-Indicator (Color A) + EDTA → Bi-EDTA + Free Indicator (Color B)

Caption: The displacement reaction that occurs at the titration endpoint.

Experimental Protocol: Standard Titration of Bismuth

This protocol is a standard procedure, such as one that aligns with European Pharmacopoeia (Ph. Eur.) guidelines for bismuth salts.[1][14]

Reagents:

• 0.1 M EDTA, standardized

• Xylenol Orange indicator mixture (1 part indicator triturated with 99 parts potassium nitrate)

• Nitric Acid (~130 g/L)

• Ammonia solution, dilute

Procedure:

• Sample Preparation: Accurately weigh a quantity of the sample containing approximately 100-150 mg of bismuth. Dissolve it in the minimum volume of nitric acid required.[1]

• Dilution: Dilute the solution with approximately 50 mL of deionized water.

• pH Adjustment: Using a pH meter, carefully adjust the solution pH to between 1.5 and 2.0 by the dropwise addition of nitric acid or dilute ammonia.[1][4] This step is critical for a sharp endpoint.

• Indicator Addition: Add approximately 50 mg of the xylenol orange indicator mixture. The solution should turn a distinct red or pink-violet color.[1]

• Titration: Titrate slowly with standardized 0.1 M EDTA solution. As the endpoint approaches, the color will begin to fade.

• Endpoint Detection: The endpoint is reached when the solution color makes a final, sharp transition from the last shades of violet/red to a pure lemon yellow.[1] The color should persist for at least 1 minute.

• Calculation: Calculate the amount of bismuth in the sample based on the volume of EDTA consumed and its molarity. Each mL of 0.05 M EDTA is equivalent to 10.45 mg of Bi.[1]

References

• Journal of Chemical Education. (2022). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. ACS Publications. Available at: [Link]

• ResearchGate. (n.d.). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products | Request PDF. Available at: [Link]

• ResearchGate. (n.d.). The complexometric titration between Bi 3+ with EDTA at different pHs. Available at: [Link]

• Chemistry Stack Exchange. (2024). Why does my EBT indicator not turn pink in EDTA titration? Available at: [Link]

• ACS Publications. (2022). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Journal of Chemical Education. Available at: [Link]

• Government of Canada Publications. (n.d.). The determination of bismuth in bismuth concentrates by chelatometric titration. Available at: [Link]

• Quora. (n.d.). What is the endpoint of an EDTA titration experiment? Available at: [Link]

• Digicollections. (n.d.). 2.5 Complexometric titrations. Available at: [Link]

• SlideShare. (n.d.). complexometric titration for b.pharm students. Available at: [Link]

• International Journal of ChemTech Research. (n.d.). Analytical Study for Bismuth (III) Determination Using 3-Hydroxy-1,2-Benzoquinone Reagent with Spectrophotometric Method and as Indicator for Complexometric Titrations. Available at: [Link]

• SlideShare. (n.d.). End point detection in complexometric titration. Available at: [Link]

• YouTube. (2022). Detection of End Point in Complexometric Titration | Visual Indicators. Available at: [Link]

• Wellyou Tech. (2025). The Effect of pH on the Stability of EDTA Chelates. Available at: [Link]

• PubMed. (n.d.). Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication. Available at: [Link]

• Quora. (n.d.). Does the stability of EDTA-metal complex increases or decreases with the pH of the solution? Available at: [Link]

• Scribd. (n.d.). Organic Reagents As Masking Agents in Complexometric Determination of Metals. Available at: [Link]

• Reagecon. (n.d.). European Pharmacopoeia Reagents and Standards | Ph Eur. Available at: [Link]

• PubMed Central. (2023). Greater than pH 8: The pH dependence of EDTA as a preservative of high molecular weight DNA in biological samples. Available at: [Link]

• YouTube. (2016). Part 3: Masking & Demasking Agents used in Complexometric Titration. Available at: [Link]

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• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
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• 7. complexometric titration for b.pharm students | PPTX [slideshare.net]
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• 9. Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. wellyoutech.com [wellyoutech.com]
• 13. quora.com [quora.com]
• 14. reagecon.com [reagecon.com]

Technical Support Center: Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) Solutions

Welcome to the technical support center for Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA) solutions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the stability and degradation of Bi-Na-EDTA solutions. Our goal is to equip you with the scientific understanding and practical knowledge to ensure the integrity and reliability of your experiments.

I. Introduction to Bi-Na-EDTA Stability

Bismuth Sodium EDTA is a metal complex widely utilized in various scientific and pharmaceutical applications. The stability of this complex in solution is paramount for its efficacy and for obtaining reproducible experimental results. Degradation of the Bi-Na-EDTA complex can lead to a loss of activity, the formation of undesirable byproducts, and potentially misleading experimental outcomes. This guide will delve into the common stability issues encountered with Bi-Na-EDTA solutions and provide systematic approaches to their mitigation and analysis.

The stability of the Bi-Na-EDTA complex is intrinsically linked to the hexadentate nature of the EDTA ligand, which forms a stable cage-like structure around the Bi(III) ion.[1] However, this stability can be compromised by several external factors, leading to the degradation of the complex.

II. Frequently Asked Questions (FAQs) about Bi-Na-EDTA Solution Stability

This section addresses common questions regarding the stability of Bi-Na-EDTA solutions.

1. What are the primary factors that affect the stability of Bi-Na-EDTA solutions?

The stability of Bi-Na-EDTA solutions is primarily influenced by:

• pH: The pH of the solution is critical. The Bi-EDTA complex is most stable in a specific pH range. Deviations outside this range can lead to the dissociation of the complex and hydrolysis of the bismuth ion.[2][3]

• Temperature: Elevated temperatures can accelerate the degradation of the EDTA molecule itself, leading to the breakdown of the complex.[4]

• Light Exposure: Exposure to light, particularly UV light, can induce photodegradation of the EDTA ligand and the bismuth complex.

• Presence of Competing Ions: High concentrations of other metal ions or strong chelating agents can potentially displace bismuth from the EDTA complex, depending on their respective stability constants.

• Oxidizing Agents: Strong oxidizing agents can lead to the degradation of the EDTA molecule.

2. What are the visual signs of Bi-Na-EDTA solution degradation?

Visual inspection can often provide the first indication of solution instability. Key signs to watch for include:

• Precipitation: The formation of a white or off-white precipitate is a common sign of degradation. This can be due to the hydrolysis of free bismuth ions to form insoluble bismuth salts, particularly if the pH of the solution is not optimal.[5][6]

• Color Change: A freshly prepared Bi-Na-EDTA solution should be clear and colorless. The development of a yellow or brownish tint can indicate degradation of the complex or the EDTA ligand itself.[7] Bismuth compounds, in general, are known to undergo color changes upon reaction with various substances or exposure to light.[7]

• Turbidity or Cloudiness: A loss of clarity in the solution can suggest the formation of insoluble degradation products or microbial contamination.

3. How should Bi-Na-EDTA solutions be properly stored to ensure stability?

To maximize the shelf-life of your Bi-Na-EDTA solutions, adhere to the following storage guidelines:

• Container: Store in well-sealed, airtight containers made of inert materials such as borosilicate glass (Type I) or a suitable non-reactive polymer.

• Temperature: Store at controlled room temperature (20-25°C) or refrigerated (2-8°C) as determined by your specific stability studies. Avoid freezing, as this can cause the solute to precipitate.

• Light: Protect the solution from light by using amber-colored containers or by storing it in a dark place.

• Inert Atmosphere: For long-term storage, consider purging the headspace of the container with an inert gas like nitrogen to prevent oxidation.

4. What are the expected degradation products of Bi-Na-EDTA?

The degradation of Bi-Na-EDTA can result in the breakdown of the EDTA molecule. While specific studies on Bi-Na-EDTA are limited, the degradation of other metal-EDTA complexes suggests that the primary degradation products of the EDTA ligand are iminodiacetic acid (IDA) and N-(2-hydroxyethyl)iminodiacetic acid (HEIDA).[4][8] Further degradation can lead to smaller molecules such as dimethylamine and carbon dioxide at higher temperatures.[4] The bismuth, once released from the complex, is likely to hydrolyze and precipitate as bismuth salts.

III. Troubleshooting Guide for Bi-Na-EDTA Solution Issues

This section provides a systematic approach to troubleshooting common problems encountered during the preparation and use of Bi-Na-EDTA solutions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
White precipitate forms during preparation.	1. Incorrect pH: The pH of the solution may be too high or too low, causing the bismuth salt to hydrolyze and precipitate before complexation with EDTA is complete.[9] 2. Low-quality reagents: The bismuth salt or EDTA may contain impurities.	1. pH Adjustment: Ensure the pH is maintained within the optimal range for Bi-EDTA complex formation. It is often beneficial to dissolve the EDTA first and adjust the pH before adding the bismuth salt.[10] 2. Reagent Quality: Use high-purity bismuth salts and EDTA.
Solution turns yellow or brown over time.	1. Photodegradation: Exposure to ambient or UV light can cause the degradation of the complex.[7] 2. Thermal Degradation: Storage at elevated temperatures can accelerate degradation. 3. Contamination: Presence of impurities that react with the complex.	1. Light Protection: Store the solution in an amber bottle or in the dark. 2. Temperature Control: Store at the recommended temperature. 3. Purity Check: Ensure high-purity water and reagents are used for preparation.
Precipitate forms during storage at low temperatures.	Reduced Solubility: The solubility of the Bi-Na-EDTA complex may decrease at lower temperatures, leading to precipitation.	1. Re-dissolution: Gently warm the solution while stirring to see if the precipitate redissolves. 2. Storage Conditions: If precipitation upon cooling is a recurring issue, consider storing the solution at a controlled room temperature if stability data permits.
Loss of efficacy in the application.	Degradation of the Complex: The concentration of the active Bi-EDTA complex has likely decreased due to degradation.	1. Stability Analysis: Perform a stability analysis using a validated analytical method (e.g., HPLC) to determine the current concentration of the Bi-Na-EDTA complex. 2. Prepare Fresh Solution: If significant degradation is confirmed, prepare a fresh solution using the correct procedures.

IV. Experimental Protocols

This section provides detailed methodologies for key experiments related to the stability of Bi-Na-EDTA solutions.

A. Protocol for Preparation of a Standard Bi-Na-EDTA Solution (0.05 M)

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Disodium EDTA dihydrate (Na₂EDTA·2H₂O)

• Sodium hydroxide (NaOH)

• Nitric acid (HNO₃)

• High-purity water (e.g., Milli-Q or equivalent)

Procedure:

• Dissolve EDTA: In a 1 L volumetric flask, dissolve 18.61 g of disodium EDTA dihydrate in approximately 800 mL of high-purity water with stirring.

• pH Adjustment for EDTA Dissolution: Slowly add a 1 M NaOH solution dropwise while stirring to aid in the dissolution of the EDTA. The pH should be adjusted to approximately 4-5.

• Prepare Bismuth Solution: In a separate beaker, dissolve 24.25 g of bismuth(III) nitrate pentahydrate in a minimal amount of dilute nitric acid (e.g., 1 M) to prevent hydrolysis, and then add approximately 100 mL of high-purity water.

• Complexation: Slowly add the bismuth solution to the stirring EDTA solution.

• Final pH Adjustment: Adjust the pH of the final solution to the desired value (typically between 4 and 6 for optimal stability) using 1 M NaOH or 1 M HNO₃.

• Final Volume: Bring the solution to the final volume of 1 L with high-purity water and mix thoroughly.

• Filtration: Filter the solution through a 0.22 µm filter to remove any particulate matter.

B. Protocol for a Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for quantifying the concentration of the intact Bi-Na-EDTA complex and detecting its degradation products.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 50% B

  • 20-25 min: 50% B

  • 25-30 min: 50% to 5% B

  • 30-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: The Bi(III)-EDTA complex has a UV absorbance maximum at approximately 265 nm.[11]

• Injection Volume: 20 µL

• Column Temperature: 30°C

Sample Preparation:

Dilute the Bi-Na-EDTA solution with the initial mobile phase to a concentration within the linear range of the assay.

Validation:

This method should be validated according to ICH guidelines to ensure its specificity, linearity, accuracy, precision, and robustness.[12][13][14][15][16]

C. Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways.

• Acid Hydrolysis: Treat the Bi-Na-EDTA solution with 0.1 M HCl at 60°C for 24 hours. Neutralize before analysis.

• Base Hydrolysis: Treat the Bi-Na-EDTA solution with 0.1 M NaOH at 60°C for 24 hours. Neutralize before analysis.

• Oxidative Degradation: Treat the Bi-Na-EDTA solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Store the Bi-Na-EDTA solution at 80°C for 48 hours.

• Photodegradation: Expose the Bi-Na-EDTA solution to a light source with a specific wavelength (e.g., 254 nm or 365 nm) for a defined period.

Analyze all stressed samples using the validated stability-indicating HPLC method.

V. Visualization of Key Processes

A. Logical Workflow for Troubleshooting Bi-Na-EDTA Solution Instability

Caption: Generalized degradation pathway of the Bi-EDTA complex.

VI. References

• THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION. (n.d.). publications.gc.ca. Retrieved January 27, 2026, from [Link]

• Beltran-Torres, M., Sugich-Miranda, R., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. PeerJ, 10, e13713.

• Ferreira, A. M., et al. (2024). Bioactive Bismuth Compounds: Is Their Toxicity a Barrier to Therapeutic Use?. Pharmaceuticals, 17(2), 163.

• Li, Y., et al. (2021). Determination of bismuth in tin-bismuth solder by EDTA titration. Journal of Analytical Science and Technology, 12(1), 1-8.

• Egbadon, E. O., & Okeren, S. S. (2021). The complexometric titration between Bi 3+ with EDTA at different pHs. ResearchGate.

• Dragulescu, C., et al. (1976). Bismuth (III) EDTA Complexes. II.Kinetic Studies on the Izotopic Exchange Reaction between Hydrolysed Bismuth Ion and its EDTA Complex. ResearchGate.

• Camilleri, J., et al. (2020). Colour and chemical stability of bismuth oxide in dental materials with solutions used in routine clinical practice. PLoS ONE, 15(11), e0240634.

• Wazwaz, A. (2014). How to prevent precipitation in the mineral solution formulation?. ResearchGate.

• Li, Y., et al. (2022). EDTA-modified bismuth oxyhalide nanomaterials: hydrogen production from photocatalysts that water splitting. ResearchGate.

• Prathap, B., et al. (2018). Stability Indicating Reversed-phase High-Performance Liquid Chromatography Method Development and Validation for Simultaneous Estimation of Bismuth Subcitrate, Tetracycline, and Metronidazole in Bulk and Capsule Dosage Form. ResearchGate.

• CN107737536A - A kind of dissolving method of bismuth salt - Google Patents. (n.d.). Retrieved January 27, 2026, from

• Martell, A. E., et al. (1975). Thermal degradation of EDTA chelates in aqueous solution. Canadian Journal of Chemistry, 53(22), 3471-3476.

• Pu, Y., et al. (2021). Ultrahigh Electrostrictive Effect in Lead-Free Sodium Bismuth Titanate-Based Relaxor Ferroelectric Thick Film. MDPI.

• Beltran-Torres, M., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. ResearchGate.

• WO2016206524A1 - Method for detecting dissolution rate of preparation containing colloidal bismuth pectin - Google Patents. (n.d.). Retrieved January 27, 2026, from

• Gomes, A. F., et al. (2022). Bismuth chelation for targeted alpha therapy: Current state of the art. Nuclear Medicine and Biology, 114-115, 1-18.

• Soltani, T., & Lee, B.-K. (2017). EDTA-Assisted Sonochemical Synthesis of Polymorphic Bismuth Ferrites: Structural and Photocatalytic Characterization. ACS Omega, 2(10), 6985-6995.

• Prathap, B., et al. (2018). Stability Indicating Reversed-phase High-Performance Liquid Chromatography Method Development and Validation for Simultaneous Estimation of Bismuth Subcitrate, Tetracycline, and Metronidazole in Bulk and Capsule Dosage Form. Asian Journal of Pharmaceutics, 12(4).

• Prathap, B., et al. (2018). Stability Indicating Reversed-phase High-Performance Liquid Chromatography Method Development and Validation for Simultaneous Estimation of Bismuth Subcitrate, Tetracycline, and Metronidazole in Bulk and Capsule Dosage Form. Asian Journal of Pharmaceutics, 12(4).

• LibreTexts. (2021). 9.3: Complexation Titrations. Chemistry LibreTexts.

• NurdRage. (2015, July 29). How to Extract Bismuth Metal from Pepto-Bismol Tablets [Video]. YouTube. [Link]

• Martell, A. E., et al. (1975). Thermal Degradation of EDTA Chelates in Aqueous Solution. Scribd.

• Gencheva, M., et al. (2021). Identification and Characterization of EDTA Test Strip Interfering Substances Using a Digital Color Detector. Journal of Applied Laboratory Medicine, 6(5), 1269-1276.

• Patil, S., et al. (2015). A validated stability-indicating HPLC related substances method for salicylic acid in bulk drug and dosage form. Yashwantrao Chavan Maharashtra Open University.

• Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products.

• Singh, A., et al. (2013). Effect of Processing on Synthesis and Dielectric Behavior of Bismuth Sodium Titanate Ceramics. Scite.ai.

• Skyllberg, U., et al. (2022). Bismuth(III) Forms Exceptionally Strong Complexes with Natural Organic Matter. Environmental Science & Technology, 56(5), 3020-3029.

• Motekaitis, R. J., et al. (1982). Thermal Decomposition of EDTA, NTA, and Nitrilotrimethylenephosphonic Acid in Aqueous Solution. Industrial & Engineering Chemistry Product Research and Development, 21(2), 290-295.

• Gencheva, M., et al. (2021). Identification and Characterization of EDTA Test Strip Interfering Substances Using a Digital Color Detector. ResearchGate.

• Al-Sodani, K. A. A., et al. (2022). Characterization of bismuth-based photocatalyst for microcystin-LR degradation and mechanism: a critical review. Environmental Science and Pollution Research, 29(54), 81491-81514.

• Timakova, E. D., et al. (2018). Precipitation of bismuth(III) salicylates from mineral acid solutions. ResearchGate.

• Beltran-Torres, M., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. ResearchGate.

• Scribd. (n.d.). Bismuth and Lead Determination in Wood's Metal. Scribd.

• Quora. (2017). Why in hardness, when we add EDTA the colour changes from wine red to blue?. Quora.

• National Center for Biotechnology Information. (n.d.). Bismuth Subgallate. PubChem.

• Dong, M. W. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.

• Li, Y., et al. (2023). A Brief Review of Sodium Bismuth Titanate-Based Lead-Free Materials for Energy Storage: Solid Solution Modification, Metal/metallic Oxide Doping, Defect Engineering and Process Optimizing. MDPI.

• Sotelo Mieg, A. (2012). How to control the hydrolysis of Bi in wet-chemical synthesis?. ResearchGate.

• Chegg. (2015). Solved EDTA extracts bismuth(III) from the. Chegg.com.

• Clayton, M. I., et al. (1993). The influence of bismuth subgallate and adrenaline paste upon operating time and operative blood loss in tonsillectomy. Clinical Otolaryngology and Allied Sciences, 18(4), 295-297.

• Blanusa, M., et al. (2013). The Role of Chelation in the Treatment of Other Metal Poisonings. Journal of Medical Toxicology, 9(4), 368-377.

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troubleshooting matrix effects in bismuth analysis with EDTA

Welcome to the technical support center for troubleshooting matrix effects in bismuth analysis using EDTA. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of bismuth quantification in various sample matrices. Here, we delve into the causality behind common experimental challenges and provide field-proven solutions to ensure the integrity and accuracy of your results.

Introduction to Bismuth Chelation with EDTA

Ethylenediaminetetraacetic acid (EDTA) is a powerful hexadentate chelating agent that forms a stable, 1:1 complex with the bismuth(III) ion (Bi³⁺). This stability is fundamental to its use in analytical chemistry, particularly in complexometric titrations and as a masking agent to mitigate interferences in instrumental analysis like Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). The high formation constant (log K ≈ 27.8) of the Bi-EDTA complex allows for selective chelation, especially in acidic conditions where many other metal ions do not form stable complexes.[1][2]

However, the introduction of EDTA into a complex sample matrix is not without its challenges. Matrix effects—the alteration of an analytical signal by the concomitant species in the sample—can lead to significant inaccuracies. This guide provides a structured approach to identifying, understanding, and overcoming these effects.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Titrimetric Analysis Issues

Complexometric titration with EDTA is a robust and cost-effective method for quantifying high concentrations of bismuth. However, matrix components can interfere with endpoint determination.

Question 1: My EDTA titration of bismuth gives a recurring endpoint or a poorly defined color change. What's happening?

Answer:

This is a classic symptom of interference or incomplete complexation. Several factors could be at play:

• Incorrect pH: The Bi-EDTA complex is most stable in an acidic medium, with an optimal pH range of 1.5 to 2.0.[3] If the pH is too low (below 1.0), the endpoint becomes indistinct.[3] Conversely, if the pH is too high (above 2.5), bismuth can precipitate as bismuth hydroxide, leading to incomplete reaction with EDTA and a fading endpoint.[3]

• Interfering Metal Ions: Cations that also form stable complexes with EDTA at the working pH can compete with bismuth, leading to an overestimation of the bismuth concentration. Common culprits include Fe³⁺, Cu²⁺, Sb(V), Te(IV), and In³⁺.[4] Aluminum (Al³⁺) is also a known interferent, particularly when using xylenol orange as an indicator.

• Indicator Issues: The choice of indicator is crucial. Xylenol orange and pyrocatechol violet are common choices. If the endpoint color change is not sharp, it could be due to the presence of interfering ions that also form colored complexes with the indicator.

Troubleshooting Protocol:

• Verify and Adjust pH: Use a calibrated pH meter to ensure your sample solution is within the 1.5-2.0 range before starting the titration. Adjust with dilute nitric acid or sodium acetate as needed.

• Mask Interfering Ions: If you suspect the presence of interfering ions, the addition of a masking agent is necessary.

  • For Iron (Fe³⁺): Ascorbic acid can be used to reduce Fe³⁺ to Fe²⁺, which does not interfere as strongly.

  • For Tin (Sn⁴⁺) and Antimony (Sb⁵⁺): These can be removed by volatilization during sample preparation with a mixture of hydrochloric, hydrobromic, and perchloric acids. Alternatively, fluoride can be used to mask tin.

  • For General Interferences: In some applications, agents like mercaptoacetic acid or tartaric acid can be used to selectively complex interfering ions.[5]

• Optimize Indicator Choice: If using xylenol orange and aluminum is present, consider switching to an amperometric endpoint detection method, which is not affected by aluminum.

Category 2: Instrumental Analysis (ICP-MS/OES) Challenges

Instrumental techniques like ICP-MS and ICP-OES offer high sensitivity for trace bismuth analysis. However, they are also more susceptible to subtle matrix effects.

Question 2: I'm observing signal suppression for bismuth in my ICP-MS analysis after adding EDTA. Why is this happening?

Answer:

Signal suppression in ICP-MS is a common matrix effect. When EDTA is added, especially in excess, it can contribute to this suppression.

• Mechanism of Suppression: The presence of a high concentration of any matrix component, including EDTA itself, can affect the plasma's physical properties. This can lead to less efficient nebulization, ionization, and ion transmission, resulting in a lower signal for the analyte (bismuth).[6] Research has shown that increasing concentrations of EDTA in a sample can lead to a significant decrease in the measured signal of trace elements.[7]

• Space-Charge Effects: High concentrations of matrix elements can cause space-charge effects in the ion beam, leading to greater repulsion of lighter ions and a general suppression of the analyte signal.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Bi signal suppression in ICP-MS.

Detailed Steps:

• Optimize EDTA Concentration: Use the minimum amount of EDTA required to effectively chelate bismuth and mask interferents. Excess EDTA will exacerbate matrix effects.[9]

• Sample Dilution: This is the simplest and often most effective way to reduce matrix effects. Diluting the sample reduces the concentration of all matrix components, including EDTA and interfering salts.[10][11]

• Internal Standardization: Use an internal standard, an element not present in the sample, added at a constant concentration to all samples, blanks, and standards. The ratio of the bismuth signal to the internal standard signal is used for quantification. This corrects for variations in sample introduction and plasma conditions. For bismuth (mass 209), suitable internal standards could be Thallium (205) or a rare earth element like Terbium (159).

• Matrix Matching: Prepare your calibration standards in a matrix that closely resembles your sample matrix (e.g., with similar acid and EDTA concentrations). This ensures that the standards and samples are affected by the matrix in the same way.[12]

Question 3: I'm seeing an unexpected signal enhancement for bismuth in my ICP-MS analysis of samples containing organic matrices and EDTA.

Answer:

This phenomenon is likely due to the "carbon enhancement effect."

• Mechanism of Enhancement: The presence of carbon-containing compounds, such as EDTA or other organic matter in your sample, can increase the signal for certain elements, particularly those with higher ionization potentials.[13] The proposed mechanism involves charge transfer reactions in the plasma, where carbon ions or carbon-containing species facilitate a more complete ionization of the analyte.[13][14]

• Impact on Accuracy: While this can improve detection limits, it can also lead to inaccurate results if not properly controlled, as the enhancement may vary between samples and standards if their carbon content is not consistent.

Mitigation Strategies:

• Consistent Carbon Content: Ensure that all your samples, blanks, and calibration standards have a similar total carbon content. This can be achieved by adding a consistent amount of an organic solvent like methanol or by preparing standards in a matrix that matches the digested sample's organic content.[13]

• Standard Addition: The method of standard additions is a powerful tool to correct for this type of matrix effect. It involves adding known amounts of a bismuth standard to aliquots of the sample and extrapolating to find the concentration in the original sample.

• Sample Preparation: For samples with very high or variable organic content, a more rigorous sample preparation method, such as microwave digestion with strong oxidizing acids, can be used to break down the organic matrix and create a more uniform inorganic matrix for all samples.

Category 3: General Method Development

Question 4: How do I choose the right sample preparation method to minimize matrix effects before bismuth analysis with EDTA?

Answer:

The ideal sample preparation method depends on your sample matrix and the analytical technique. The goal is to create a clean, simple, and consistent matrix for analysis.

Sample Preparation Strategy Table:

Sample Type	Recommended Preparation	Rationale & Key Considerations
Aqueous Samples (e.g., environmental water)	Acidification (e.g., to pH 1.5-2.0 with HNO₃), followed by EDTA addition.	Simple matrix. The primary goal is to stabilize bismuth and prevent hydrolysis.
Pharmaceuticals (e.g., bismuth subsalicylate tablets)	Dissolution in nitric acid, followed by dilution and pH adjustment.[3]	The active ingredient is readily soluble in acid. Excipients may not fully dissolve but often do not interfere with titrimetric analysis.[3]
Biological Tissues/Fluids	Microwave digestion with a mixture of strong acids (e.g., HNO₃, H₂O₂).	This is essential to destroy the complex organic matrix, which would otherwise cause severe matrix effects in ICP-MS and interfere with titrations.
Alloys and Metallurgical Samples	Dissolution with a specific acid mixture (e.g., HCl/HNO₃), potentially followed by fuming with perchloric acid to remove certain interferences like tin.[4]	The choice of acids is critical to ensure complete dissolution of the alloy without losing bismuth.

Experimental Protocol: Microwave Digestion for Organic Matrices

• Sample Weighing: Accurately weigh approximately 0.2-0.5 g of the homogenized sample into a clean microwave digestion vessel.

• Acid Addition: Add a mixture of high-purity nitric acid (e.g., 5 mL) and hydrogen peroxide (e.g., 2 mL).

• Digestion Program: Use a validated microwave digestion program that ramps up the temperature and pressure to fully oxidize the organic matter.

• Dilution: After cooling, carefully dilute the digestate to a known volume with deionized water.

• EDTA Addition & pH Adjustment: An aliquot of the diluted digestate can then be taken for analysis. Add the required amount of EDTA and adjust the pH according to the analytical method.

Visualizing the Core Concepts

Chelation and Interference

The stability of the Bi-EDTA complex is pH-dependent. At the optimal acidic pH, Bi³⁺ is effectively chelated, while common interfering ions like Ca²⁺ and Mg²⁺ do not form stable complexes.

Sources

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• 14. Study on carbon-induced signal enhancement in inductively coupled plasma mass spectrometry: an approach from the spatial distribution of analyte signal intensities - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Navigating the Formulation of Bismuth Sodium Ethylenediaminetetraacetate for Medical Imaging

Welcome to the technical support center for the formulation of Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA). This guide is designed for researchers, scientists, and professionals in drug development who are exploring the potential of bismuth-based contrast agents for medical imaging modalities like computed tomography (CT). Bismuth, with its high atomic number (Z=83), offers significant advantages in X-ray attenuation compared to conventional iodine-based agents (Z=53), promising enhanced contrast in imaging applications.[1][2][3] However, the successful formulation of a stable and effective Bi-Na-EDTA complex presents several challenges. This resource provides in-depth troubleshooting guides and frequently asked questions to navigate these complexities, ensuring the integrity and reproducibility of your experimental work.

Frequently Asked Questions (FAQs)

What are the primary challenges in the synthesis of Bismuth Sodium Ethylenediaminetetraacetate?

The synthesis of a stable Bi-Na-EDTA complex is a multi-faceted process where seemingly minor variations can significantly impact the final product. The primary challenges include:

• pH Control: The stability of the Bi-EDTA complex is highly dependent on the pH of the solution.[4][5] At lower pH values, the carboxylate groups of EDTA can become protonated, reducing their ability to chelate the bismuth ion effectively.[4] Conversely, at excessively high pH, bismuth may precipitate as bismuth hydroxide. Therefore, maintaining an optimal pH range throughout the reaction is critical.

• Precursor Solubility: Bismuth salts, such as bismuth nitrate, often require acidic conditions to fully dissolve.[6] This initial acidic environment must be carefully neutralized and adjusted to the optimal pH for chelation to proceed efficiently without premature precipitation of the bismuth salt.

• Reaction Kinetics: The chelation process is not instantaneous. Factors such as temperature and reaction time must be carefully controlled to ensure complete complexation. Insufficient reaction time or suboptimal temperature can lead to incomplete chelation and a mixture of complexed and uncomplexed species.[6]

Why is the stability of the Bi-Na-EDTA complex so critical for medical imaging applications?

The in-vivo stability of the Bi-Na-EDTA complex is paramount for both safety and efficacy as a contrast agent. An unstable complex can dissociate, releasing free bismuth ions into the bloodstream. Free bismuth, while having a history of use in some medical applications, can be toxic at certain concentrations. Furthermore, from an imaging perspective, the X-ray attenuation properties are a feature of the bismuth atom. If the complex breaks down and the bismuth is sequestered elsewhere in the body or prematurely excreted, it will not be available at the target site to provide the desired contrast enhancement.

What are the common impurities or side products I should be aware of during purification?

Following synthesis, the crude product may contain several impurities that need to be removed:

• Unreacted Bismuth Salts and EDTA: Incomplete reactions will leave residual starting materials.

• Competing Metal Ions: If the reaction is not conducted in a clean environment, other metal ions present in the reagents or solvent can compete with bismuth for chelation by EDTA, leading to a heterogeneous mixture of metal-EDTA complexes.

• Byproducts of pH Adjustment: Salts formed during the neutralization and pH adjustment steps (e.g., sodium nitrate if nitric acid and sodium hydroxide are used) will also be present.

Purification methods like recrystallization or column chromatography are often necessary to isolate the pure Bi-Na-EDTA complex.

Which analytical techniques are recommended for characterizing the Bi-Na-EDTA complex?

A combination of analytical methods is essential to confirm the identity, purity, and stability of your Bi-Na-EDTA formulation:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the coordination of the bismuth ion with the carboxylate groups of EDTA.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To characterize the structure of the complex in solution.[6]

• UV-Visible Spectroscopy: Can be used to monitor the formation of the complex.[6][9]

• Mass Spectrometry (MS): To confirm the molecular weight of the Bi-Na-EDTA complex.[6]

• Elemental Analysis: To determine the precise ratio of bismuth, sodium, carbon, hydrogen, and nitrogen in the purified product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product and quantify any impurities.

• Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To accurately determine the bismuth concentration in the final formulation.[10]

What are the key regulatory considerations when developing a new bismuth-based contrast agent?

Developing a new contrast agent for medical imaging is a rigorous process governed by regulatory bodies such as the U.S. Food and Drug Administration (FDA). While specific guidance for bismuth-based agents may be evolving, the general principles for new drug and imaging agent approval will apply. This includes comprehensive preclinical studies to demonstrate safety and efficacy, adherence to Good Manufacturing Practices (GMP) for synthesis and formulation, and a well-defined clinical trial plan. It is advisable to consult relevant FDA guidance documents for imaging agents and engage with regulatory experts early in the development process.[11][12]

Troubleshooting Guides

Issue 1: Low Yield of Bi-Na-EDTA Complex

• Symptom: After the synthesis and purification steps, the final isolated product weight is significantly lower than the theoretical yield.

• Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Action
Suboptimal pH	The chelation of bismuth by EDTA is highly pH-dependent. If the pH is too low, the EDTA will be protonated and less effective. If the pH is too high, bismuth hydroxide may precipitate.[4][13]	Carefully monitor and adjust the pH of the reaction mixture to the optimal range for Bi-EDTA complex formation. This may require experimentation, but a good starting point is a slightly acidic to neutral pH.
Incomplete Dissolution of Bismuth Precursor	Bismuth salts like bismuth nitrate require an acidic medium to dissolve completely.[6] If not fully dissolved before pH adjustment, the effective concentration of bismuth ions available for chelation will be reduced.	Ensure the bismuth salt is fully dissolved in an acidic solution before slowly adding the EDTA solution and adjusting the pH.
Premature Precipitation	Rapid changes in pH can cause the localized precipitation of bismuth hydroxide before it has a chance to be chelated by EDTA.	Add the base for pH adjustment slowly and with vigorous stirring to ensure uniform distribution and avoid localized high pH zones.
Insufficient Reaction Time or Temperature	Chelation is a chemical reaction with its own kinetics. The reaction may not go to completion if the time is too short or the temperature is too low.[6]	Optimize the reaction time and temperature. Consider running small-scale experiments at different time points and temperatures to determine the optimal conditions.

dot graph TD { A[Low Yield of Bi-Na-EDTA] --> B{Check pH of reaction}; B --> C{Is pH in optimal range?}; C -- No --> D[Adjust pH carefully]; D --> E[Re-run synthesis]; C -- Yes --> F{Was Bismuth salt fully dissolved?}; F -- No --> G[Ensure complete dissolution in acid before pH adjustment]; G --> E; F -- Yes --> H{Check reaction time and temperature}; H --> I{Are conditions optimized?}; I -- No --> J[Perform time and temperature optimization studies]; J --> E; I -- Yes --> K[Consider other factors e.g., reagent purity]; } Caption: Troubleshooting Decision Tree for Low Yield.

Issue 2: Product Instability - Precipitation in Solution

• Symptom: The purified Bi-Na-EDTA, when dissolved to create a stock solution, becomes cloudy or forms a precipitate over time.

• Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Action
pH Shift	The stability of the Bi-EDTA complex is pH-dependent.[5] If the solution pH shifts outside the stable range, the complex can dissociate, leading to the precipitation of bismuth species.	Formulate the final solution in a biocompatible buffer to maintain a stable pH. The choice of buffer should be one that does not interact with the Bi-Na-EDTA complex.
Presence of Competing Ions	High concentrations of certain cations can potentially displace bismuth from the EDTA chelate, especially if the complex formation was not fully driven to completion.	Use high-purity water and reagents for all formulation steps. Consider an additional purification step if contamination with competing ions is suspected.
Concentration Effects	The solubility of the Bi-Na-EDTA complex may be limited at higher concentrations, leading to precipitation.	Determine the solubility limit of your purified complex in the desired formulation buffer and work within that limit.
Photodegradation	Although less common for this type of complex, exposure to light could potentially induce degradation over long periods.	Store the formulated solution in amber vials or protected from light as a precautionary measure.

Experimental Protocols

Protocol 1: Synthesis of Bismuth Sodium Ethylenediaminetetraacetate

This protocol is a general guideline and may require optimization.

• Dissolution of Bismuth Precursor:

  • In a fume hood, accurately weigh 1 mmol of bismuth(III) nitrate pentahydrate.

  • Add the bismuth nitrate to a beaker containing 10 mL of deionized water.

  • Add a few drops of concentrated nitric acid to aid in the complete dissolution of the bismuth salt. Stir until the solution is clear.[6]

• Preparation of EDTA Solution:

  • In a separate beaker, weigh 1 mmol of ethylenediaminetetraacetic acid (EDTA) disodium salt dihydrate.

  • Dissolve the EDTA in 15 mL of deionized water. Gentle heating may be required.

• Chelation Reaction:

  • Slowly add the bismuth nitrate solution to the EDTA solution while stirring vigorously.

  • Carefully adjust the pH of the mixture to a range of 4-5 using a 1 M sodium hydroxide solution. Monitor the pH closely with a calibrated pH meter.

  • Heat the reaction mixture to 40-50°C and continue stirring for at least 1 hour to ensure complete chelation.[6]

• Isolation of the Product:

  • Reduce the volume of the solution by approximately half using a rotary evaporator or by gentle heating.

  • Allow the solution to cool to room temperature, and then place it in an ice bath to promote precipitation of the Bi-Na-EDTA complex.

  • Collect the precipitate by vacuum filtration and wash with a small amount of cold deionized water.

  • Dry the product in a vacuum oven at a low temperature (e.g., 40°C) to a constant weight.

dot graph TD { rankdir=LR; subgraph "Synthesis Workflow" A[Dissolve Bismuth Nitrate in Acidified Water] --> B[Dissolve Disodium EDTA in Water]; B --> C[Mix Solutions]; C --> D[Adjust pH to 4-5 with NaOH]; D --> E[Heat and Stir]; E --> F[Concentrate Solution]; F --> G[Cool to Precipitate]; G --> H[Filter and Dry Product]; end } Caption: Bi-Na-EDTA Synthesis Workflow.

Protocol 2: Quality Control - Purity Assessment by HPLC

• Preparation of Mobile Phase:

  • Prepare a suitable mobile phase, for example, a mixture of a phosphate buffer and an organic solvent like methanol or acetonitrile. The exact composition will need to be optimized for your specific HPLC system and column.

• Preparation of Standard Solutions:

  • Accurately prepare stock solutions of your purified Bi-Na-EDTA, unreacted EDTA, and any other potential impurities you wish to quantify.

  • Prepare a series of calibration standards by diluting the stock solutions to known concentrations.

• Sample Preparation:

  • Accurately weigh a small amount of your synthesized Bi-Na-EDTA and dissolve it in the mobile phase to a known concentration.

• HPLC Analysis:

  • Set up the HPLC system with a suitable column (e.g., a C18 reverse-phase column).

  • Inject the standard solutions to generate a calibration curve.

  • Inject your sample solution.

  • Analyze the resulting chromatogram to determine the retention time of the Bi-Na-EDTA peak and any impurity peaks.

  • Quantify the purity of your sample by comparing the peak areas to the calibration curves.

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• 10. Development of a therapeutic procedure for bismuth intoxication with chelating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. FDA Regulations for PET Radiopharmaceuticals | Radiology Key [radiologykey.com]
• 13. Several common problems of EDTA [chuangegroup.com]

Technical Support Center: Refinement of Bismuth Extraction from Alloys Using EDTA

Welcome to the technical support center for the selective extraction and refinement of bismuth from complex alloys using ethylenediaminetetraacetic acid (EDTA). This guide is designed for researchers, scientists, and drug development professionals who are leveraging the unique properties of bismuth and require high-purity isolation. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and optimize your experiments effectively.

Section 1: Frequently Asked Questions (FAQs) - Core Principles

Q1: What is the fundamental principle behind using EDTA to extract bismuth from an alloy matrix?

A1: The principle lies in selective chelation. EDTA is a powerful hexadentate chelating agent, meaning it can form six bonds with a single metal ion, effectively wrapping around it like a claw. This process forms a highly stable, water-soluble metal-EDTA complex.[1][2] The selectivity for bismuth (Bi³⁺) over other metals present in the alloy (e.g., Pb²⁺, Sn²⁺, Cu²⁺, Zn²⁺) is achieved primarily by controlling the pH of the solution.

The Bismuth-EDTA complex is exceptionally stable, especially in acidic conditions (pH 1-3).[3] At this low pH, many other common alloying metals form much weaker complexes with EDTA or do not complex at all, allowing the bismuth to be selectively captured in the aqueous phase as a [Bi-EDTA]⁻ complex.

Q2: How does pH critically influence the selectivity and stability of the Bismuth-EDTA complex?

A2: The pH of the solution is the most critical variable in this process for two main reasons:

• Protonation of EDTA: In strongly acidic solutions (pH < 2), EDTA itself becomes protonated (e.g., H₃Y⁻, H₄Y). This protonation competes with the metal ion for the EDTA ligand, which can reduce the efficiency of chelation. However, the Bi³⁺ ion forms such a strong complex that it can effectively displace these protons even at low pH.

• Interference from Other Metals: The stability of various metal-EDTA complexes is highly pH-dependent. As shown in the table below, the Bi-EDTA complex has a very high stability constant. By maintaining a pH between 1.5 and 2.0, we operate in a window where the Bi-EDTA complex is robust, while the complexes of many divalent metals like Pb²⁺ and Zn²⁺ are significantly less stable and less likely to form.

• Hydrolysis of Bismuth: Conversely, at higher pH values (typically > 3), bismuth readily hydrolyzes to form insoluble species like bismuth oxychloride (BiOCl) or bismuth hydroxide (Bi(OH)₃), which prevents chelation and results in low recovery.

Table 1: Stability Constants of Metal-EDTA Complexes

Metal Ion	Stability Constant (log K)	Notes
Bi³⁺	~27.9	Exceptionally stable, even at low pH.
Fe³⁺	~25.1	A major potential interference due to high stability.
In³⁺	~24.9	Can interfere; its titration with EDTA is stoichiometric at pH 3.5.
Cu²⁺	~18.8	Can interfere, often requires masking.[4]
Pb²⁺	~18.0	Less stable than Bi-EDTA, especially at low pH.
Zn²⁺	~16.5	Generally not a major interference at low pH.

| Al³⁺ | ~16.1 | Can interfere with indicators like xylenol orange. |

Note: Stability constants can vary slightly depending on the source and experimental conditions.

Section 2: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems you may encounter during the extraction process.

Q3: My bismuth recovery is consistently low. What are the likely causes and how can I fix it?

A3: Low recovery is a common issue with several potential root causes. Use the following logic to diagnose the problem:

• Cause 1: Incomplete Alloy Dissolution.

  • Why it happens: The alloy matrix may not have been fully digested, leaving bismuth trapped in the solid phase. Some alloys, especially those high in tin or antimony, can be resistant to simple acid digestion.

  • Solution: Ensure complete dissolution. A common method is to use nitric acid, followed by fuming with perchloric or sulfuric acid to remove interfering elements like tin, arsenic, and antimony through volatilization.[4] Always visually confirm that no solid residue of the original alloy remains.

• Cause 2: Incorrect pH.

  • Why it happens: If the pH is too high (> 3), bismuth will hydrolyze and precipitate out of solution before it can be chelated by EDTA. If the pH is too low (< 1), the EDTA may be excessively protonated, slightly reducing chelation efficiency.

  • Solution: Carefully adjust the pH of your dissolved alloy solution to the optimal range of 1.5 - 2.0 using a pH meter. Add sodium acetate or ammonia solution dropwise while stirring vigorously to avoid localized areas of high pH that could cause precipitation.

• Cause 3: Adsorption onto Precipitates.

  • Why it happens: If your alloy contains a significant amount of tin, dissolving it in nitric acid can cause the tin to precipitate as metastannic acid (H₂SnO₃).[4] This precipitate has a high surface area and can adsorb bismuth ions, physically removing them from the solution and preventing them from reacting with EDTA.[4]

  • Solution: The primary method to avoid this is to remove the tin. This can be done by converting tin to a precipitate in a nitric acid medium, but one must be aware of the adsorption issue.[4] An alternative is an acid attack-volatilization procedure using hydrochloric, hydrobromic, and perchloric/sulfuric acids to remove tin as volatile tin halides. If precipitation is unavoidable, minimizing the sample weight can reduce the amount of precipitate and thus the absorptive losses.[4]

Q4: I'm seeing an unexpected precipitate form when I adjust the pH. What is it and is it a problem?

A4: The identity of the precipitate depends on the solution composition and the pH.

• If the solution turns milky/white at a pH > 2: This is very likely bismuth hydrolysis, forming compounds like bismuth oxychloride (if HCl is present) or other basic bismuth salts. This is detrimental to your yield.

  • Solution: Immediately add concentrated nitric acid to re-dissolve the precipitate and then re-adjust the pH more carefully, ensuring rapid stirring.

• If a precipitate formed during initial dissolution with nitric acid: This is almost certainly metastannic acid if your alloy contains tin, or possibly tungstic oxide if it contains tungsten.[4]

  • Solution: As detailed in Q3, this causes bismuth loss due to adsorption. You must either account for this loss or, preferably, use a dissolution procedure that removes these elements.

Q5: How do I handle interference from other metals like lead, tin, and iron?

A5: Managing interfering ions is crucial for achieving high-purity bismuth. The strategy depends on the specific interferent.

• Iron (Fe³⁺): Iron forms a very stable complex with EDTA and will be co-extracted with bismuth.

  • Solution 1 (Masking): Ascorbic acid can be added to the solution before EDTA. It reduces Fe³⁺ to Fe²⁺, which forms a much weaker EDTA complex and does not interfere with the bismuth titration.

  • Solution 2 (pH Control): While both Bi³⁺ and Fe³⁺ form stable complexes, the optimal pH for bismuth chelation (1.5-2.0) is generally maintained.

• Tin (Sn⁴⁺/Sn²⁺): Tin forms a strong EDTA complex even at low pH and causes precipitation issues (see Q3).

  • Solution (Removal): Tin must be removed. The most effective method is volatilization using a mixture of acids (HCl, HBr, H₂SO₄/HClO₄) during the dissolution step. Alternatively, precipitating it as metastannic acid is an option, but be mindful of bismuth adsorption.[4]

• Lead (Pb²⁺), Copper (Cu²⁺), Indium (In³⁺): These metals can co-complex with EDTA, leading to inaccurate results if you are quantifying bismuth via titration.

  • Solution (pH and Masking): The primary defense is maintaining a low pH (1.5-2.0), which disfavors the complexation of these divalent cations. For specific situations, masking agents can be used. For example, mercaptoacetic acid can be used to mask bismuth when titrating for lead, demonstrating the principle of selective masking.[5] For analytical titration of bismuth, adding masking agents for copper or iron may be necessary depending on their concentration.[4]

The overall workflow for managing these interferences can be visualized as a decision-making process.

Caption: Decision workflow for managing common interfering metals.

Section 3: Experimental Protocols & Workflows

This section provides standardized procedures for key experimental steps.

Protocol 1: Selective Bismuth Determination in a Sn-Bi Solder Alloy via EDTA Titration

This protocol is adapted from established methods for determining high bismuth content in tin-bismuth alloys.[4]

Objective: To accurately quantify the percentage of bismuth in a solder alloy.

Materials:

• Sn-Bi solder sample

• Concentrated Nitric Acid (HNO₃)

• Perchloric Acid (HClO₄)

• Standardized 0.01 M EDTA solution

• Xylenol Orange indicator solution

• Sodium Acetate (CH₃COONa) or Ammonia solution (NH₃·H₂O) for pH adjustment

• Deionized water

Procedure:

• Sample Dissolution: a. Accurately weigh approximately 0.2-0.5 g of the solder alloy into a 250 mL beaker. b. Add 10 mL of concentrated HNO₃ and cover with a watch glass. Heat gently on a hot plate until the initial vigorous reaction subsides. c. Add 5 mL of HClO₄ and heat strongly. This step is crucial for converting tin to a metastannic acid precipitate.[4] Caution: Perchloric acid is a strong oxidizer and must be handled with extreme care in a fume hood. d. Continue heating until dense white fumes of perchloric acid appear. This ensures the complete precipitation of tin.

• Precipitate Removal & pH Adjustment: a. Cool the beaker and add 50 mL of deionized water. Boil for 1-2 minutes to dissolve the bismuth salts completely. b. Filter the hot solution through a quantitative filter paper (e.g., Whatman 42) to remove the metastannic acid precipitate. Wash the precipitate on the filter paper 3-4 times with hot 1% HNO₃ solution to recover any adsorbed bismuth. Collect the filtrate and washings in a 500 mL conical flask. c. Cool the combined filtrate to room temperature. The volume should be around 150-200 mL. d. Carefully adjust the pH of the solution to 1.5-2.0 using a calibrated pH meter. Add sodium acetate or ammonia solution dropwise while stirring continuously.

• Titration: a. Add 5-7 drops of Xylenol Orange indicator to the solution. The solution should turn a distinct red or pink color, indicating the presence of free Bi³⁺ ions. b. Titrate the solution with the standardized 0.01 M EDTA solution. c. The endpoint is reached when the solution color changes sharply from red/pink to a clear lemon yellow. Record the volume of EDTA used.

• Calculation:

  • Bismuth (g) = (Volume of EDTA in L) × (Molarity of EDTA) × (208.98 g/mol )

  • % Bismuth = [Bismuth (g) / Sample Weight (g)] × 100

Workflow 2: General Process for Bismuth Extraction and Recovery

This workflow outlines the major stages from a solid alloy to a recovered bismuth product, incorporating chelation and subsequent precipitation.

Caption: General workflow for bismuth extraction and recovery using EDTA.

This recovery phase is based on the principle that at a very high pH (e.g., 14), the hydroxide ion (OH⁻) concentration is high enough to displace the bismuth from the EDTA complex, causing it to precipitate as bismuth hydroxide.[6] The resulting supernatant contains the EDTA, which can potentially be recycled for further extractions.[6]

Section 4: References

• THE DETERMINATION OF BISMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION. Government of Canada Publications. [Link]

• Determination of bismuth in tin-bismuth solder by EDTA titration. ResearchGate. [Link]

• Leaching of heavy metals from contaminated soils using EDTA. PubMed. [Link]

• Leaching Efficacy of Ethylenediaminetetraacetic Acid (EDTA) to Extract Rare-Earth Elements from Monazite Concentrate. MDPI. [Link]

• EDTA synthesis and selected applications. Biblioteka Nauki. [Link]

• Identification and Characterization of EDTA Test Strip Interfering Substances Using a Digital Color Detector. PubMed. [Link]

• Identification and Characterization of EDTA Test Strip Interfering Substances Using a Digital Color Detector. ResearchGate. [Link]

• Solvent Extraction of Bismuth (III) from Nitric Acid Solutions by Tri-n-butyl phosphate and Di (2-ethylhexyl) phosphoric acid. ResearchGate. [Link]

• Isolation/Modification/Labeling. Interchim. [Link]

• Enhanced Photocatalytic Degradation Efficiency Enabled by Flower-like BiVO4 Microspheres Constituted of Nanosheets. MDPI. [Link]

• Solved EDTA extracts bismuth(III) from the | Chegg.com. Chegg. [Link]

• Metal-EDTA complexed species with tri-metallic Bi and Al. ResearchGate. [Link]

• Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. ResearchGate. [Link]

• Determination of lead in bismuth-containing lead concentrate by EDTA titration method. CNKI. [Link]

• Process for recovering ethylenediamine-tetraacetic acid (edta) from copper-edta-ion exchange effluent solutions. Google Patents.

• Does the stability of EDTA-metal complex increases or decreases with the pH of the solution? Quora. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges of Bismuth Sodium Ethylenediaminetetraacetate

Welcome to the technical support center for Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA). This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility issues encountered during experimentation. Our goal is to provide you with the expertise and practical insights necessary to ensure the successful preparation and use of Bi-Na-EDTA solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Bismuth Sodium Ethylenediaminetetraacetate not dissolving in water?

A1: While Bi-Na-EDTA is generally considered water-soluble, several factors can impede its dissolution. The most common culprit is the pH of the solution. The solubility of EDTA and its metal complexes is highly pH-dependent.[1][2] Bismuth(III) salts are also prone to hydrolysis in neutral or near-neutral water, forming insoluble white precipitates of basic bismuth salts.[3][4]

Q2: What is the ideal pH for dissolving Bismuth Sodium Ethylenediaminetetraacetate?

A2: The optimal pH is a balance between preventing bismuth hydrolysis and ensuring the EDTA complex is stable and soluble. Bismuth(III) ions are more stable against hydrolysis in acidic conditions.[3] However, the formation and solubility of some Bi-EDTA complexes can be favored at a higher pH, with some studies suggesting a pH of 10 or above for stable complex formation.[5] Therefore, a stepwise approach to pH adjustment is often necessary.

Q3: Can I heat the solution to aid dissolution?

A3: Gentle heating can increase the rate of dissolution for many compounds. However, with Bi-Na-EDTA, caution is advised. Aggressive heating can accelerate the hydrolysis of bismuth salts, leading to the formation of insoluble precipitates. A controlled temperature increase, perhaps to 40-50°C, can be tested, but it should be combined with careful pH management.

Q4: My solution was clear initially but then a precipitate formed. What happened?

A4: This phenomenon, known as "crashing out," is common with bismuth compounds. It typically indicates a change in solution conditions, most often a shift in pH. This can happen if the solution is not adequately buffered or if it absorbs atmospheric CO2, which can lower the pH of alkaline solutions. Bismuth has a solubility minimum in the pH range of 2-3.5, and slight changes can cause precipitation.[6]

In-Depth Troubleshooting Guides

Guide 1: Systematic Approach to Dissolving Bismuth Sodium Ethylenediaminetetraacetate

This guide provides a step-by-step protocol for preparing a stable stock solution of Bi-Na-EDTA. The underlying principle is to first ensure the stability of the bismuth ion in an acidic environment before introducing and complexing it with EDTA at an appropriate pH.

Protocol 1: Stepwise Dissolution of Bi-Na-EDTA

• Initial Acidic Slurry: Begin by creating a slurry of the Bi-Na-EDTA powder in a small amount of deionized water. Do not expect it to dissolve at this stage.

• Acidification: Slowly add a dilute acid (e.g., 0.1 M Nitric Acid or Hydrochloric Acid) dropwise to the slurry while stirring continuously. The goal is to lower the pH to a range of 1-2. This acidic environment is crucial for preventing the hydrolysis of bismuth(III) ions.[3]

• Gentle Warming (Optional): If dissolution is slow, gently warm the solution to 30-40°C on a stirrer hotplate. Avoid boiling.

• pH Adjustment for Complexation: Once a clear or near-clear acidic solution is obtained, you can proceed to adjust the pH for your specific experimental needs. For many applications, a final pH in the neutral to slightly alkaline range is desired. Slowly add a base (e.g., 0.1 M NaOH) dropwise while monitoring the pH. The solubility of EDTA salts generally increases with pH.[1][2][7]

• Final Volume Adjustment: Once the desired pH is reached and the solution is clear, add deionized water to reach your final target concentration.

• Sterilization and Storage: If required, filter-sterilize the solution through a 0.22 µm filter. Store at 4°C. A stock solution of 0.5 M EDTA at pH 8.5 is generally stable for months at 4°C.[1]

Guide 2: Troubleshooting Precipitation During and After Dissolution

Precipitation can be a frustrating issue. This guide offers a systematic way to diagnose and resolve it.

Troubleshooting Flowchart

Caption: Troubleshooting workflow for Bi-Na-EDTA precipitation.

Data and Parameters at a Glance

Table 1: Key Physicochemical Properties of Bismuth Sodium Ethylenediaminetetraacetate

Property	Value	Source
Molecular Formula	C10H12BiN2NaO8	[8]
Molecular Weight	520.182 g/mol	[8]
Appearance	White to off-white powder/crystals	[8]
Solubility in Water	Described as "Almost transparency"	[8]
Bismuth(III) Solubility Minimum	pH 2-3.5	[6]

Table 2: Influence of pH on Component Solubility

Component	Low pH (Acidic)	High pH (Alkaline)	Rationale
Bismuth(III) Ion	More soluble, less hydrolysis	Prone to precipitation as hydroxide	Protons prevent the formation of insoluble Bi-O or Bi-OH species.[3]
EDTA (as a salt)	Less soluble	More soluble	Deprotonation of the carboxylic acid groups of EDTA increases its polarity and water solubility.[1][2]

Advanced Experimental Protocols

Protocol 2: Preparation of a Buffered Bi-Na-EDTA Solution

For applications requiring a stable pH, preparing the solution in a buffer is recommended.

• Select an Appropriate Buffer: Choose a buffer system that is effective at your target pH and does not interact with bismuth. For example, for a pH around 7, a phosphate buffer could be suitable.

• Prepare the Buffer: Prepare your buffer solution at the desired concentration and pH.

• Acidic Dissolution of Bi-Na-EDTA: Separately, dissolve the required amount of Bi-Na-EDTA in a minimal amount of deionized water, acidifying with dilute nitric acid to a pH of 1-2 to achieve a clear solution, as described in Protocol 1.

• Slow Addition to Buffer: While vigorously stirring, slowly add the acidic Bi-Na-EDTA solution to the buffer. The buffer capacity will help to neutralize the added acid and maintain the target pH, preventing the precipitation of bismuth hydroxide.

• Final pH Check and Adjustment: After mixing, check the pH of the final solution and make any minor adjustments needed using dilute acid or base.

Experimental Workflow Diagram

Caption: Workflow for preparing a buffered Bi-Na-EDTA solution.

By understanding the interplay between pH, bismuth chemistry, and EDTA properties, researchers can effectively overcome solubility challenges and prepare stable, reliable solutions for their experiments.

References

• Skyllberg, U., & Magnusson, L. (2010). Bismuth(III) Forms Exceptionally Strong Complexes with Natural Organic Matter. Environmental Science & Technology, 44(7), 2419–2425. Retrieved from [Link]

• Science Made Alive. (n.d.). Bismuth complexes with halogens. Retrieved from [Link]

• Wikipedia. (2023, December 15). Tetrasodium EDTA. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). 14.4: Complex ion Equilibria and Complexometric Titrations. Retrieved from [Link]

• Helmenstine, A. M. (2020, July 6). How to Make EDTA Solution. Science Notes and Projects. Retrieved from [Link]

• Beltran-Torres, C. E., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. PeerJ, 10, e13733. Retrieved from [Link]

• American Elements. (n.d.). Bismuth Sodium Ethylenediaminetetraacetate. Retrieved from [Link]

• Ramaiah, N. A., Tewari, G. D., Trivedi, S. R., & Katiyar, S. S. (1968). Spectrophotometric titration of bismuth with EDTA. Talanta, 15(3), 352–356. Retrieved from [Link]

• Egbunike, C. C., & Okoli, C. P. (2018). The complexometric titration between Bi 3+ with EDTA at different pHs. International Journal of Advanced Research in Chemical Science, 5(9), 1-5. Retrieved from [Link]

• Quora. (2020, August 18). Does the stability of EDTA-metal complex increases or decreases with the pH of the solution? Retrieved from [Link]

• Reddit. (2022). Disodium EDTA solubility issues? r/DIYBeauty. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Characteristic Reactions of Bismuth (Bi³⁺). Retrieved from [Link]

• Beltran-Torres, C. E., et al. (2022). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. PeerJ, 10, e13733. Retrieved from [Link]

• ResearchGate. (2008). Precipitation of bismuth(III) citrate from nitrate solutions. Retrieved from [Link]

• ACS Publications. (1995). Metal Complexes of EDTA: An Exercise in Data Interpretation. Retrieved from [Link]

• L.S. College, Muzaffarpur. (n.d.). UG PART 3,COMLEXOMETRIC TITRATION,EDTA.pdf. Retrieved from [Link]

• ResearchGate. (2013). What is the precipitation behavior of bismuth hydroxide in a concentration versus pH graph? Retrieved from [Link]

• Wikipedia. (2024, January 22). Ethylenediaminetetraacetic acid. Retrieved from [Link]

• ResearchGate. (1996). EDTA Solubility in Salt Solutions: Experimental Data and Pitzer's Specific Interaction Model. Retrieved from [Link]

• MarZ Chemistry. (n.d.). Bismuth Cation Reactions. Retrieved from [Link]

• Pro Lab Supply Corp. (n.d.). IBI Ethylenediamine tetraacetic acid (EDTA), Disodium Salt. Retrieved from [Link]

• Loba Chemie. (n.d.). ETHYLENEDIAMINE TETRAACETIC ACID DISODIUM SALT Extra Pure. Retrieved from [Link]

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• 2. sciencenotes.org [sciencenotes.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Bismuth Cation Reactions [MarZ Chemistry] [marz-kreations.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. EDTA Solution Preparation and Recipe | AAT Bioquest [aatbio.com]
• 8. americanelements.com [americanelements.com]

selection of masking agents for iron and copper in bismuth analysis

A Senior Application Scientist's Guide to Effective Masking of Iron and Copper Interferences

Welcome to the Technical Support Center for Bismuth Analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the accurate determination of bismuth, particularly in the presence of interfering ions like iron (Fe³⁺) and copper (Cu²⁺). Here, we provide in-depth technical guidance, troubleshooting protocols, and expert insights to ensure the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: Why are masking agents necessary in the complexometric titration of bismuth?

A1: Masking agents are crucial in the complexometric titration of bismuth (Bi³⁺) with EDTA to prevent interference from other metal ions present in the sample matrix, such as iron (Fe³⁺) and copper (Cu²⁺).[1] These interfering ions also form stable complexes with EDTA, leading to co-titration and consequently, an overestimation of the bismuth concentration.[1][2] Masking agents selectively form more stable complexes with the interfering ions than with EDTA, effectively "hiding" them from the titrant and allowing for the selective determination of bismuth.[1][3]

Q2: What is the fundamental principle behind the selection of a masking agent?

A2: The selection of an effective masking agent is governed by the principles of coordination chemistry and complex stability.[1][4] A suitable masking agent should form a complex with the interfering ion that is significantly more stable than the interfering ion's complex with EDTA.[4] Simultaneously, the masking agent's complex with bismuth should be less stable than the Bi-EDTA complex to avoid masking the analyte of interest.[5] The relative stability of these complexes is quantitatively expressed by their stability constants (log K).[6][7]

Q3: Can pH adjustment alone be used to avoid interference from iron and copper in bismuth analysis?

A3: While pH adjustment is a critical parameter in complexometric titrations for controlling the conditional stability of metal-EDTA complexes, it is often insufficient on its own to completely eliminate interference from iron and copper in bismuth analysis.[1][3] Bismuth can be titrated with EDTA in acidic conditions (pH ≈ 2), where the EDTA complexes of many divalent cations are less stable. However, Fe³⁺ forms a very stable complex with EDTA even at low pH, necessitating the use of a masking agent.[8]

Q4: What are the most commonly recommended masking agents for iron and copper in bismuth analysis?

A4: For the masking of iron (Fe³⁺), common and effective agents include ascorbic acid and fluoride ions (e.g., from NH₄F).[3][9][10] Ascorbic acid can also act as a reducing agent, converting Fe³⁺ to Fe²⁺, which forms a much weaker complex with EDTA.[3] For masking copper (Cu²⁺), thiourea is a widely used and effective masking agent.[11][12][13]

Q5: What is "demasking," and is it relevant in bismuth analysis?

A5: Demasking is the process of releasing a masked metal ion back into its reactive form.[1][2] While direct demasking is less common in the specific context of bismuth titration after masking iron and copper, the concept is important in sequential titrations of multiple metal ions in a single sample.[2][14] For instance, after titrating bismuth in the presence of masked copper, one could potentially demask the copper to determine its concentration in a subsequent step.

Troubleshooting Guide

Issue 1: Inaccurate or irreproducible results in bismuth titration.

This is a common issue that can stem from several sources. The following troubleshooting workflow will help you systematically identify and resolve the problem.

Caption: Troubleshooting workflow for inaccurate bismuth titration results.

Q&A for Troubleshooting

Q: My solution turns cloudy or forms a white precipitate upon dilution. What is happening?

A: This is likely due to the hydrolysis of bismuth(III) salts.[15][16][17] Bismuth has a strong tendency to hydrolyze in solutions that are not sufficiently acidic, forming insoluble basic salts like bismuth oxychloride (BiOCl) or bismuth oxynitrate (BiONO₃).[18][19]

• Causality: The Bi³⁺ aqua ion is stable only in strongly acidic solutions. As the pH increases upon dilution with water, hydrolysis reactions occur, leading to the formation of polynuclear bismuth oxido-clusters and precipitates.[17][20]

• Solution: Always ensure that your bismuth-containing sample is dissolved in a sufficient concentration of nitric acid before any dilution steps. The pH should be maintained below 2 to prevent hydrolysis.

Q: The endpoint of my titration is fleeting or indistinct. What could be the cause?

A: An indistinct endpoint can be caused by several factors:

• Improper pH: The stability of the metal-indicator complex is highly pH-dependent. If the pH is not optimal for the chosen indicator (e.g., xylenol orange), the color change at the endpoint will be gradual and difficult to discern.

• Interfering Ions: If masking is incomplete, interfering ions like Fe³⁺ can "block" the indicator, leading to a poor endpoint.

• Indicator Concentration: Too high or too low a concentration of the indicator can also result in a poor visual endpoint.

Q: I've added a masking agent, but my results are still high. Why?

A: This suggests that the masking is not fully effective.

• Causality: The concentration of the masking agent may be insufficient to complex all of the interfering ions present in your sample. Alternatively, the chosen masking agent may not be appropriate for the specific interferents or the reaction conditions (e.g., pH).

• Solution:

  • Increase Masking Agent Concentration: Try incrementally increasing the amount of the masking agent.

  • Re-evaluate Masking Agent Choice: Consult the stability constant data (see Table 1) to ensure your chosen masking agent forms a sufficiently stable complex with the interferent at the working pH. For instance, while thiourea is excellent for copper, a different agent is required for iron.[11][13]

  • Combine Masking Agents: In samples containing both iron and copper, a combination of masking agents, such as ascorbic acid and thiourea, will be necessary.[9][10][11]

Data & Protocols

Data Presentation

Table 1: Stability Constants (log K) of Relevant Metal-EDTA Complexes

Metal Ion	log K (M-EDTA)	Notes
Bi³⁺	~27.9	Forms a very stable complex with EDTA.
Fe³⁺	25.1[8]	High stability necessitates effective masking.
Cu²⁺	18.8[6][7][8]	Can interfere if not masked.
Fe²⁺	14.3[8]	Significantly less stable than Fe³⁺-EDTA.

This data underscores the necessity of masking Fe³⁺ due to its high stability constant, which is close to that of Bi³⁺.

Table 2: Recommended Masking Agents for Iron and Copper

Interfering Ion	Masking Agent	Mechanism of Action	Key Considerations
Iron (Fe³⁺)	Ascorbic Acid	Reduces Fe³⁺ to Fe²⁺, which forms a much weaker EDTA complex.[3] It can also form a complex with the remaining Fe³⁺.[9][10]	Add before EDTA titration. Sufficient amount is needed for complete reduction/complexation.
Fluoride (e.g., NH₄F)	Forms a stable and colorless hexafluoroferrate(III) complex, [FeF₆]³⁻.[3]	Can be toxic. Handle with appropriate safety precautions.
Copper (Cu²⁺)	Thiourea (CH₄N₂S)	Forms a stable, colorless complex with Cu²⁺.[11][12][13]	Effective in acidic solutions.

Experimental Protocols

Protocol 1: Preparation of Reagents

• 0.05 M EDTA Solution: Dissolve approximately 18.61 g of disodium ethylenediaminetetraacetate dihydrate (Na₂H₂EDTA·2H₂O) in 1 liter of deionized water. Standardize against a primary standard zinc or calcium carbonate solution.

• Xylenol Orange Indicator: Dissolve 0.1 g of xylenol orange in 100 mL of deionized water.

• Ascorbic Acid Solution (10% w/v): Dissolve 10 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily as it is prone to oxidation.

• Thiourea Solution (5% w/v): Dissolve 5 g of thiourea in 100 mL of deionized water.

Protocol 2: Sample Preparation for Bismuth Analysis

• Accurately weigh a portion of the sample expected to contain 50-100 mg of bismuth into a 250 mL beaker.

• Add 10 mL of concentrated nitric acid and gently heat to dissolve the sample.

• If the sample contains organic matter, carefully add 30% hydrogen peroxide dropwise to the hot solution until the organic matter is destroyed.

• Cool the solution and quantitatively transfer it to a 100 mL volumetric flask. Dilute to the mark with deionized water. This is your stock sample solution.

Protocol 3: Complexometric Titration of Bismuth with Masking of Iron and Copper

Caption: Experimental workflow for the titration of bismuth with masking.

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• Selective complexometric determination of bismuth with mercaptans as masking agents, and its estim
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• THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION - à .

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• Masking Ability of Various Metal Complexing Ligands at 1.0 mM Concentrations on the Potentiometric Determination of Fluoride in Aqueous Samples - PMC - PubMed Central.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Selecting the Right Analytical Tool for Bismuth Quantification

An Objective Comparison of Bismuth EDTA Titration and Atomic Absorption Spectroscopy (AAS)

For researchers, scientists, and drug development professionals, the accurate quantification of bismuth is critical for product quality, safety, and regulatory compliance. Bismuth compounds, such as bismuth subsalicylate and bismuth citrate, are active pharmaceutical ingredients (APIs) in numerous over-the-counter and prescription medications. Choosing the appropriate analytical technique is a pivotal decision that impacts accuracy, sensitivity, throughput, and cost.

This guide provides an in-depth comparison of two widely used methods for bismuth determination: the classical complexometric titration with ethylenediaminetetraacetic acid (EDTA) and the modern instrumental technique of Atomic Absorption Spectroscopy (AAS). We will delve into the fundamental principles, provide detailed experimental protocols, and present a head-to-head comparison of their performance characteristics to empower you to make an informed decision for your specific analytical needs.

Section 1: Complexometric Titration of Bismuth with EDTA

Complexometric titration is a type of volumetric analysis where the formation of a colored complex is used to indicate the endpoint of a titration. For bismuth analysis, it remains a robust and cost-effective method, particularly for assaying high concentrations of the element in APIs and formulated products.

Principle of the Method

The titration is based on the reaction between the bismuth ion (Bi³⁺) and EDTA, a hexadentate ligand, which forms a very stable, water-soluble 1:1 complex.[1][2] The success of the titration hinges on the precise determination of the endpoint, which is typically visualized using a metal ion indicator.[3]

The key to selectivity in bismuth EDTA titration is the careful control of pH. Bismuth forms a stable complex with EDTA in highly acidic solutions (pH 1.5-3.0).[3][4] This is a significant advantage as most divalent cations, such as calcium, magnesium, lead, and zinc, do not form stable EDTA complexes at this low pH, thus preventing interference.[3][4] An indicator, such as Xylenol Orange, forms a colored complex with Bi³⁺. As EDTA is added, it progressively complexes with the free Bi³⁺. At the equivalence point, when virtually all the bismuth has been complexed by EDTA, the titrant removes the bismuth from the indicator, resulting in a sharp color change from red to yellow.[5]

Experimental Protocol: Assay of Bismuth Subnitrate (USP Method)

This protocol is based on the United States Pharmacopeia (USP) monograph for Bismuth Subnitrate and is suitable for determining the bismuth content in a raw material.[6]

Reagents and Equipment:

• 0.05 M Edetate Disodium (EDTA) VS (Volumetric Solution), standardized

• Nitric Acid

• Xylenol Orange TS (Test Solution)

• Deionized Water

• Analytical Balance

• 250 mL Beaker

• 50 mL Burette, Class A

• Magnetic Stirrer and Stir Bar

Procedure:

• Sample Preparation: Accurately weigh approximately 400 mg of Bismuth Subnitrate and transfer it to a 250 mL beaker.[6]

• Dissolution: Add 5 mL of water, followed by 2 mL of nitric acid. Warm the mixture gently, if necessary, to achieve complete dissolution.[6]

• Dilution: Dilute the solution to approximately 100 mL with deionized water.

• Indicator Addition: Add 0.3 mL of Xylenol Orange TS to the solution. The solution should turn a distinct red or purple color.[6]

• Titration: Titrate the solution with standardized 0.05 M EDTA VS. The endpoint is reached when the solution color changes sharply from red to a clear yellow.[6]

• Calculation: Record the volume of EDTA consumed. Each mL of 0.05 M edetate disodium is equivalent to 11.65 mg of bismuth trioxide (Bi₂O₃).[6]

Self-Validation Check: The sharpness of the endpoint is a key indicator of a successful titration. A sluggish or drawn-out color change may indicate pH issues or the presence of interfering ions. Running a blank titration (without the bismuth sample) is recommended to account for any impurities in the reagents.

Workflow for Bismuth EDTA Titration

Caption: Workflow for Bismuth Quantification by Complexometric EDTA Titration.

Section 2: Atomic Absorption Spectroscopy (AAS)

Atomic Absorption Spectroscopy is a highly sensitive and specific instrumental technique used for determining the concentration of a particular metal element within a sample.[7] It is especially valuable for trace and ultra-trace element analysis.

Principle of the Method

AAS operates on the principle that atoms in a ground electronic state can absorb light energy of a specific wavelength to transition to an excited state.[7] The process involves several key steps:

• Atomization: A liquid sample is nebulized into a fine aerosol and introduced into a high-temperature flame (e.g., air-acetylene) or a graphite furnace. The high temperature desolvates the sample and dissociates the chemical compounds, producing a cloud of free, ground-state atoms.

• Light Absorption: A light beam from a hollow-cathode lamp, containing the element of interest (bismuth), is passed through the atom cloud. The bismuth atoms absorb light at a characteristic wavelength (223.1 nm).[8]

• Detection: A detector measures the amount of light that passes through the atom cloud without being absorbed. The difference between the initial light intensity and the detected intensity gives the absorbance.

• Quantification: According to the Beer-Lambert law, the absorbance is directly proportional to the concentration of the bismuth atoms in the light path. A calibration curve is generated using standards of known bismuth concentration to quantify the amount in the sample.

For enhanced sensitivity, especially for very low concentrations, hydride generation AAS (HG-AAS) can be employed. This technique converts bismuth into its volatile hydride (BiH₃), which is then introduced into the atomizer, significantly improving detection limits by a factor of 10 to 100.[7]

Experimental Protocol: Trace Bismuth Analysis

This protocol provides a general framework for determining trace levels of bismuth in an aqueous sample using Flame AAS.

Reagents and Equipment:

• Bismuth Standard Stock Solution (e.g., 1000 µg/mL)

• Nitric Acid (trace metal grade)

• Deionized Water (Type I)

• Atomic Absorption Spectrometer with a bismuth hollow-cathode lamp

• Air-Acetylene flame system

• Class A volumetric flasks and pipettes

Procedure:

• Instrument Setup: Install the bismuth hollow-cathode lamp and set the spectrometer to the 223.1 nm wavelength.[8] Optimize lamp alignment and burner position for maximum energy.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.5, 1.0, 5.0, 10.0, 20.0 µg/mL) by accurately diluting the Bismuth Standard Stock Solution with 2% nitric acid.[9] A blank solution (2% nitric acid) must also be prepared.

• Sample Preparation: Accurately weigh or pipette the sample into a volumetric flask. If the sample is solid, perform an appropriate acid digestion (e.g., with nitric acid) to bring the bismuth into solution. Dilute the sample with 2% nitric acid to a final concentration expected to fall within the calibration range.

• System Suitability: Aspirate the blank solution to zero the instrument. Aspirate the highest concentration standard and optimize the nebulizer uptake rate.

• Measurement: Aspirate the blank, calibration standards, and sample solutions in sequence, recording the absorbance readings for each. It is good practice to re-aspirate a mid-range standard periodically to check for instrument drift.

• Analysis: Plot a calibration curve of absorbance versus concentration for the standards. Use the linear regression equation of the curve to calculate the concentration of bismuth in the prepared sample solution. Account for all dilution factors to determine the concentration in the original sample.

Self-Validation Check: The correlation coefficient (r²) of the calibration curve should be >0.995. A quality control (QC) sample prepared from a different stock standard should be analyzed, with recovery expected to be within 90-110% of the known value.

Workflow for Bismuth AAS Analysis

Caption: Workflow for Bismuth Quantification by Atomic Absorption Spectroscopy.

Section 3: Head-to-Head Comparison

The choice between EDTA titration and AAS is not about which method is universally "better," but which is more fit-for-purpose. The following table summarizes their key performance characteristics.

Parameter	Complexometric EDTA Titration	Atomic Absorption Spectroscopy (AAS)	Rationale & Justification
Principle	Volumetric (Stoichiometry)	Spectroscopic (Light Absorption)	Titration relies on a chemical reaction, while AAS is based on a physical property of atoms.
Primary Application	Assay of high-concentration samples (e.g., APIs, drug products).[9][10]	Trace and ultra-trace element analysis (e.g., impurities, environmental samples).[7]	Titration requires sufficient analyte to consume a measurable volume of titrant. AAS is inherently more sensitive.
Sensitivity / LOD	Milligram (mg) range; not suitable for trace analysis.	µg/L (ppb) to ng/L (ppt) range.[11][12] Flame AAS LOD is typically ~50 µg/L; Graphite Furnace or Hydride Generation AAS can reach <1 µg/L.[7][13][14]	The amplification of the signal via light absorption allows AAS to detect much lower concentrations.
Specificity	Good, but dependent on pH control and masking agents to avoid interferences from other metal ions.[3][10]	Excellent. The use of a specific light source (hollow-cathode lamp) makes it highly selective for the target element.[7]	AAS measures a unique atomic property, making spectral overlap rare. Titration selectivity relies on chemical conditions.
Precision	High precision (RSD < 1%) is achievable with proper technique.[10]	High precision (RSD < 5%) is typical; can be lower for higher concentrations.[12]	Both methods are highly precise, but titration can achieve lower RSDs for high-concentration samples due to the larger analyte mass.
Accuracy	High, provided the titrant is accurately standardized and the endpoint is sharp.	High, dependent on the accuracy of calibration standards and matrix matching.	Both methods can yield highly accurate results when properly validated and controlled.
Throughput	Low to moderate. Titrations are performed sequentially and can be time-consuming.	High. Modern AAS instruments with autosamplers can analyze dozens of samples per hour.	The automated nature of AAS allows for significantly higher sample throughput compared to the manual titration process.
Cost (Instrument)	Low. Requires basic laboratory glassware (burette, beakers) and a pH meter.	High. Requires a dedicated AAS instrument, hollow-cathode lamps, and gas supplies.	The initial capital investment for an AAS is substantial, whereas titration equipment is standard in most labs.
Cost (Per Sample)	Low. Reagent costs are minimal.	Moderate. Costs include reagents, gases, lamp replacement, and power consumption.	Once the instrument is in place, the per-sample cost for AAS is higher than for titration due to consumables.
Robustness	Very robust and less sensitive to minor variations in sample matrix.	Can be susceptible to chemical and matrix interferences that affect atomization efficiency.[15]	Titration is a bulk analysis method. AAS atomization can be influenced by viscosity, dissolved solids, and interfering ions.

Conclusion and Recommendations

Complexometric EDTA Titration is the method of choice for the assay and quality control of high-purity bismuth raw materials and finished pharmaceutical products . Its low cost, high precision, and robustness make it ideal for verifying that the concentration of the active ingredient meets specifications (e.g., 90-110% of label claim).[4][5] The inherent simplicity of the technique, requiring minimal capital investment, ensures its continued relevance in QC laboratories worldwide.

Atomic Absorption Spectroscopy (AAS) is the superior technique for applications requiring high sensitivity . It is the go-to method for determining trace levels of bismuth , such as in limited sample volumes, testing for heavy metal impurities[16], analyzing biological samples (urine, blood)[12], or conducting environmental monitoring. While the initial investment is higher, its specificity and high-throughput capabilities are indispensable for research, development, and regulatory testing where low detection limits are paramount.

Ultimately, the selection of an analytical method is a strategic decision. By understanding the fundamental differences in capability, sensitivity, and cost between EDTA titration and AAS, laboratories can confidently choose the most appropriate and efficient tool to ensure the quality and safety of their products.

References

• ResearchGate. (n.d.). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products | Request PDF. Retrieved from [Link]

• Canada Centre for Mineral and Energy Technology. (n.d.). THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of bismuth in tin-bismuth solder by EDTA titration. Retrieved from [Link]

• ResearchGate. (n.d.). Sensitive determination of bismuth by flame atomic absorption spectrometry using atom trapping in a slotted quartz tube and revolatilization with organic solvent pulse | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Determination and Interference Studies of Bismuth by Tungsten Trap Hydride Generation Atomic Absorption Spectrometry. Retrieved from [Link]

• Chou, P. P., Jaynes, P. K., & Bailey, J. L. (1984). Determination of bismuth in urine by atomic absorption with hydride generation. Journal of analytical toxicology, 8(4), 158–160. Retrieved from [Link]

• Vizer, V. A., et al. (n.d.). The comparison of methods for the quantification of the pharmaceutical substance bismuth subsalicylate by UV-spectrophotometry and stripping voltammetry. Journal of Siberian Medical Sciences. Retrieved from [Link]

• Pharmapproach. (n.d.). Complexometric titration. Retrieved from [Link]

• W.D. H., & A.E. H. (n.d.). The accurate determination of bismuth in lead concentrates and other non-ferrous materials by AAS after separation and preconcentration of the bismuth with mercaptoacetic acid. PubMed. Retrieved from [Link]

• Steinert, R. M., et al. (2022). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Journal of Chemical Education, 99(11), 3775–3782. Retrieved from [Link]

• ResearchGate. (n.d.). Undergraduate Analytical Chemistry: Method Development and Results of the Analysis of Bismuth in Pharmaceuticals | Request PDF. Retrieved from [Link]

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• Wikipedia. (n.d.). Atomic absorption spectroscopy. Retrieved from [Link]

• Steinert, R. M., et al. (2022). Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products. Journal of Chemical Education. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Determination of the purity of bismuth and bismuth oxide by atomic absorption spectrometry. Retrieved from [Link]

• The United States Pharmacopeial Convention. (2011). Bismuth Citrate. Retrieved from [Link]

• SciSpace. (n.d.). Validation of Atomic Absorption Spectrophotometry and Mercury Analyzer for Analysis of Cadmium, Lead and Mercury in Red Chili Pepper. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of bismuth in fifty geological reference materials by AAS. Retrieved from [Link]

• Perkin Elmer. (1993). Detection limit [mg l-1] of different atom spectrometric methods of analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical techniques for the determination of bismuth in solid environmental samples | Request PDF. Retrieved from [Link]

• Interchim. (n.d.). Isolation/Modification/Labeling. Retrieved from [Link]

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• USP-NF. (2015). 〈231〉 Heavy Metals 1. Retrieved from [Link]

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A Comparative Analysis of Chelating Agents for Bismuth Detoxification: Bi-EDTA vs. DTPA and DMSA

Introduction: The Challenge of Bismuth Intoxication and the Role of Chelation

Bismuth, a heavy metal with increasing applications in medicine and industry, can lead to toxicity if accumulated in the body.[1][2] While generally considered less toxic than its heavy metal neighbors like lead and mercury, excessive exposure can result in severe health issues, including nephrotoxicity and neurotoxicity.[3] Chelation therapy is a primary medical intervention for heavy metal poisoning.[4][5] This therapy involves the administration of chelating agents, which are molecules that can bind tightly to metal ions, forming a stable, water-soluble complex that can be excreted from the body.

The effectiveness of a chelating agent is determined by several factors, including its affinity and selectivity for the target metal, its ability to mobilize the metal from tissues, its in vivo stability, and its own toxicity profile. This guide provides a detailed comparison of three chelating agents for bismuth: Bismuth Sodium Ethylenediaminetetraacetate (Bi-EDTA), Diethylenetriaminepentaacetic acid (DTPA), and Dimercaptosuccinic acid (DMSA). We will delve into their mechanisms of action, present available comparative data, and propose a comprehensive experimental protocol for their head-to-head evaluation.

Mechanism of Chelation: A Tale of Two Ligand Types

The interaction between a chelating agent and a metal ion is a fundamental concept in coordination chemistry. The stability of the resulting metal-chelator complex is paramount for effective detoxification.

Polyaminocarboxylic Acids: EDTA and DTPA

EDTA and DTPA are polyaminocarboxylic acids that act as polydentate ligands, meaning they can form multiple coordination bonds with a single metal ion. This "claw-like" grip results in a highly stable complex, a phenomenon known as the chelate effect. Bismuth, in its +3 oxidation state, readily forms complexes with these chelators.[6]

dot graph { layout=neato; rankdir=LR; node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Bi [label="Bi³⁺", fillcolor="#EA4335", fontcolor="#FFFFFF"]; EDTA [label="EDTA"]; DTPA [label="DTPA"]; BiEDTA [label="[Bi-EDTA]⁻ Complex", fillcolor="#34A853", fontcolor="#FFFFFF"]; BiDTPA [label="[Bi-DTPA]²⁻ Complex", fillcolor="#34A853", fontcolor="#FFFFFF"];

Bi -- EDTA [label="Forms stable complex"]; Bi -- DTPA [label="Forms highly stable complex"]; EDTA -- BiEDTA; DTPA -- BiDTPA; } dot Chelation by EDTA and DTPA.

Dithiol Compounds: The Power of Sulfur in DMSA

DMSA, in contrast, is a dithiol compound, meaning it contains two sulfhydryl (-SH) groups.[1][2] Bismuth has a high affinity for sulfur, forming strong covalent bonds with the sulfhydryl groups of DMSA. This interaction is particularly effective in mobilizing bismuth that is bound to sulfhydryl groups in endogenous proteins and enzymes.[7]

dot graph { layout=neato; rankdir=LR; node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#FBBC05"];

Bi [label="Bi³⁺", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DMSA [label="DMSA"]; BiDMSA [label="[Bi-DMSA] Complex", fillcolor="#34A853", fontcolor="#FFFFFF"];

Bi -- DMSA [label="Forms strong covalent bonds"]; DMSA -- BiDMSA; } dot Chelation by DMSA.

Comparative Analysis of Chelating Agents

Feature	Bismuth Sodium Ethylenediaminetetraacetate (Bi-EDTA)	Diethylenetriaminepentaacetic acid (DTPA)	Dimercaptosuccinic acid (DMSA)
Mechanism	Polyaminocarboxylic acid; forms a stable chelate with Bi³⁺.	Polyaminocarboxylic acid; forms a highly stable chelate with Bi³⁺.[8][9]	Dithiol compound; forms strong covalent bonds with Bi³⁺ through sulfhydryl groups.[1][2]
In Vivo Efficacy	Limited data specifically for bismuth poisoning treatment.	Shown to be effective in forming stable bismuth complexes in vivo, particularly for radioimmunotherapy applications.[10][11]	Demonstrated efficacy in reducing bismuth levels in organs, especially the kidney and liver, in animal models.[1][2]
Potential Issues	EDTA treatment has been shown to potentially increase brain bismuth levels in rats.[1][12]	May also chelate essential minerals.	Can cause gastrointestinal side effects.[13] Seizures and pancreatitis have been reported in one case of DMSA treatment for bismuth overdose.[3]
Administration	Typically intravenous.	Intravenous.	Oral and intravenous administration are possible.[4][14]
Regulatory Status	Not specifically approved for bismuth chelation.	Used for chelation of other heavy metals.	FDA-approved for the treatment of lead poisoning in children.[4][13]

Proposed Experimental Protocol for Comparative Efficacy

To definitively assess the relative efficacy of Bi-EDTA, DTPA, and DMSA for bismuth chelation, a controlled in vivo study is necessary. The following protocol outlines a robust experimental design for such a study in a rodent model.

Objective: To compare the efficacy of Bi-EDTA, DTPA, and DMSA in reducing bismuth body burden and mitigating bismuth-induced nephrotoxicity.

Experimental Workflow:

Detailed Methodology:

• Animal Model: Male Wistar rats (n=8 per group), 8-10 weeks old.

• Bismuth Intoxication: Administer bismuth subnitrate orally at a dose known to induce mild to moderate nephrotoxicity for 14 consecutive days.

• Treatment Groups:

  • Group 1: Control (intraperitoneal injection of saline)

  • Group 2: Bi-EDTA (intraperitoneal injection)

  • Group 3: DTPA (intraperitoneal injection)

  • Group 4: DMSA (oral gavage)

  • Note: Doses of chelating agents should be equimolar.

• Treatment Protocol: Administer the respective treatments for 5 consecutive days following the bismuth intoxication period.

• Sample Collection:

  • Collect 24-hour urine samples daily during the treatment period to measure bismuth excretion.

  • At the end of the treatment period, collect blood samples for the analysis of blood urea nitrogen (BUN) and creatinine as markers of kidney function.

  • Euthanize the animals and harvest kidneys, liver, and brain for bismuth content analysis and histopathological examination of the kidneys.

• Analytical Methods:

  • Measure bismuth concentrations in urine, blood, and digested tissues using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

  • Perform standard biochemical assays for BUN and creatinine.

  • Conduct histopathological evaluation of kidney tissue sections stained with Hematoxylin and Eosin (H&E) to assess for signs of damage.

Expected Outcomes and Interpretation:

This study will provide quantitative data to compare the ability of each chelator to:

• Enhance urinary excretion of bismuth: A higher concentration of bismuth in the urine of a treatment group compared to the control group would indicate effective chelation and elimination.

• Reduce bismuth burden in key organs: Lower bismuth concentrations in the kidneys, liver, and brain of the treatment groups would demonstrate successful mobilization and removal of the metal from tissues.

• Ameliorate bismuth-induced nephrotoxicity: A reduction in BUN and creatinine levels and less severe histopathological changes in the kidneys of the treatment groups would indicate a protective effect.

Discussion and Future Directions

Based on the available evidence, both DTPA and DMSA show promise as effective chelators for bismuth. DMSA, with its dithiol structure, appears particularly well-suited for mobilizing bismuth, especially from the kidneys and liver.[1][2] The potential for EDTA to increase brain bismuth levels is a significant concern that warrants further investigation.[1][12]

There is a clear lack of data on the efficacy of Bismuth Sodium Ethylenediaminetetraacetate as a therapeutic agent for bismuth poisoning. While the Bi-EDTA complex itself is known, its ability to actively chelate and remove bismuth from the body in a therapeutic context remains to be established.

The proposed experimental protocol provides a framework for a comprehensive and direct comparison of these three chelating agents. The results of such a study would be invaluable for guiding clinical decisions in cases of bismuth intoxication. Future research should also focus on the long-term safety of these chelators and the potential for combination therapies to enhance efficacy and minimize side effects.

References

• Improved in Vivo Stability and Tumor Targeting of Bismuth-labeled Antibody. (2025). ResearchGate. Retrieved from [Link]

• Slikkerveer, A., & de Wolff, F. A. (1992). Development of a therapeutic procedure for bismuth intoxication with chelating agents. Journal of Toxicology and Environmental Health, 36(3), 221-233. Retrieved from [Link]

• Li, J., et al. (2020). Bismuth chelate as a contrast agent for X-ray computed tomography. Journal of Nanobiotechnology, 18(1), 1-12. Retrieved from [Link]

• Boosting Bismuth(III) Complexation for Targeted α‐Therapy (TAT) Applications with the Mesocyclic Chelating Agent AAZTA. (2022). Chemistry – A European Journal. Retrieved from [Link]

• Slikkerveer, A., & de Wolff, F. A. (1992). Development of a therapeutic procedure of bismuth intoxication with chelating agents. ResearchGate. Retrieved from [Link]

• Bernhoft, R. A. (2013). Rationale for the Successful Management of EDTA Chelation Therapy in Human Burden by Toxic Metals. Evidence-Based Complementary and Alternative Medicine, 2013, 1-9. Retrieved from [Link]

• Stability Constants for Dimercaptosuccinic Acid with Bismuth(III), Zinc(II), and Lead(II). (2011). Journal of Coordination Chemistry. Retrieved from [Link]

• DMSA vs DMPS vs EDTA: Comparing Chelation Therapy Options. (n.d.). Rock Ridge Pharmacy. Retrieved from [Link]

• Bismuth Sodium Ethylenediaminetetraacetate. (n.d.). AMERICAN ELEMENTS. Retrieved from [Link]

• Succimer. (2020). In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. National Institute of Diabetes and Digestive and Kidney Diseases. Retrieved from [Link]

• Wang, F., et al. (2023). Biological Activities of Bismuth Compounds: An Overview of the New Findings and the Old Challenges Not Yet Overcome. Molecules, 28(16), 5981. Retrieved from [Link]

• Bismuth-213 for Targeted Radionuclide Therapy: From Atom to Bedside. (2021). MDPI. Retrieved from [Link]

• Preparation and Evaluation of a Combination of Chelating Agents for the Removal of Inhaled Uranium. (2024). PMC. Retrieved from [Link]

• Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. (2022). MDPI. Retrieved from [Link]

• Electrochemical and Spectroscopic Investigations of Bismuth Ions with Sulfur-Containing Biomolecules. (2022). DTIC. Retrieved from [Link]

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• Slikkerveer, A., & de Wolff, F. A. (1993). BISMUTH POISONING AND CHELATION. Clinical Toxicology, 31(2), 365-366. Retrieved from [Link]

• Comparing chelators for chelation of heavy metals. Critical issues to understand. (2023). Dr. Chris Shade. Retrieved from [Link]

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• Comparison of Chelating Agents DMPS, DMSA and EDTA for the Diagnosis and Treatment of Chronic Metal Exposure. (2014). Journal of Advances in Medicine and Medical Research. Retrieved from [Link]

• Actinium-225/Bismuth-213 as Potential Leaders for Targeted Alpha Therapy: Current Supply, Application Barriers, and Future Prospects. (2025). MDPI. Retrieved from [Link]

• Metal Pro-Chelators as Therapeutic Agents. (2021). Chemistry at Illinois. Retrieved from [Link]

• Why is Bismuth so non-lethal, compared to other heavy metals? Especially considering its neighbors are Thallium, Mercury, Lead, and Polonium. (2012). Reddit. Retrieved from [Link]

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• Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. (2022). PeerJ. Retrieved from [Link]

• Alpha-emitting bismuth cyclohexylbenzyl DTPA constructs of recombinant humanized anti-CD33 antibodies: pharmacokinetics, bioactivity, toxicity and chemistry. (1999). PubMed. Retrieved from [Link]

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• In Vivo Evaluation of Bismuth-Labeled Monoclonal Antibody Comparing DTPA-Derived Bifunctional Chelates. (2025). ResearchGate. Retrieved from [Link]

• EDTA vs. DMPS: Choosing the Right Chelation Support. (2025). The Hydration Room. Retrieved from [Link]

• Stability Constants for Dimercaptosuccinic Acid with Bismuth(III), Zinc(II), and Lead(II). (2009). Taylor & Francis Online. Retrieved from [Link]

• Alpha-Emitting Bismuth Cyclohexylbenzyl DTPA Constructs of Recombinant Humanized Anti-CD33 Antibodies: Pharmacokinetic. (1999). Journal of Nuclear Medicine. Retrieved from [Link]

• Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. (2022). PeerJ. Retrieved from [Link]

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comparative study of xylenol orange and pyrocatechol violet indicators for bismuth titration

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in pharmaceutical analysis, the accurate determination of metal ions is paramount. Bismuth compounds, for instance, are active ingredients in several over-the-counter stomach relief products. The complexometric titration with ethylenediaminetetraacetic acid (EDTA) stands as a fundamental and widely adopted method for the quantification of bismuth. The success of this technique hinges on the appropriate selection of a metal indicator to visually signal the titration's endpoint. This guide provides an in-depth comparative analysis of two commonly employed indicators for bismuth titration: Xylenol Orange (XO) and Pyrocatechol Violet (PV).

This document moves beyond a simple procedural outline, offering a detailed examination of the underlying chemical principles, practical considerations, and comparative performance of these two indicators. By understanding the nuances of each, researchers can make an informed decision to optimize the accuracy and reliability of their bismuth titrations.

The Foundation: Complexometric Titration of Bismuth with EDTA

Complexometric titration is a form of volumetric analysis where the formation of a colored complex is used to indicate the endpoint of a titration. The core principle involves the reaction of a metal ion (in this case, Bi³⁺) with a complexing agent, or ligand (EDTA), to form a stable, water-soluble complex. The stoichiometry of this reaction is typically 1:1.

The indicator used in such titrations is itself a chelating agent that forms a colored complex with the metal ion. Crucially, the metal-indicator complex must be less stable than the metal-EDTA complex. Therefore, during the titration, the EDTA first reacts with the free metal ions. Once all the free metal ions are complexed, the EDTA then displaces the metal ion from the indicator, leading to a distinct color change that signals the endpoint.

At a Glance: Xylenol Orange vs. Pyrocatechol Violet

Feature	Xylenol Orange	Pyrocatechol Violet
Chemical Structure	A sulfonphthalein dye with iminodiacetic acid groups	A sulfonphthalein dye
Optimal pH for Bismuth Titration	1.5 - 2.0	1.5 - 1.6[1]
Color of Bi³⁺ Complex	Pink-violet[2]	Blue to red
Color at Endpoint (Free Indicator)	Yellow[2]	Yellow
Endpoint Sharpness	Sharp and clear[2]	Exceptionally sharp
Stability of Indicator Solution	Generally stable	Can deteriorate, especially in alkaline solutions[3][4]
Potential Interferences	Aluminum	Barium, Manganese, Aluminum, Iron[5]

Deep Dive into the Indicators

Xylenol Orange (XO)

Xylenol Orange is a tetrasodium salt of 3,3'-bis[N,N-di(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein. Its structure incorporates iminodiacetic acid groups, which are key to its function as a metallochromic indicator.

Mechanism of Action: In an acidic medium (pH 1.5-2.0), Xylenol Orange forms a distinct pink-violet complex with bismuth ions.[2] As EDTA is incrementally added, it chelates the free Bi³⁺ ions. At the equivalence point, the EDTA, being a stronger chelating agent, displaces the bismuth from the Xylenol Orange complex. This releases the free indicator into the solution, resulting in a sharp color change from pink-violet to a clear yellow.[2]

Performance and Practical Considerations: Xylenol Orange is often favored for its stability and the sharp, unambiguous endpoint it provides in bismuth titrations. Studies have shown that it can yield results with a smaller standard deviation compared to Pyrocatechol Violet, although it may produce slightly higher results. A notable interference for Xylenol Orange is the presence of aluminum, which can also form a complex with the indicator and obstruct the endpoint.

Pyrocatechol Violet (PV)

Pyrocatechol Violet, or pyrocatecholsulfonphthalein, is another sulfonphthalein dye that serves as an effective indicator for bismuth titration.

Mechanism of Action: In an acidic solution (pH 1.5-1.6), Pyrocatechol Violet forms a blue to red colored complex with bismuth ions.[1] Similar to the mechanism of Xylenol Orange, as EDTA is introduced, it preferentially binds with the free Bi³⁺ ions. Once all the free bismuth is consumed, the EDTA abstracts the bismuth from the Pyrocatechol Violet complex. The release of the free indicator into the solution causes a distinct color change to yellow, signaling the endpoint of the titration.

Performance and Practical Considerations: Pyrocatechol Violet is recommended by some sources for its exceptionally sharp endpoint, which is preceded by a transitional blue to red color change, warning of the approaching endpoint. However, a significant drawback of Pyrocatechol Violet is its potential for deterioration, particularly in alkaline solutions, which can lead to a less sharp endpoint.[3][4] It is advisable to use freshly prepared or properly stored solutions. Potential interfering ions for Pyrocatechol Violet include barium, manganese, aluminum, and iron.[5]

Experimental Protocols

The following are detailed, step-by-step methodologies for the preparation of indicator solutions and the performance of bismuth titration using both Xylenol Orange and Pyrocatechol Violet.

Preparation of Indicator Solutions

Xylenol Orange Indicator Solution (0.1% w/v):

• Weigh 0.1 g of Xylenol Orange powder.

• Dissolve the powder in 100 mL of distilled water.

• Stir until fully dissolved. If necessary, the solution can be gently warmed to aid dissolution.

• Store in a well-stoppered bottle.

Pyrocatechol Violet Indicator Solution (0.1% w/v):

• Weigh 0.1 g of Pyrocatechol Violet powder.

• Dissolve the powder in 100 mL of distilled water.

• Stir until fully dissolved.

• Due to its potential for degradation, it is recommended to prepare this solution fresh or store it in a cool, dark place and check for signs of deterioration (e.g., indistinct color change) before use.

Bismuth Titration Protocol

This protocol is a generalized procedure and may require optimization based on the specific sample matrix.

• Sample Preparation: Accurately weigh a quantity of the bismuth-containing sample and dissolve it in a suitable solvent, such as dilute nitric acid.

• pH Adjustment: Dilute the sample solution with distilled water and carefully adjust the pH to the optimal range for the chosen indicator (1.5-2.0 for Xylenol Orange, 1.5-1.6 for Pyrocatechol Violet) using dilute nitric acid or ammonia solution.

• Indicator Addition: Add 2-3 drops of the selected indicator solution (either Xylenol Orange or Pyrocatechol Violet) to the sample solution. The solution should develop the characteristic color of the bismuth-indicator complex.

• Titration: Titrate the solution with a standardized solution of EDTA (typically 0.05 M) until the color changes sharply to the endpoint color of the free indicator.

• Endpoint Determination: The endpoint is reached when the color of the solution changes from the metal-indicator complex color to the free indicator color and persists for at least 30 seconds.

• Calculation: Calculate the concentration of bismuth in the sample based on the volume and concentration of the EDTA solution used.

Visualizing the Process

To better illustrate the workflow and chemical principles, the following diagrams are provided.

Caption: A streamlined workflow for the complexometric titration of bismuth.

Caption: The chemical principle of indicator displacement in bismuth titration.

Conclusion and Recommendations

Both Xylenol Orange and Pyrocatechol Violet are effective indicators for the complexometric titration of bismuth with EDTA. The choice between them often comes down to a balance of factors including the specific analytical requirements, the sample matrix, and practical laboratory considerations.

• Xylenol Orange is a robust and reliable choice, particularly valued for its stability and the sharpness of its endpoint. It is an excellent starting point for most routine bismuth titrations, provided that potential interference from aluminum is not a concern.

• Pyrocatechol Violet can offer an exceptionally sharp endpoint, which can be advantageous for achieving high precision. However, its susceptibility to degradation requires careful handling and preparation of the indicator solution. It is a suitable alternative when its potential interferences are not present in the sample.

For critical applications, such as in drug development and quality control, it is recommended to validate the chosen method to ensure its accuracy and precision for the specific sample type. This may involve comparing results obtained with both indicators or using an alternative analytical technique for verification. Ultimately, a thorough understanding of the chemistry and practicalities of both Xylenol Orange and Pyrocatechol Violet will empower researchers to select the optimal indicator for their specific needs, leading to more accurate and reliable bismuth quantification.

References

• The International Pharmacopoeia - Thirteenth Edition, 2025. 2.5 Complexometric titrations.

• Journal of Chemical Education. Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products.

• Chrominfo. Preparation of xylenol orange indicator solution.

• Publications.gc.ca. THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION.

• Sigma-Aldrich. Pyrocatechol Violet indicator 115-41-3.

• ResearchGate. Spectrophotometric determination of bismuth (III) via pyrocatecol violet dye as chromogenic reagent.

• Chrominfo. Preparation of catechol violet indicator solution.

• ChemicalBook. Pyrocatechol Violet | 115-41-3.

• Wikipedia. Xylenol orange.

• Santa Cruz Biotechnology. Pyrocatechol Violet | CAS 115-41-3.

• ALC Auraiya Laboratory Chemicals Pvt. Ltd. Pyrocatechol Violet Solution Adsorption Indicator (Reagent For Al, Bi, Sn, V AND Ti) (87530) 100 ml.

• GSP Chem. Pyrocatechol Violet - Reliable Complexometric Indicator.

• Loba Chemie. PYROCATECHOL VIOLET SOLUTION.

• Carl ROTH. Safety Data Sheet: Pyrocatechol violet.

• Harper College. Pyrocatechol Violet, indicator grade MSDS# 07331 Section 1 - Chemical Product and Company Identification.

• ChemicalBook. Pyrocatechol Violet | 115-41-3.

• Ottokemi. Pyrocatechol violet (115-41-3).

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• 5. ijpar.com [ijpar.com]

A Senior Application Scientist's Guide to the Accuracy and Precision of Bismuth Determination with EDTA

For researchers, scientists, and professionals in drug development, the accurate quantification of bismuth is paramount, given its prevalence in active pharmaceutical ingredients (APIs) and various industrial materials. While modern instrumental techniques like atomic absorption spectroscopy (AAS) and inductively coupled plasma (ICP) offer high sensitivity, the classic method of complexometric titration with ethylenediaminetetraacetic acid (EDTA) remains a cornerstone for its robustness, cost-effectiveness, and exceptional accuracy when properly executed.

This guide provides an in-depth analysis of the EDTA titration method for bismuth determination. We will explore the fundamental chemistry, detail a validated experimental protocol, and critically compare its performance against contemporary instrumental alternatives, supported by experimental insights and data.

The Foundation: Why EDTA Titration is Highly Selective for Bismuth

The efficacy of EDTA titration hinges on the formation of a stable, water-soluble 1:1 complex between the chelating agent (EDTA) and the metal ion (Bi³⁺). The key to the method's selectivity lies in the remarkably high formation constant (log K₁) of the Bi-EDTA complex, which is approximately 27.9. This stability allows the titration to be performed at a very low pH, typically between 1.5 and 2.0.[1]

This acidic environment is the cornerstone of the method's selectivity. At such a low pH, EDTA's affinity for many other divalent cations (e.g., Ca²⁺, Mg²⁺, Pb²⁺, Zn²⁺) is drastically reduced, preventing them from forming stable complexes and interfering with the titration.[1][2] This avoids the need for extensive separation steps, provided the sample matrix is well-understood. Conversely, performing the titration at a pH above 2.5 is ill-advised, as it risks the precipitation of bismuth hydroxide, which would lead to inaccurate results.[1]

A Validated Protocol for Direct Bismuth Titration

This protocol is designed as a self-validating system, where careful control over each step ensures the accuracy and reproducibility of the results. The causality behind each procedural choice is explained to empower the analyst.

Experimental Workflow: Bismuth Determination via EDTA Titration

Caption: Workflow for direct complexometric titration of Bismuth with EDTA.

Step-by-Step Methodology

• Sample Preparation :

  • Accurately weigh a portion of the homogenized sample (e.g., approximately 0.15 g of a crushed pharmaceutical tablet) into a 250 mL Erlenmeyer flask.[1]

  • Add 10.0 mL of 0.5 M nitric acid. Nitric acid is an excellent solvent for bismuth and its salts and ensures an acidic starting environment.[1][3]

  • Add 40 mL of deionized water and gently boil the mixture for 15 minutes to ensure complete dissolution of the active ingredient.[1]

  • Allow the solution to cool, then quantitatively transfer it to a volumetric flask (e.g., 1 L) and dilute to the mark with 0.1 M nitric acid. This dilution ensures the bismuth concentration is suitable for a precise titrimetric endpoint.[1]

• Titration :

  • Pipette a known aliquot (e.g., 25.00 mL) of the prepared sample solution into a clean Erlenmeyer flask.

  • Carefully adjust the solution pH to between 1.5 and 2.0 using dropwise addition of nitric acid or ammonia solution while monitoring with a calibrated pH meter.[1] This step is the most critical for ensuring selectivity.

  • Add a few drops of a suitable indicator. Xylenol Orange is a common and effective choice, imparting a pink-violet color in the presence of Bi³⁺ at this pH.[3]

  • Titrate with a standardized 0.01 M EDTA solution. The approach to the endpoint is often signaled by a transitional color change. The endpoint is reached when the solution turns a sharp, stable yellow.[3]

• Calculation :

  • The concentration of bismuth in the original sample can be calculated using the following formula:

    • Bi Mass (mg) = VEDTA × MEDTA × Molar MassBi × Dilution Factor

    • Where VEDTA is the volume of EDTA titrant in liters, MEDTA is the molarity of the EDTA solution, and the molar mass of bismuth is 208.98 g/mol .

Factors Influencing Accuracy and Precision

Achieving high-quality data with EDTA titration requires an understanding of the variables that can impact the result.

Indicator Choice: A Critical Decision

While several indicators can be used, their performance varies. A thorough investigation by Gattow and Schott compared numerous indicators, providing valuable insights:

• Pyrocatechol Violet : Highly recommended due to an exceptionally sharp endpoint (yellow) and a transitional blue-to-red warning color change that prevents over-titration.

• Xylenol Orange : Provides a very clear pink-violet to yellow transition with a small standard deviation, making it a reliable choice. However, it may yield slightly high results compared to other indicators.[3]

• PAR (4-(2-pyridylazo)resorcinol) : Found to give the most accurate results with the lowest standard deviation across a wide range of concentrations.

• Thiourea : Is subject to fewer interferences but provides a less distinct endpoint compared to dye indicators.

Managing Interferences: The Role of Masking Agents

The low-pH condition of the titration inherently masks many potential interferences. Bismuth can be accurately determined in the presence of significant amounts of Ag, Al, Cd, Co, Cu, Mn, Ni, Pb, and Zn. However, certain ions can still interfere:

• Iron (Fe³⁺), Tin (Sn⁴⁺), Antimony (Sb³⁺) : These ions can form stable complexes with EDTA under acidic conditions and will be co-titrated.

• Masking Strategy : To mitigate these interferences, masking agents can be employed. Masking is a process where a substance is chemically bound to prevent it from participating in the main titration reaction.[4]

  • For tin and small amounts of iron, fluoride ions can be added to form stable fluoro-complexes.

  • For larger amounts of iron, reduction of Fe³⁺ to Fe²⁺ with ascorbic acid is effective, as Fe²⁺ does not interfere with the Xylenol Orange endpoint.

  • In more complex matrices, a back-titration approach may be necessary. This involves adding a known excess of EDTA to complex all metals, then titrating the unreacted EDTA with a standard solution of another metal ion (e.g., lead nitrate) at a pH where the Bi-EDTA complex remains intact.[2][5]

Performance Comparison: EDTA Titration vs. Instrumental Methods

While EDTA titration is a powerful technique, it is essential to understand its performance characteristics in the context of other available analytical methods.

Logical Framework for Method Selection

Caption: Decision tree for selecting an appropriate bismuth analysis method.

Quantitative Data Summary

The following table summarizes the performance of EDTA titration compared to common instrumental methods for bismuth determination.

Feature	EDTA Complexometric Titration	Flame Atomic Absorption (AAS)	ICP-OES / ICP-MS	UV-Visible Spectrophotometry
Principle	Volumetric titration based on 1:1 Bi-EDTA complex formation.	Absorption of light by free bismuth atoms in a flame.	Emission of light by excited bismuth atoms in plasma.	Absorption of light by a colored bismuth complex.
Typical Accuracy	Excellent (Error often ≤ 1% relative). Results typically fall within 90-110% of label value as per USP.[6][7]	Very Good (Typically 95-105% recovery).	Excellent (Typically 95-105% recovery).	Good (Can be affected by matrix interferences).
Typical Precision (RSD)	Excellent (< 0.5% for experienced analysts). Student labs show good precision.[1]	Good (1-3%).	Excellent (< 2%).	Good (2-5%).
Selectivity	High (with pH control & masking).[1]	High (specific wavelength).	Very High (prone to some spectral overlap).	Moderate (dependent on chromogenic agent).[8]
Sensitivity	Lower (best for macro/semi-micro levels).	High (ppm range). Hydride generation enhances sensitivity 10-100x.[9]	Very High (ppb to ppt range).[10]	Moderate (ppm range).
Cost & Complexity	Low cost, simple equipment, moderate analyst skill required.[7]	Moderate instrument cost, requires trained operator.	High instrument cost, requires expert operator.	Low to moderate instrument cost, relatively simple operation.
Best Suited For	Assay of APIs, pharmaceutical formulations, alloys, and high-purity materials.[1][5][7]	Routine quality control, environmental samples, trace metal analysis.[9][11]	Multi-element trace analysis, high-purity material certification, complex matrices.[10]	Routine analysis where matrix is simple and well-defined.[1][7]

Conclusion

Complexometric titration with EDTA stands as a powerful, accurate, and precise method for the determination of bismuth, particularly for the assay of pharmaceutical products and alloys where bismuth is a major component. Its primary advantages are its low cost, high precision, and the inherent selectivity afforded by strict pH control. While it lacks the ultra-trace sensitivity of modern instrumental methods like ICP-MS or Hydride Generation AAS, its performance in its intended concentration range is often superior in terms of precision and cost-effectiveness.

For the modern analytical laboratory, EDTA titration is not an outdated technique but a valuable tool. It serves as an excellent primary method for high-concentration samples and a crucial, cost-effective validation technique to confirm results from more complex instrumental platforms. The key to unlocking its full potential lies in a thorough understanding of the underlying chemistry and the meticulous application of a validated protocol, including appropriate pH control and the strategic use of masking agents.

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• THE DETERMINATION OF BUSMUTH IN BISMUTH CONCENTRATES BY CHELATOMETRIC TITRATION . publications.gc.ca. [Link]

• Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products . Journal of Chemical Education. [Link]

• Complexometric Titration of Bismuth in Over-the-Counter Stomach Relief Products . ACS Publications. [Link]

• Selective complexometric determination of bismuth with mercaptans as masking agents, and its estimation in alloys . PubMed. [Link]

• 2.5 Complexometric titrations . digicollections.net. [Link]

• Complexometric Titration II . Assiut University. [Link]

• Atomic absorption spectroscopy . Wikipedia. [Link]

• Spectrophotometric titration of bismuth with EDTA . PubMed. [Link]

• Assaying Bismuth Determination Method . 911Metallurgist. [Link]

• Hardness, titrimetric, complexometric . U.S. Geological Survey. [Link]

• Simultaneous Determination of Bismuth, Lead, and Iron in Water Samples by Optimization of USAEME and ICP–OES via Experimental Design . ResearchGate. [Link]

• Undergraduate Analytical Chemistry: Method Development and Results of the Analysis of Bismuth in Pharmaceuticals . Taylor & Francis Online. [Link]

• Undergraduate Analytical Chemistry: Method Development and Results of the Analysis of Bismuth in Pharmaceuticals . Taylor & Francis Online. [Link]

• Analytical techniques for the determination of bismuth in solid environmental samples . ResearchGate. [Link]

• Eriochrome Black T . Wikipedia. [Link]

• Organic Reagents As Masking Agents in Complexometric Determination of Metals . Scribd. [Link]

• Testing Procedure (Method of analysis) for Benzoates, Bicarbonates and Bismuth Compounds . Pharmaguideline. [Link]

• Determination of bismuth in tin-bismuth solder by EDTA titration . ResearchGate. [Link]

• Spectrophotometric determination of bismuth and EDTA by means of the reaction of bismuth with pyrocatechol violet in the presence of septonex . PubMed. [Link]

• Assessment of Electro-analytical Behaviour and Method Validation of Bismuth Subsalicylate in Pharmaceutical Formulation by Differential Pulse Polarography . ResearchGate. [Link]

• Selective and precise photometric titration of metal ions with EDTA using masking agents. Part III. Determination of calcium, lead and zinc in mixtures using simple inorganic ions as masks . ResearchGate. [Link]

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• The Accurate Determination of Bismuth in Lead Concentrates and Other Non-Ferrous Materials by AAS After Separation and Preconcentration of the Bismuth With Mercaptoacetic Acid . PubMed. [Link]

• The complexometric titration between Bi 3+ with EDTA at different pHs . ResearchGate. [Link]

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• Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution . PubMed Central. [Link]

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A Comparative Guide to Chelating Agents in Soil Washing: Evaluating Efficacy and Exploring Innovations in Heavy Metal Remediation

The escalating issue of heavy metal contamination in soil poses a significant threat to environmental health and food safety. Soil washing, a widely employed remediation technique, relies on the efficacy of chelating agents to extract heavy metals from the soil matrix. Ethylenediaminetetraacetate (EDTA) has long been the benchmark chelator in this field. However, its environmental persistence has spurred the search for more benign yet effective alternatives. This guide provides a comprehensive comparison of the performance of various chelating agents, with a forward look toward novel compounds such as Bismuth Sodium Ethylenediaminetetraacetate. Our focus is to equip researchers and environmental scientists with the critical data and methodologies required to make informed decisions in their soil remediation endeavors.

The Challenge of Heavy Metal Contamination and the Role of Soil Washing

Heavy metal contamination of soil, stemming from industrial activities, agricultural practices, and waste disposal, is a persistent global problem. These inorganic pollutants are non-biodegradable and can bioaccumulate in the food chain, leading to severe health issues in humans and animals. Soil washing is an ex-situ remediation technology that involves excavating contaminated soil and washing it with a liquid solution to extract the contaminants. The success of this process hinges on the selection of an appropriate washing solution, often containing chelating agents that can form stable, water-soluble complexes with heavy metals, thereby facilitating their removal from the soil.

The Gold Standard: Ethylenediaminetetraacetate (EDTA)

EDTA is a powerful and versatile chelating agent that has been extensively used for soil remediation due to its strong affinity for a wide range of heavy metals.[1][2] It forms stable, water-soluble complexes with di- and trivalent metal ions, making it highly effective in extracting contaminants like lead (Pb), cadmium (Cd), zinc (Zn), and copper (Cu) from soil.[1][3]

Mechanism of Action

EDTA is a hexadentate ligand, meaning it can form six bonds with a single metal ion. This multidentate coordination results in the formation of a stable, cage-like structure around the metal ion, known as a chelate. This sequestration of the metal ion in a soluble complex prevents it from readsorbing onto soil particles and allows it to be washed away with the solution.

Performance and Limitations

The effectiveness of EDTA in soil washing is well-documented. Studies have shown high removal efficiencies for various heavy metals, often exceeding 90% under optimized conditions.[4] However, the very stability of metal-EDTA complexes contributes to its major drawback: poor biodegradability.[2][5] This persistence in the environment raises concerns about secondary pollution, as the mobilized metal-EDTA complexes can leach into groundwater and potentially remobilize other heavy metals.[6][7] Furthermore, EDTA can also extract essential soil minerals, potentially impacting soil fertility.[8]

The Rise of Biodegradable Alternatives

In response to the environmental concerns associated with EDTA, researchers have investigated several biodegradable chelating agents as greener alternatives. These compounds are designed to effectively chelate heavy metals during the soil washing process and then degrade into harmless substances in the environment.

Common Biodegradable Chelating Agents:

• Ethylenediaminedisuccinic acid (EDDS): A structural isomer of EDTA, EDDS is readily biodegradable. It has shown good removal efficiencies for Cu and Zn, but is generally less effective than EDTA for Pb.

• Glutamic acid diacetic acid (GLDA): GLDA is another readily biodegradable chelator that has demonstrated effectiveness in removing Pb, Zn, and Cd from contaminated soils.[9][10]

• Citric Acid: A naturally occurring organic acid, citric acid is a weaker chelating agent than EDTA but is completely biodegradable and environmentally benign.[11] It can be effective for removing some heavy metals, particularly in acidic soil conditions.

Comparative Performance Data

The selection of a chelating agent for soil washing requires a careful evaluation of its heavy metal removal efficiency, selectivity, and environmental impact. The following table summarizes the comparative performance of EDTA and its biodegradable alternatives based on published experimental data.

Chelating Agent	Target Metals	Typical Removal Efficiency	Advantages	Disadvantages
EDTA	Pb, Cd, Zn, Cu	High (>90% for some metals)[4]	Broad-spectrum efficacy, high stability of complexes[1][2]	Poor biodegradability, potential for groundwater contamination, can extract essential nutrients[5][6][8]
EDDS	Cu, Zn	Moderate to High	Readily biodegradable	Less effective for Pb compared to EDTA, higher cost
GLDA	Pb, Zn, Cd	Moderate to High[9]	Readily biodegradable, good performance for a range of metals[10]	May be less effective than EDTA under certain conditions
Citric Acid	Cd, Cu	Low to Moderate[11]	Completely biodegradable, low cost, environmentally safe	Lower chelation strength, efficiency is pH-dependent

The Untapped Potential of Bismuth Sodium Ethylenediaminetetraacetate (Bi-Na-EDTA)

While direct comparative studies on the use of a specific Bismuth Sodium Ethylenediaminetetraacetate salt in soil washing are not yet prevalent in published literature, the concept of utilizing a bismuth-EDTA complex is an intriguing area for future research. Bismuth is a heavy, post-transition metal with low toxicity. The synthesis of bismuth(III) complexes with EDTA-based ligands has been documented, although for different applications.[12][13]

Hypothetical Advantages and Mechanisms

Theoretically, a Bi-Na-EDTA complex could offer unique properties for soil remediation. Bismuth's larger ionic radius and different coordination chemistry compared to lighter metals might influence the selectivity and stability of the resulting heavy metal complexes. The presence of bismuth could potentially enhance the extraction of specific heavy metals through mechanisms such as ion exchange or the formation of ternary complexes. Further research is necessary to synthesize and characterize a suitable Bi-Na-EDTA salt and evaluate its efficacy and environmental fate in soil washing applications.

Experimental Protocol for Evaluating Chelating Agent Efficiency in Soil Washing

To ensure a robust and comparative evaluation of different chelating agents, a standardized experimental protocol is crucial. The following methodology provides a self-validating system for assessing the performance of agents like Bi-Na-EDTA against established standards.

I. Soil Characterization

• Sample Collection: Collect representative soil samples from the contaminated site.

• Physicochemical Analysis: Determine key soil properties including pH, organic matter content, cation exchange capacity (CEC), and particle size distribution.

• Heavy Metal Analysis: Digest the soil samples using an appropriate acid mixture (e.g., aqua regia) and analyze the total concentration of target heavy metals using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

II. Batch Washing Experiments

• Soil Preparation: Air-dry and sieve the soil to a uniform particle size (e.g., <2 mm).

• Washing Procedure:

  • Place a known mass of contaminated soil (e.g., 10 g) into a series of centrifuge tubes.

  • Add a specific volume of the chelating agent solution (e.g., 50 mL) at a predetermined concentration (e.g., 0.1 M). Include a control with deionized water.

  • Agitate the tubes on a mechanical shaker for a set period (e.g., 24 hours) at a constant temperature.

• Phase Separation: Centrifuge the tubes to separate the soil from the washing solution.

• Analysis:

  • Filter the supernatant (washing solution) and analyze the concentration of extracted heavy metals using ICP-MS or AAS.

  • Wash the remaining soil with deionized water to remove any residual chelating agent, dry, and analyze the remaining heavy metal concentration in the soil.

III. Data Analysis and Evaluation

• Calculate Removal Efficiency:

  • Removal Efficiency (%) = [(Initial metal concentration in soil - Final metal concentration in soil) / Initial metal concentration in soil] x 100

• Statistical Analysis: Perform statistical analysis (e.g., ANOVA) to determine the significance of differences in removal efficiencies between different chelating agents and experimental conditions.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical principles, the following diagrams are provided.

Caption: Experimental workflow for evaluating soil washing efficiency.

Caption: Conceptual diagram of heavy metal chelation during soil washing.

Conclusion and Future Directions

The choice of a chelating agent in soil washing is a critical decision that balances remediation efficiency with environmental sustainability. While EDTA remains a highly effective option, its environmental persistence necessitates the exploration of biodegradable alternatives. GLDA and EDDS have emerged as promising green chelators, though their performance can be metal and soil-specific.

The development of novel chelating agents, such as the hypothetical Bismuth Sodium Ethylenediaminetetraacetate, represents an exciting frontier in soil remediation research. A thorough evaluation of such compounds, following rigorous experimental protocols as outlined in this guide, is essential to unlock their potential for efficient and environmentally sound removal of heavy metals from contaminated soils. Future research should focus on synthesizing and characterizing these novel agents, determining their efficacy across a range of soil types and heavy metal contaminants, and assessing their long-term environmental fate and potential toxicological impacts.

References

• Anonymous. (n.d.). Soil washing with biodegradable chelating agents and EDTA: Technological feasibility, remediation efficiency and environmental sustainability | Request PDF. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Creating large 60Co-γ populations for functional genomics and breeding in wheat. Frontiers. Retrieved January 28, 2026, from [Link]

• Anonymous. (2023, August 3). Effect of different levels of EDTA on phytoextraction of heavy metal and growth of Brassica juncea L. PMC - NIH. Retrieved January 28, 2026, from [Link]

• Anonymous. (2022, July 26). Synthesis and characterization of bismuth (III) complex with an EDTA-based phenylene ligand and its potential as anti. PeerJ. Retrieved January 28, 2026, from [Link]

• Anonymous. (2023, March 2). (PDF) ETDA as a legacy soil chelatant; a comparative study to a more environmentally-sensitive alternative for metal removal by Pistia stratiotes L. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (2019, September 17). Soil Washing Technology for Removing Heavy Metals from a Contaminated Soil: A Case Study. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Remediation of Heavy Metal Contaminated Farmland Soil by Biodegradable Chelating Agent GLDA. MDPI. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). EDTA as a legacy soil chelatant: a comparative study to a more environmentally sensitive alternative for metal removal by Pistia stratiotes L. NIH. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Remediating Garden Soils: EDTA-Soil Washing and Safe Vegetable Production in Raised Bed Gardens. MDPI. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Bismuth Sodium Ethylenediaminetetraacetate. AMERICAN ELEMENTS ®. Retrieved January 28, 2026, from [Link]

• Anonymous. (2025, August 9). (PDF) EDTA: The chelating agent under environmental scrutiny. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (2025, August 7). Mixed chelators of EDTA, GLDA, and citric acid as washing agent effectively remove Cd, Zn, Pb, and Cu from soils | Request PDF. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Leaching of heavy metals from contaminated soils using EDTA. PubMed. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Remediation of Heavy Metal Contaminated Soil by Biodegradable Chelating Agents of IDS and GLDA Washing and Their Washing Kinetics Characteristics. 生态与农村环境学报. Retrieved January 28, 2026, from [Link]

• Anonymous. (2025, November 23). Synthesis and characterization of bismuth(III) complex with an EDTA-based phenylene ligand and its potential as anti-virulence agent. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (2023, May 26). Biodegradation Rate of EDTA and IDS and Their Metal Complexes. MDPI. Retrieved January 28, 2026, from [Link]

• Anonymous. (2025, August 6). Optimized EDTA Washing Procedure to Decontaminate Heavy Metals from Soils in Iron and Steel Works Sites | Request PDF. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Heavy Metal Removal from Contaminated Soil Using Soil Washing Techniques. Nature Environment and Pollution Technology. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Soil washing with biodegradable chelating agents and EDTA: Effect on soil properties and plant growth | Request PDF. ResearchGate. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Synthesis of EDTA. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). Comparison of Heavy Metals Extraction Efficiency in Contaminated Soils by Various Concentrations of EDTA. Science Alert. Retrieved January 28, 2026, from [Link]

• Anonymous. (n.d.). EDTA synthesis and selected applications. Biblioteka Nauki. Retrieved January 28, 2026, from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Bismuth Sodium Ethylenediaminetetraacetate

In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for handling Bismuth Sodium Ethylenediaminetetraacetate. Designed for researchers, scientists, and drug development professionals, this document provides a detailed protocol grounded in established safety principles to ensure the well-being of laboratory personnel and the integrity of your research.

Understanding the Hazard Profile

Bismuth Sodium Ethylenediaminetetraacetate is an organometallic compound.[1] While some safety data sheets (SDS) may indicate that this specific compound is not classified as hazardous under OSHA, it is crucial to recognize that related bismuth and EDTA compounds exhibit certain health risks.[2] A conservative approach that considers the potential hazards of its components is paramount for ensuring laboratory safety.

Potential hazards associated with similar compounds include:

• Skin and Eye Irritation: Direct contact can cause irritation to the skin and serious eye irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[3][5]

• Gastrointestinal Discomfort: Ingestion may cause nausea, vomiting, and diarrhea.[5]

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a necessity for safe handling.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to mitigate the risks of exposure. The following table outlines the minimum required PPE for handling Bismuth Sodium Ethylenediaminetetraacetate.

PPE Component	Specifications	Rationale for Use
Hand Protection	Disposable, powder-free nitrile gloves. Double gloving is required.[6]	Prevents direct skin contact. Double gloving provides an additional barrier in case of a breach in the outer glove. Gloves should be changed every 30 minutes or immediately if contaminated.[6]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[6]	Protects the eyes from splashes or airborne particles of the compound.
Body Protection	A disposable, long-sleeved gown that closes in the back with tight-fitting cuffs.[6]	Prevents contamination of personal clothing and skin. Gowns should not be worn outside of the designated hazardous work area.[6]
Respiratory Protection	A NIOSH-approved N95 respirator is recommended, especially when handling the powder outside of a certified chemical fume hood.[7]	Minimizes the inhalation of airborne particles. Surgical masks do not offer adequate respiratory protection from chemical exposure.[7]
Head and Foot Protection	Hair and beard covers are recommended to prevent contamination.[6] Disposable shoe covers should be worn in the designated handling area.	Prevents the spread of contamination outside of the laboratory.

Procedural Guidance for Safe Handling

A systematic approach to handling Bismuth Sodium Ethylenediaminetetraacetate is essential. The following workflow is designed to minimize exposure and prevent contamination.

Caption: Workflow for the safe handling of Bismuth Sodium Ethylenediaminetetraacetate.

Step-by-Step Protocol:

• Designate a Handling Area: All work with Bismuth Sodium Ethylenediaminetetraacetate should be conducted in a designated area, such as a chemical fume hood, to contain any dust or aerosols.[8]

• Donning PPE: Before entering the designated area, put on all required PPE in the following order: shoe covers, gown, hair/beard cover, mask/respirator, eye protection, and finally, inner and outer gloves.

• Handling the Compound:

  • When weighing the solid material, do so within the fume hood to minimize the risk of inhalation.

  • Avoid creating dust.[8] If dust is generated, use a HEPA-filter vacuum for cleanup; do not dry sweep.[9]

  • When preparing solutions, add the solid to the liquid slowly to prevent splashing.

• Decontamination: After handling is complete, decontaminate all surfaces and equipment with an appropriate cleaning agent.

• Doffing PPE: Remove PPE in an order that minimizes the risk of cross-contamination: outer gloves, shoe covers, gown, inner gloves, eye protection, mask/respirator, and hair/beard cover. Wash hands thoroughly with soap and water after removing all PPE.[3]

• Waste Disposal: Dispose of all contaminated materials, including gloves, gowns, and any disposable equipment, in a clearly labeled hazardous waste container.[10] Follow all local, state, and federal regulations for hazardous waste disposal.[2][9]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[5] Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[3] Seek immediate medical attention.
Spill	Evacuate the area. For small spills, and if properly trained and equipped, moisten the spilled material to prevent dust formation and carefully clean it up using a HEPA-filter vacuum or by wet wiping.[9] Place all contaminated materials in a sealed container for hazardous waste disposal.[9] For large spills, contact your institution's environmental health and safety department immediately.

Disposal Plan: Environmental Responsibility

Proper disposal of Bismuth Sodium Ethylenediaminetetraacetate and any contaminated materials is a critical aspect of laboratory safety and environmental stewardship.

Caption: Waste disposal workflow for Bismuth Sodium Ethylenediaminetetraacetate.

• Solid Waste: Unused or waste Bismuth Sodium Ethylenediaminetetraacetate should be collected in a designated, sealed, and clearly labeled hazardous waste container.[8]

• Liquid Waste: Solutions containing Bismuth Sodium Ethylenediaminetetraacetate should be collected in a designated hazardous waste container. Do not pour this material down the drain.[8][10]

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, gowns, and paper towels, must be disposed of as hazardous waste.[10]

• Regulatory Compliance: It is the responsibility of the waste generator to comply with all federal, state, and local regulations for the disposal of hazardous materials.[2] Consult with your institution's environmental health and safety office for specific guidance.

By adhering to these protocols, you contribute to a safer laboratory environment for yourself and your colleagues.

References

• Lab Alley. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Bismuth, shot, 99.999%. Retrieved from [Link]

• West Liberty University. (2005, October 10). Material Safety Data Sheet - Sodium bismuthate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium bismuthate dihydrate. Retrieved from [Link]

• Valudor Products. (n.d.). Safety Data Sheet: ethylenediaminetetraacetic acid, disodium salt, dihydrate. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Ethylenediaminetetraacetic Acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium bismuthate dihydrate. Retrieved from [Link]

• American Elements. (n.d.). Bismuth Sodium Ethylenediaminetetraacetate. Retrieved from [Link]

• ResearchGate. (n.d.). Bismuth oxide-coated fabrics for X-ray shielding. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Google Patents. (2005). Bismuth oxide primer composition.

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• MDPI. (n.d.). Modeling and Evaluation of Customizable Immobilization Masks for Precision Radiotherapy. Retrieved from [Link]

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